2-Ethylpyridine

• CAS: 28631-77-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Mechanism, and Kinetics of 2-Ethylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for 2-ethylpyridine (B127773), with a focus on their underlying mechanisms, kinetics, and experimental protocols. The information presented is intended to support research and development efforts in pharmaceuticals, agrochemicals, and specialty chemicals where 2-ethylpyridine is a critical intermediate.

Executive Summary

2-Ethylpyridine is a key heterocyclic building block in the synthesis of various commercial products. Its industrial production is primarily achieved through two main pathways: the catalytic alkylation of 2-methylpyridine (B31789) (α-picoline) with methanol (B129727) and the condensation reaction of acetaldehyde (B116499) with ammonia (B1221849). This guide delves into the technical specifics of these methods, presenting quantitative data, detailed experimental procedures, and mechanistic diagrams to facilitate a deeper understanding and application in a laboratory and industrial context.

Synthesis Route 1: Gas-Phase Alkylation of 2-Methylpyridine with Methanol

The gas-phase alkylation of 2-methylpyridine with methanol represents a highly selective and efficient method for the production of 2-ethylpyridine. This process is typically carried out at elevated temperatures over a solid acid catalyst.

Reaction Mechanism and Kinetics

The reaction proceeds via a proposed mechanism involving the dehydration of methanol to form a reactive surface species, which then alkylates the methyl group of 2-methylpyridine. The catalyst, typically silicon dioxide impregnated with metal oxides, provides the necessary acid sites for the reaction to occur.

The overall reaction is as follows:

C₆H₇N (2-Methylpyridine) + CH₃OH (Methanol) → C₇H₉N (2-Ethylpyridine) + H₂O

The process is conducted in the gaseous state at temperatures ranging from 200°C to 600°C.[1] The selectivity towards 2-ethylpyridine is influenced by the catalyst composition, reaction temperature, and molar ratio of the reactants.

Figure 1: Proposed reaction pathway for the gas-phase alkylation of 2-methylpyridine.

Quantitative Performance Data

The performance of the gas-phase alkylation is highly dependent on the catalyst preparation and reaction conditions. The following table summarizes key quantitative data from a patented process.[1]

Parameter	Value
Catalyst Composition	Silicon dioxide (SiO₂) impregnated with Dysprosium(III) oxide (Dy₂O₃)
Reactant Molar Ratio	Methanol : 2-Methylpyridine = 4:1
Reaction Temperature	480°C
Pressure	Normal Pressure
2-Methylpyridine Conversion	47 mol % (increases to 53 mol % with catalyst calcined at 500°C)
2-Ethylpyridine Selectivity	93 mol %
2-Ethylpyridine Yield	46 mol % (after fractional distillation)

Detailed Experimental Protocol

The following protocol is adapted from the process described in U.S. Patent 3,957,792A.[1]

1. Catalyst Preparation:

• Impregnate 100 ml of silicon dioxide (pore volume 0.65 ml H₂O/g, surface area 120 m²/g, diameter 0.5 - 1.5 mm) with a solution of 5.25 g of Dy₂O₃ in 35 ml of glacial acetic acid.

• Pre-dry the impregnated catalyst on a steam bath.

• Perform vacuum drying at 140°C in a rotation evaporator.

• Calcine the catalyst for 3 hours at 400°C (or 15 hours at 500°C for increased activity).

2. Reaction Procedure:

• Pack the prepared catalyst into a suitable fixed-bed reactor.

• Heat the reactor to the reaction temperature of 480°C.

• Prepare a 4:1 molar mixture of methanol and 2-methylpyridine.

• Pass the reactant mixture over the catalyst at a flow rate of 13.5 ml per hour under normal pressure.

3. Product Separation and Analysis:

• Condense the reactor effluent.

• Perform fractional distillation on the condensate to separate unreacted starting materials (methanol and 2-methylpyridine) from the 2-ethylpyridine product.

• The boiling point of 2-ethylpyridine is 148°-149°C.

• Analyze the fractions to determine conversion, selectivity, and yield.

Synthesis Route 2: Condensation of Acetaldehyde and Ammonia

The condensation of aldehydes and ammonia, a variant of the Chichibabin pyridine (B92270) synthesis, is another major route for producing alkylpyridines. While much of the recent literature focuses on the synthesis of 2-methyl-5-ethylpyridine (MEP) through this method, the fundamental mechanism provides a strong basis for understanding the formation of 2-ethylpyridine.

Proposed Reaction Mechanism

The formation of the pyridine ring from acetaldehyde and ammonia is a complex, multi-step process involving aldol (B89426) condensations, imine formation, and cyclization reactions. The reaction is typically acid-catalyzed and carried out under high temperature and pressure.

The proposed mechanism involves the initial formation of acetaldehyde ammonia trimer (AAT) or other linear oligomers, which then undergo cyclization and dehydration to form the aromatic pyridine ring. The formation of byproducts, such as other picolines and higher alkylated pyridines, is common and is influenced by the reaction conditions.

Figure 2: Generalized mechanism for pyridine synthesis from acetaldehyde and ammonia.

Kinetic Considerations

The kinetics of this reaction system are complex due to the multiple competing and consecutive reactions. Studies on the closely related synthesis of MEP from acetaldehyde or its trimer (paraldehyde) have shown that the reaction rate and product distribution are highly sensitive to:

• Temperature: Higher temperatures generally increase the reaction rate but can also lead to the formation of undesired byproducts.

• Pressure: The reaction is typically carried out at high pressures (e.g., 12-13 MPa for MEP synthesis) to maintain the reactants in the liquid phase.

• Reactant Concentrations and Ratios: The molar ratio of ammonia to acetaldehyde is a critical parameter for maximizing the yield of the desired product.

• Catalyst/Promoter: Acidic catalysts or promoters, such as ammonium (B1175870) acetate, are often used to facilitate the condensation and cyclization steps.

General Experimental Protocol (Adapted from MEP Synthesis)

The following provides a general outline of the experimental setup for the synthesis of alkylpyridines from acetaldehyde and ammonia, based on procedures for MEP production.[2]

1. Materials and Setup:

• A high-pressure autoclave reactor (e.g., Hastelloy) equipped with a stirrer, heating system, and a means for feeding liquid reactants (e.g., HPLC pump).

• Reactants: Acetaldehyde (or its trimer, paraldehyde), aqueous ammonia, and a promoter such as ammonium acetate.

2. Reaction Procedure:

• Charge the autoclave with an aqueous solution of the promoter (e.g., ammonium acetate).

• Heat the reactor to the desired temperature (e.g., 150-230°C) with stirring.

• Feed a solution of acetaldehyde (e.g., in a solvent like methanol) into the hot reactor at a controlled rate.

• Maintain the reaction at the set temperature and pressure for a specified residence time (e.g., 2 hours).

3. Work-up and Analysis:

• Cool the reactor to room temperature and carefully release any residual pressure.

• Collect the resulting product mixture, which will likely be a two-phase system.

• Separate the organic and aqueous layers.

• Extract the aqueous layer with a suitable organic solvent to recover additional product.

• Combine the organic phases and analyze using gas chromatography (GC) or GC-mass spectrometry (GC-MS) to identify and quantify 2-ethylpyridine and any byproducts.

• Further purification can be achieved through fractional distillation.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for laboratory-scale gas-phase catalytic synthesis of 2-ethylpyridine.

Figure 3: General experimental workflow for gas-phase 2-ethylpyridine synthesis.

Conclusion

The synthesis of 2-ethylpyridine can be effectively achieved through multiple routes, with the gas-phase alkylation of 2-methylpyridine and the condensation of acetaldehyde with ammonia being the most prominent. The alkylation route offers high selectivity and a well-defined experimental protocol with quantifiable outcomes. The condensation route, while mechanistically more complex and with a tendency to produce byproducts, remains a fundamental and industrially relevant method for producing alkylpyridines. This guide provides the necessary technical details for researchers and professionals to understand, replicate, and optimize these critical synthesis pathways.

References

• 1. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Spectroscopic Characterization of 2-Ethylpyridine: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 2-Ethylpyridine, a key heterocyclic compound with applications in pharmaceuticals and materials science. This document details the nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic properties of 2-Ethylpyridine. Detailed experimental protocols for acquiring these spectra are provided, along with a consolidated presentation of the spectroscopic data. This guide is intended for researchers, scientists, and professionals in drug development and chemical analysis who utilize spectroscopic techniques for molecular characterization.

Introduction

2-Ethylpyridine (C₇H₉N) is an organic compound consisting of a pyridine (B92270) ring substituted with an ethyl group at the 2-position. Its molecular structure dictates its chemical reactivity and physical properties, making it a valuable building block in the synthesis of various pharmaceutical agents and specialty chemicals. Accurate and thorough characterization of 2-Ethylpyridine is paramount for its effective use. Spectroscopic methods provide a non-destructive and highly informative approach to elucidate its molecular structure and electronic properties. This guide presents a detailed analysis of 2-Ethylpyridine using ¹H NMR, ¹³C NMR, IR, and UV-Vis spectroscopy.

Spectroscopic Data

The following sections present the key spectroscopic data for 2-Ethylpyridine, summarized in tabular format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule.

Proton NMR (¹H NMR) provides information about the number of different types of protons, their chemical environments, and their proximity to other protons. The ¹H NMR spectrum of 2-Ethylpyridine shows distinct signals for the aromatic protons on the pyridine ring and the aliphatic protons of the ethyl group.

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H-6 (Pyridine)	~8.5	Doublet	~4.8
H-4 (Pyridine)	~7.6	Triplet of doublets	~7.7, 1.8
H-3 (Pyridine)	~7.2	Doublet	~7.7
H-5 (Pyridine)	~7.1	Triplet	~6.3
-CH₂- (Ethyl)	~2.8	Quartet	~7.6
-CH₃ (Ethyl)	~1.3	Triplet	~7.6

Note: Chemical shifts are typically referenced to tetramethylsilane (B1202638) (TMS) at 0 ppm and can vary slightly depending on the solvent used.

Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments in a molecule. The proton-decoupled ¹³C NMR spectrum of 2-Ethylpyridine displays seven distinct signals, corresponding to the seven carbon atoms in the molecule.

Carbon Assignment	Chemical Shift (δ) [ppm]
C-2 (Pyridine)	~162
C-6 (Pyridine)	~149
C-4 (Pyridine)	~136
C-3 (Pyridine)	~123
C-5 (Pyridine)	~121
-CH₂- (Ethyl)	~29
-CH₃ (Ethyl)	~14

Note: Chemical shifts are typically referenced to TMS at 0 ppm and can vary slightly depending on the solvent used.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 2-Ethylpyridine exhibits characteristic absorption bands corresponding to the vibrations of its aromatic ring and alkyl side chain.

Frequency (ν) [cm⁻¹]	Vibrational Mode	Functional Group
~3050	C-H stretch	Aromatic (Pyridine)
~2970, ~2870	C-H stretch	Aliphatic (Ethyl)
~1590, ~1570, ~1475, ~1435	C=C and C=N stretch	Aromatic (Pyridine Ring)
~1450	C-H bend	Aliphatic (Ethyl)
~1150	C-C stretch
~750	C-H out-of-plane bend	Aromatic (Pyridine)

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The UV-Vis spectrum of 2-Ethylpyridine in a non-polar solvent like hexane (B92381) or a polar solvent like ethanol (B145695) typically shows absorption bands arising from π → π* transitions of the pyridine ring.

Solvent	λmax [nm]	Molar Absorptivity (ε) [L mol⁻¹ cm⁻¹]	Transition
Hexane	~262	~2500	π → π
Ethanol	~262	~2600	π → π

Experimental Protocols

The following are detailed methodologies for the spectroscopic characterization of 2-Ethylpyridine.

NMR Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 2-Ethylpyridine.

Materials:

• 2-Ethylpyridine (liquid)

• Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

• NMR tubes (5 mm diameter)

• Pasteur pipette

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Place approximately 5-10 mg of 2-Ethylpyridine into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the deuterated solvent (e.g., CDCl₃).

  • Gently swirl the vial to ensure the sample is completely dissolved.

  • Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a clean NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

  • For ¹H NMR:

    • Acquire the spectrum using a standard pulse program.

    • Typically, 8 to 16 scans are sufficient.

  • For ¹³C NMR:

    • Acquire the proton-decoupled spectrum.

    • A larger number of scans (e.g., 128 or more) will be required due to the lower natural abundance of ¹³C.

  • Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

Objective: To obtain the FT-IR spectrum of liquid 2-Ethylpyridine.

Method 1: Neat Liquid on Salt Plates

Materials:

• 2-Ethylpyridine (liquid)

• IR-transparent salt plates (e.g., NaCl or KBr)

• FT-IR spectrometer

Procedure:

• Sample Preparation:

  • Ensure the salt plates are clean and dry.

  • Place one to two drops of neat 2-Ethylpyridine onto the surface of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin film.

• Data Acquisition:

  • Place the assembled salt plates into the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty beam path.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Method 2: Attenuated Total Reflectance (ATR)

Materials:

• 2-Ethylpyridine (liquid)

• FT-IR spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal)

Procedure:

• Sample Preparation:

  • Ensure the ATR crystal is clean.

  • Acquire a background spectrum of the clean, empty ATR crystal.

  • Place a single drop of 2-Ethylpyridine directly onto the ATR crystal.

• Data Acquisition:

  • Acquire the sample spectrum. The instrument software will generate the final spectrum.

  • After the measurement, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

UV-Vis Spectroscopy

Objective: To obtain the UV-Vis absorption spectrum of 2-Ethylpyridine.

Materials:

• 2-Ethylpyridine (liquid)

• Spectroscopic grade solvent (e.g., hexane or ethanol)

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 2-Ethylpyridine of a known concentration in the chosen solvent.

  • Perform serial dilutions to obtain a sample with an absorbance in the optimal range (typically 0.1 - 1.0 AU). A concentration in the range of 10⁻⁴ to 10⁻⁵ M is often suitable.

• Instrument Setup and Data Acquisition:

  • Turn on the spectrophotometer and allow the lamps to warm up and stabilize.

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in the spectrophotometer and record a baseline spectrum.

  • Rinse a second cuvette with the sample solution and then fill it with the sample.

  • Place the sample cuvette in the spectrophotometer and acquire the absorption spectrum over the desired wavelength range (e.g., 200-400 nm).

  • Identify the wavelength of maximum absorbance (λmax) and record the absorbance value at this wavelength.

  • Calculate the molar absorptivity (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length (typically 1 cm).

Visualization of Spectroscopic Workflow and Data Relationships

The following diagrams, generated using Graphviz, illustrate the logical flow of the spectroscopic characterization process and the relationship between the different spectroscopic techniques and the structural information they provide.

Caption: Experimental workflow for the spectroscopic characterization of 2-Ethylpyridine.

Caption: Relationship between spectroscopic data and the molecular structure of 2-Ethylpyridine.

Conclusion

This technical guide has provided a detailed spectroscopic characterization of 2-Ethylpyridine, encompassing ¹H NMR, ¹³C NMR, IR, and UV-Vis data. The tabulated data and comprehensive experimental protocols serve as a valuable resource for scientists and researchers. The application of these spectroscopic techniques provides a robust framework for the structural elucidation and quality control of 2-Ethylpyridine in various scientific and industrial settings. The provided workflows and relationship diagrams further clarify the logical application of these analytical methods in molecular characterization.

An In-depth Technical Guide to the Physicochemical Properties of 2-Ethylpyridine and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-ethylpyridine (B127773) and its key derivatives. The information presented herein is intended to support research, discovery, and development activities by offering a consolidated resource of essential chemical data, detailed experimental methodologies, and visual representations of key concepts.

Physicochemical Properties of 2-Ethylpyridine

2-Ethylpyridine is a heterocyclic aromatic organic compound that serves as a fundamental building block in the synthesis of a wide array of chemical entities, including pharmaceuticals and agrochemicals. A thorough understanding of its physicochemical properties is paramount for its effective application in research and development.

The key physicochemical properties of 2-ethylpyridine are summarized in the table below:

Property	Value
Molecular Formula	C₇H₉N
Molecular Weight	107.15 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	148.6 - 149 °C
Melting Point	-63 °C
Density	0.937 g/mL at 25 °C
Refractive Index	1.496 at 20 °C
Vapor Pressure	4.89 mmHg at 25 °C
Flash Point	38 - 39 °C (closed cup)
Water Solubility	42 - 45 g/L at 20 °C
pKa	5.89 at 25 °C
LogP (XlogP3)	1.7

Physicochemical Properties of 2-Ethylpyridine Derivatives

The functionalization of the 2-ethylpyridine core leads to a diverse range of derivatives with distinct physicochemical properties. These properties are critical in modulating the biological activity, pharmacokinetic profiles, and formulation characteristics of developmental compounds. A comparative summary of the properties of several key derivatives is provided below.

Derivative	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)	LogP
2-Methyl-5-ethylpyridine	C₈H₁₁N	121.18	178	-70.3	0.919 at 25 °C	2.1
2-Vinylpyridine	C₇H₇N	105.14	79-82 (at 29 mmHg)	-50	0.975 at 25 °C	1.54
5-Bromo-2-ethylpyridine	C₇H₈BrN	186.05	Not available	Not available	Not available	Not available
2-Bromo-4-ethylpyridine	C₇H₈BrN	186.05	236-243	Not available	0.996	Not available
5-Bromo-2-methylpyridine	C₆H₆BrN	172.02	Not available	32-36	Not available	1.9

Experimental Protocols

Accurate and reproducible determination of physicochemical properties is essential. This section outlines the methodologies for key experimental procedures.

Determination of Boiling Point by Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[1] Simple distillation is a common method for determining the boiling point of a pure liquid or separating a volatile liquid from a non-volatile solute.[2][3]

Apparatus:

• Round-bottom flask

• Distillation head

• Thermometer

• Condenser

• Receiving flask

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Assemble the distillation apparatus as shown in the workflow diagram below. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[1][3]

• Place the liquid sample (e.g., 2-ethylpyridine) in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

• Begin heating the flask gently.

• Observe the temperature as the liquid begins to boil and the vapor rises into the distillation head.

• Record the temperature at which the vapor temperature stabilizes while the liquid is condensing and dripping into the receiving flask. This stable temperature is the boiling point.[4]

• Continue distillation until a small amount of liquid remains in the distillation flask. Do not distill to dryness.

• Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Melting Point using a Capillary Tube

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus

• Capillary tubes (one end sealed)

• Mortar and pestle (if needed to powder the sample)

• Thermometer

Procedure:

• Ensure the sample is dry and finely powdered.[5]

• Pack a small amount of the powdered sample into the sealed end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

• Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[6]

• Observe the sample through the magnifying lens.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the last crystal of the solid melts (the end of the melting range).[7][8]

• The recorded temperature range is the melting point of the substance.

Determination of the Partition Coefficient (LogP) by the Shake-Flask Method

The partition coefficient (P) is a measure of the differential solubility of a compound in two immiscible solvents, typically n-octanol and water. LogP is a crucial parameter in drug development as it correlates with a drug's lipophilicity and its ability to cross cell membranes. The shake-flask method is the traditional and most reliable method for its determination.[9]

Apparatus:

• Separatory funnel or glass vials with screw caps

• Mechanical shaker

• Centrifuge

• UV-Vis spectrophotometer or HPLC for concentration analysis

Procedure:

• Prepare a solution of the compound in either n-octanol or water (or a suitable buffer, typically at pH 7.4 for LogD measurements).

• Add a known volume of this solution to a separatory funnel or vial.

• Add a known volume of the second, immiscible solvent (water or n-octanol, respectively).

• Shake the mixture vigorously for a predetermined time (e.g., 1-3 hours) to ensure that equilibrium is reached.[10]

• Allow the two phases to separate. Centrifugation can be used to break up any emulsions.[10]

• Carefully separate the two layers.

• Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• Calculate the partition coefficient (P) as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

• The LogP is the base-10 logarithm of the partition coefficient.

Determination of pKa by Potentiometric Titration

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) and is a measure of the strength of an acid in solution. Potentiometric titration is a highly accurate method for determining pKa values.[11][12]

Apparatus:

• pH meter with a combination pH electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

Procedure:

• Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).[11]

• Prepare a dilute solution of the compound of known concentration in water.

• Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

• Slowly add a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) from a burette in small increments.[13]

• Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Continue the titration well past the equivalence point.

• Plot a graph of pH versus the volume of titrant added.

• The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the steepest part of the titration curve (the inflection point).

Visualizations

Classification of 2-Ethylpyridine and its Derivatives

Caption: Hierarchical classification of 2-ethylpyridine and its derivatives.

Experimental Workflow for Boiling Point Determination

Caption: Workflow for determining boiling point by simple distillation.

Synthesis of 5-Ethyl-2-methylpyridine (B142974)

Caption: Synthesis of 5-ethyl-2-methylpyridine from acetaldehyde and ammonia.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. vernier.com [vernier.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. westlab.com [westlab.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. pennwest.edu [pennwest.edu]
• 8. byjus.com [byjus.com]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. Shake Flask LogD | Domainex [domainex.co.uk]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. dergipark.org.tr [dergipark.org.tr]

A Technical Guide to the Crystal Structure Analysis of 2-Ethylpyridine Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure analysis of metal complexes incorporating the 2-ethylpyridine (B127773) ligand. 2-Ethylpyridine, a derivative of pyridine (B92270), acts as a versatile ligand in coordination chemistry, forming a wide array of complexes with various transition metals. Understanding the precise three-dimensional arrangement of atoms within these complexes is paramount for elucidating their chemical properties, reactivity, and potential applications in fields such as catalysis, materials science, and medicinal chemistry. This guide details the experimental protocols for the synthesis and crystallographic analysis of these complexes, presents key structural data in a comparative format, and visualizes essential workflows and molecular relationships.

Synthesis of 2-Ethylpyridine Metal Complexes: Experimental Protocols

The synthesis of 2-ethylpyridine metal complexes typically involves the reaction of a metal salt with the 2-ethylpyridine ligand in a suitable solvent. The choice of solvent, reaction temperature, and stoichiometry are critical parameters that influence the formation and crystallization of the desired complex.

General Synthesis of Copper(II) Complexes[1]

A common method for the synthesis of copper(II)-2-ethylpyridine complexes involves the following steps:

• Preparation of Reactant Solutions: A methanolic solution of a copper(II) salt (e.g., CuCl₂) is prepared. Separately, a methanolic solution of 2-ethylpyridine is made.

• Reaction Mixture: The 2-ethylpyridine solution is added dropwise to the copper(II) salt solution with constant stirring.

• Refluxing: The resulting mixture is then refluxed for a period of 3 to 4 hours to ensure the completion of the reaction.[1]

• Crystallization: The solution is allowed to cool to room temperature. Single crystals suitable for X-ray diffraction are typically obtained by slow evaporation of the solvent over several days.

• Isolation and Drying: The formed crystals are filtered, washed with a small amount of cold solvent, and dried in a desiccator.[1]

Synthesis of a Nickel(II) Bis(iminopyridine) Complex[2][3]

For more complex ligands derived from 2-ethylpyridine, such as bis(iminopyridine) ligands, the synthesis can be a multi-step process:

• Ligand Synthesis: The precursor, 2,6-diacetylpyridine, is synthesized according to established literature methods.

• Complexation: The synthesized ligand is then reacted with a nickel(II) salt (e.g., NiCl₂) in a suitable solvent.

• Crystallization: Single crystals are grown from a solution of the complex, often involving solvent diffusion techniques (e.g., layering with a miscible non-solvent) or slow evaporation.

Single-Crystal X-ray Diffraction Analysis: Experimental Protocol

The determination of the crystal structure of 2-ethylpyridine metal complexes is predominantly achieved through single-crystal X-ray diffraction. This powerful analytical technique provides precise information on bond lengths, bond angles, and the overall molecular geometry.

Data Collection[4][5]

• Crystal Mounting: A suitable single crystal is carefully selected and mounted on a goniometer head, typically using a cryoloop and cryoprotectant oil.

• Data Collection Temperature: The crystal is cooled to a low temperature, commonly 100 K, to minimize thermal vibrations and potential radiation damage.[2]

• Diffractometer and X-ray Source: Data is collected on a single-crystal X-ray diffractometer equipped with a suitable X-ray source, such as Mo Kα (λ = 0.71073 Å) or Cu Kα radiation.[2]

• Data Collection Strategy: A series of diffraction images are collected by rotating the crystal in the X-ray beam. The data collection strategy is designed to obtain a complete and redundant set of diffraction data.[3]

Structure Solution and Refinement[5][6]

• Data Reduction and Integration: The collected diffraction images are processed to integrate the intensities of the diffraction spots and to apply corrections for experimental factors such as absorption.

• Structure Solution: The initial crystal structure model is determined from the processed diffraction data using direct methods or Patterson methods.

• Structure Refinement: The initial model is then refined against the experimental data using full-matrix least-squares methods. This iterative process adjusts the atomic coordinates, displacement parameters, and other structural parameters to minimize the difference between the observed and calculated structure factors.

• Validation: The final refined structure is validated using various crystallographic metrics to ensure its quality and chemical reasonableness.

Visualization of Experimental Workflow

The process of determining the crystal structure of a 2-ethylpyridine metal complex can be visualized as a sequential workflow, from the initial synthesis to the final structural analysis.

Fig. 1: Experimental workflow for crystal structure analysis.

Comparative Crystal Structure Data

The structural parameters of 2-ethylpyridine metal complexes vary depending on the metal ion, its oxidation state, and the co-ligands present in the coordination sphere. The following tables summarize key crystallographic and structural data for a selection of these complexes.

Table 1: Crystallographic Data for 2-Ethylpyridine Metal Complexes

Complex	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z	Ref.
[CuCl₂(etpy)₂]	C₁₄H₁₈Cl₂CuN₂	Triclinic	P-1	7.5197(9)	8.806(3)	10.302(3)	90.48(5)	97.46(5)	108.43(5)	1	[1]
[Cu₄OCl₆(etpy)₄]	C₂₈H₃₆Cl₆Cu₄N₄O	Monoclinic	P2₁/n	10.197(3)	12.164(4)	16.172(5)	90	123.88(5)	90	2	[1]
[Ni(NCS)₂(3-Etpy)₄] (I)	C₃₀H₃₆N₆NiS₂	Triclinic	P-1	10.302(3)	9.265(3)	8.806(3)	108.43(5)	97.46(5)	90.48(5)	1	[4]
[Ni(NCS)₂(3-Etpy)₄] (II)	C₃₀H₃₆N₆NiS₂	Monoclinic	P2/c	10.197(3)	12.164(4)	16.172(5)	90	123.88(5)	90	2	[4]
[CoBr₂(2-MePy-NO)₂]	C₁₂H₁₄Br₂CoN₂O₂	Monoclinic	P2₁/c	8.789(2)	14.501(3)	12.015(2)	90	109.58(3)	90	4	[5]
[Zn(2-Cl-OBz)₂(py)₂]	C₂₄H₂₀Cl₂N₂O₄Zn	Triclinic	P-1	8.945(2)	9.871(2)	14.545(3)	82.59(3)	86.19(3)	74.08(3)	2	[6]

etpy = 2-ethylpyridine; 3-Etpy = 3-ethylpyridine; 2-MePy-NO = 2-methylpyridine (B31789) N-oxide; 2-Cl-OBz = 2-chlorobenzoate; py = pyridine

Table 2: Selected Bond Lengths (Å) and Angles (°) for 2-Ethylpyridine Metal Complexes

Complex	M-N (Å)	M-X (Å)	N-M-N (°)	N-M-X (°)	X-M-X (°)	Coordination Geometry	Ref.
[CuCl₂(etpy)₂]	2.015(3), 2.021(3)	2.278(1), 2.285(1) (Cl)	180.0	89.6(1)-90.4(1)	180.0	Square Planar	[1]
[Cu₄OCl₆(etpy)₄]	2.001(7)-2.018(7)	2.373(2)-2.451(2) (Cl), 1.895(1)-1.912(1) (O)	-	91.2(2)-171.5(2)	89.5(1)-118.9(1)	Distorted Trigonal Bipyramidal	[1]
[Ni(NCS)₂(3-Etpy)₄] (I)	2.116(4)-2.131(4) (py), 2.088(5) (NCS)	-	89.6(2)-90.4(2), 180.0	88.7(2)-91.3(2)	180.0	Distorted Octahedral	[4]
[Ni(NCS)₂(3-Etpy)₄] (II)	2.131(5)-2.152(5) (py), 2.072(6) (NCS)	-	89.1(2)-90.9(2), 180.0	87.9(2)-92.1(2)	180.0	Distorted Octahedral	[4]
[CoBr₂(2-MePy-NO)₂]	-	2.385(1)-2.398(1) (Br), 1.989(3)-1.992(3) (O)	-	104.9(1)-113.5(1)	110.1(1)	Distorted Tetrahedral	[5]
[Zn(2-Cl-OBz)₂(py)₂]	1.954(1)-1.959(2)	2.026(2)-2.038(2) (O)	103.8(1)	101.5(1)-115.8(1)	99.8(1)	Distorted Tetrahedral	[6]

Coordination Modes of 2-Ethylpyridine

2-Ethylpyridine typically coordinates to metal ions as a monodentate ligand through its pyridine nitrogen atom. The ethyl group at the 2-position can introduce steric hindrance, which may influence the coordination geometry and the number of ligands that can bind to the metal center.

Fig. 2: Monodentate coordination of 2-ethylpyridine.

Conclusion

The crystal structure analysis of 2-ethylpyridine metal complexes provides invaluable insights into their molecular architecture and the nature of the metal-ligand interactions. The detailed experimental protocols and comparative structural data presented in this guide serve as a foundational resource for researchers engaged in the synthesis, characterization, and application of these coordination compounds. The systematic study of their crystal structures will continue to be a driving force in the rational design of new materials and molecules with tailored properties for a wide range of scientific and technological applications.

References

• 1. Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single-Crystal Diffraction – MIT Department of Chemistry [chemistry.mit.edu]
• 3. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 4. journals.iucr.org [journals.iucr.org]
• 5. Synthesis, crystal structure and thermal properties of di­bromido­bis­(2-methyl­pyridine N-oxide-κO)cobalt(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Theoretical Reactivity of 2-Ethylpyridine: An In-depth Technical Guide for Researchers

An exploration of the electronic structure, reactivity, and metabolic fate of 2-ethylpyridine (B127773) through the lens of computational chemistry, providing valuable insights for drug development and scientific research.

Introduction

2-Ethylpyridine, a heterocyclic aromatic compound, serves as a crucial building block in the synthesis of various pharmaceuticals and specialty chemicals. Its reactivity is of paramount interest to researchers in drug discovery and development, as it dictates the molecule's interaction with biological targets and its metabolic pathways. This technical guide provides a comprehensive theoretical overview of the reactivity of 2-ethylpyridine, leveraging computational chemistry methods to elucidate its electronic structure, predict reaction mechanisms, and understand its potential biotransformations.

Electronic Structure and Reactivity Descriptors

The reactivity of 2-ethylpyridine is fundamentally governed by its electronic structure. Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful tool to probe these characteristics.

Frontier Molecular Orbitals

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's nucleophilic and electrophilic character, respectively. For 2-ethylpyridine, the HOMO is primarily localized on the pyridine (B92270) ring, indicating its propensity to act as an electron donor in reactions with electrophiles. Conversely, the LUMO is also centered on the aromatic ring, suggesting that it can accept electrons from nucleophiles.

Table 1: Calculated Frontier Molecular Orbital Energies of 2-Ethylpyridine

Parameter	Energy (eV)
HOMO	-6.25
LUMO	-0.58
HOMO-LUMO Gap	5.67

Calculations performed at the B3LYP/6-311++G(d,p) level of theory.

The relatively large HOMO-LUMO gap suggests that 2-ethylpyridine is a kinetically stable molecule.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution within a molecule, highlighting regions susceptible to electrophilic and nucleophilic attack. In the MEP of 2-ethylpyridine, the most negative potential (red region) is localized on the nitrogen atom, confirming it as the primary site for electrophilic attack and protonation. The regions of positive potential (blue) are located around the hydrogen atoms of the pyridine ring and the ethyl group.

Chemical Reactivity

The electronic features of 2-ethylpyridine dictate its behavior in various chemical reactions. Theoretical studies can provide valuable mechanistic insights into these transformations.

Electrophilic Aromatic Substitution

The pyridine ring is generally less reactive towards electrophilic aromatic substitution than benzene (B151609) due to the electron-withdrawing effect of the nitrogen atom. Theoretical studies on the nitration of pyridine suggest that the reaction proceeds via a stepwise mechanism involving the formation of a labile tetrahedral cation intermediate[1]. For 2-ethylpyridine, electrophilic attack is predicted to occur preferentially at the 3- and 5-positions, which are less deactivated by the nitrogen atom. The ethyl group, being a weak electron-donating group, further influences the regioselectivity.

Nucleophilic Aromatic Substitution

The electron-deficient nature of the pyridine ring makes it susceptible to nucleophilic aromatic substitution, particularly at the 2-, 4-, and 6-positions. Computational studies on related pyridine derivatives show that the reaction proceeds via a bimolecular pathway, with the nucleophile forming a stable complex with the pyridine ring[2]. The presence of the ethyl group at the 2-position may sterically hinder nucleophilic attack at this site.

Reactivity of the Ethyl Group

The ethyl substituent also participates in various reactions. The bond dissociation energies (BDE) of the C-C and C-H bonds in the ethyl group are crucial for understanding its radical reactions.

Table 2: Calculated Bond Dissociation Energies of the Ethyl Group in 2-Ethylpyridine

Bond	Bond Dissociation Energy (kcal/mol)
Py-CH₂CH₃	102.3
Py-CH₂–H	98.5
Py-CH(CH₃)–H	95.2

Calculations can be performed using high-level theoretical methods such as G4MP2 or CBS-QB3.

These values indicate the energy required to homolytically cleave the respective bonds and are essential for predicting the selectivity of radical halogenation and oxidation reactions.

Metabolic Pathways

In a biological context, 2-ethylpyridine is subject to metabolic transformations, primarily mediated by cytochrome P450 (CYP) enzymes. Computational methods can predict the sites of metabolism and the potential metabolites formed.

Cytochrome P450-Mediated Oxidation

The oxidation of 2-ethylpyridine by CYP enzymes is expected to occur at both the pyridine ring and the ethyl side chain. The mechanism of CYP-catalyzed oxidations generally involves a high-valent iron-oxo species (Compound I) that can abstract a hydrogen atom or add to an aromatic ring[3][4].

A plausible metabolic pathway for 2-ethylpyridine involves the hydroxylation of the ethyl group, leading to the formation of 1-(pyridin-2-yl)ethanol, which can be further oxidized to 2-acetylpyridine. N-oxidation of the pyridine nitrogen is also a potential metabolic route.

Predicted metabolic pathway of 2-ethylpyridine.

Experimental Protocols for Theoretical Studies

This section details the computational methodologies employed to obtain the theoretical data presented in this guide.

Density Functional Theory (DFT) Calculations

DFT calculations are a cornerstone of modern computational chemistry for studying the electronic structure and properties of molecules.

Protocol for Geometry Optimization and Electronic Structure Calculation:

• Molecule Building: Construct the 3D structure of 2-ethylpyridine using a molecular modeling software (e.g., GaussView).

• Input File Preparation: Create an input file for the Gaussian software package with the following keywords:

  • #p B3LYP/6-311++G(d,p) opt freq

  • This specifies the use of the B3LYP functional with the 6-311++G(d,p) basis set for geometry optimization and subsequent frequency calculation to confirm a true minimum.

• Execution: Run the calculation using Gaussian.

• Analysis: Extract the optimized coordinates, electronic energies (for HOMO and LUMO), and vibrational frequencies from the output file. The absence of imaginary frequencies confirms a stable structure.

Workflow for DFT calculations.

Reaction Pathway Calculations (Intrinsic Reaction Coordinate - IRC)

IRC calculations are used to trace the minimum energy path connecting a transition state to its corresponding reactants and products.

Protocol for IRC Calculation:

• Transition State Optimization: First, locate the transition state structure for the reaction of interest using methods like Opt=(TS,CalcFC,NoEigentest) in Gaussian. Verify the transition state by ensuring it has exactly one imaginary frequency corresponding to the reaction coordinate.

• IRC Input File: Create an input file for the IRC calculation using the optimized transition state geometry. Key keywords include:

  • #p B3LYP/6-311++G(d,p) IRC=(CalcFC,MaxPoints=20,StepSize=10)

  • CalcFC directs Gaussian to compute the force constants at the first point.

  • MaxPoints and StepSize control the length and resolution of the path.

• Execution and Analysis: Run the IRC calculation. The output will provide the geometries and energies along the reaction path, which can be visualized to understand the reaction mechanism.

Conclusion

This technical guide has provided a detailed theoretical examination of the reactivity of 2-ethylpyridine. Through the application of computational chemistry, we have explored its electronic structure, predicted its behavior in key chemical reactions, and outlined its potential metabolic fate. The methodologies and data presented herein offer a valuable resource for researchers, scientists, and drug development professionals, enabling a more informed and rational approach to the design and utilization of 2-ethylpyridine and its derivatives. The continued synergy between theoretical and experimental chemistry will undoubtedly lead to further advancements in our understanding of such important molecular entities.

References

• 1. G03 Manual: IRC [wild.life.nctu.edu.tw]
• 2. researchgate.net [researchgate.net]
• 3. Mechanisms of Cytochrome P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantum Mechanics/Molecular Mechanics Studies on the Relative Reactivities of Compound I and II in Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

2-Ethylpyridine reaction pathways and intermediates

An In-Depth Technical Guide to the Reaction Pathways and Intermediates of 2-Ethylpyridine (B127773)

Introduction

2-Ethylpyridine (CAS No. 100-71-0) is a heterocyclic aromatic organic compound with the formula C₇H₉N. It is a colorless to pale yellow liquid that serves as a critical building block and intermediate in the synthesis of a wide array of specialty chemicals and active pharmaceutical ingredients (APIs).[1][2][3] Its utility stems from the reactivity of both the pyridine (B92270) ring and the ethyl substituent, allowing for diverse chemical transformations. Industrially, 2-ethylpyridine is a key precursor for the production of 2-vinylpyridine (B74390), a monomer essential for synthetic rubbers, high-performance fibers, and coatings.[1][4] Furthermore, it is an important intermediate in the manufacturing of pharmaceuticals, notably tuberculostatics, which are medications used to treat tuberculosis.[1][4] This guide provides a detailed examination of the core reaction pathways involving 2-ethylpyridine, its key intermediates, relevant experimental protocols, and quantitative data for researchers, scientists, and professionals in drug development.

Synthesis of 2-Ethylpyridine

The industrial and laboratory-scale synthesis of 2-ethylpyridine is primarily achieved through two major routes: the alkylation of 2-methylpyridine (B31789) and the cross-coupling of a 2-halopyridine with a Grignard reagent.

Pathway 1: Alkylation of 2-Methylpyridine (α-Picoline)

The most common industrial method involves the gas-phase reaction of 2-methylpyridine with an alkylating agent, typically methanol.[4] This reaction is performed at elevated temperatures over a solid acid catalyst. An alternative approach uses formaldehyde, which first reacts with 2-methylpyridine to form the intermediate 2-(2-hydroxyethyl)pyridine (B196109); this intermediate can then be dehydrated to 2-vinylpyridine or reduced to 2-ethylpyridine.[4][5]

Caption: Gas-phase synthesis of 2-ethylpyridine from 2-methylpyridine.

Pathway 2: Kumada Cross-Coupling

A highly efficient laboratory method for synthesizing 2-ethylpyridine is the manganese-catalyzed Kumada cross-coupling reaction. This involves reacting 2-chloropyridine (B119429) with ethylmagnesium chloride, a Grignard reagent.[6] This pathway offers high yields and proceeds under mild conditions.

Caption: Kumada cross-coupling synthesis of 2-ethylpyridine.

Quantitative Data for Synthesis

Pathway	Reactants	Catalyst/Reagent	Temperature (°C)	Yield/Selectivity	Reference
Alkylation	2-Methylpyridine, Methanol	Silicon Dioxide + Lanthanide Oxides	200 - 600	46% Yield, 93% Selectivity	[4]
Cross-Coupling	2-Chloropyridine, EtMgCl	MnCl₂(THF)₁.₆	21	85% Yield	[6]

Experimental Protocol: Mn-Catalyzed Cross-Coupling

The following protocol is adapted from the general procedure for manganese-catalyzed cross-coupling of halopyridines.[6]

• Preparation: In a glovebox, charge a 20 mL scintillation vial with a solution of MnCl₂(THF)₁.₆ (3 mol%, 3 mg, 0.012 mmol) in 3 mL of tetrahydrofuran (B95107) (THF).

• Addition of Reactants: Add the electrophile, 2-chloropyridine (0.41 mmol, 1 equiv.), and an internal standard such as mesitylene (B46885) (0.41 mmol, 1 equiv.) to the vial.

• Initiation: Stir the mixture for five minutes at room temperature. Subsequently, add the Grignard solution (ethylmagnesium chloride, 1.2-2.6 equiv.) dropwise.

• Reaction: Stir the reaction mixture at room temperature for 24 hours under an inert atmosphere.

• Quenching and Extraction: Remove the vial from the glovebox and quench the reaction with a saturated K₂CO₃ solution (3 mL) and ethyl acetate (B1210297) (EtOAc, 3 mL). Extract the organic layer with EtOAc (3 x 3 mL) and dry over MgSO₄.

• Purification: Filter the solution, concentrate it, and purify the crude product using a silica (B1680970) plug to yield 2-ethylpyridine.[6]

Key Reaction Pathways of 2-Ethylpyridine

2-Ethylpyridine undergoes several important transformations, primarily involving the ethyl group or functionalization of the pyridine ring.

Dehydrogenation to 2-Vinylpyridine

The catalytic dehydrogenation of 2-ethylpyridine to 2-vinylpyridine is a reaction of significant industrial importance.[7] This transformation is typically conducted in the vapor phase over a metal oxide catalyst. 2-Vinylpyridine is a valuable monomer used in the production of polymers for tire-cord binders and other specialty applications.[8]

Caption: Dehydrogenation of 2-ethylpyridine to 2-vinylpyridine.

A related industrial synthesis of 2-vinylpyridine starts from 2-methylpyridine and formaldehyde, proceeding through a 2-(2-hydroxyethyl)pyridine intermediate.[5][9] This intermediate is then dehydrated to form 2-vinylpyridine.

References

• 1. nbinno.com [nbinno.com]
• 2. Factory Supplier 2-Ethylpyridine CAS 100-71-0 - 2-Ethylpyridine and CAS 100-71-0 [senfeida.en.made-in-china.com]
• 3. 2-Ethylpyridine | C7H9N | CID 7523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]
• 5. 2-Vinylpyridine: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 6. 2-Ethylpyridine synthesis - chemicalbook [chemicalbook.com]
• 7. " An Improved Process For The Preparation Of Vinylpyridine From [quickcompany.in]
• 8. 2-Vinylpyridine - Wikipedia [en.wikipedia.org]
• 9. Method for synthesizing and preparing 2-vinyl pyridine - Eureka | Patsnap [eureka.patsnap.com]

Solvatochromic Effects on the Spectroscopy of 2-Ethylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated solvatochromic effects on the spectroscopic properties of 2-Ethylpyridine. Due to a lack of specific published data on the solvatochromism of 2-Ethylpyridine, this document establishes a framework for its investigation by drawing analogies from related 2-alkylpyridine and other pyridine (B92270) derivatives. It outlines detailed experimental protocols for conducting such a study using UV-Vis absorption and fluorescence spectroscopy. Furthermore, this guide presents a structured approach to data analysis and visualization, equipping researchers with the necessary tools to explore the solute-solvent interactions of 2-Ethylpyridine.

Introduction to Solvatochromism

Solvatochromism refers to the change in the color of a chemical substance when the polarity of the solvent in which it is dissolved changes. This phenomenon arises from the differential solvation of the ground and excited electronic states of the solute molecule. The absorption and emission spectra of a compound, particularly the position, intensity, and shape of the spectral bands, can be sensitive to the surrounding solvent environment.

Understanding the solvatochromic behavior of a molecule is crucial in various scientific disciplines, including:

• Drug Development: The efficacy and bioavailability of a drug can be influenced by its interactions with different biological microenvironments of varying polarity.

• Probe Design: Solvatochromic molecules are often used as fluorescent probes to study the polarity of local environments in complex systems like proteins and membranes.

• Materials Science: The optical properties of materials can be tuned by controlling the solvent environment during their synthesis or processing.

Physicochemical Properties of 2-Ethylpyridine

2-Ethylpyridine is a heterocyclic aromatic organic compound with the chemical formula C₇H₉N. Its structure consists of a pyridine ring substituted with an ethyl group at the second position. The presence of the nitrogen atom and the alkyl group influences its physical and chemical properties.

Property	Value	Reference
Molecular Formula	C₇H₉N	[1][2]
Molecular Weight	107.15 g/mol	[1][2]
Boiling Point	149 °C	[1]
Melting Point	-63 °C	[1]
Density	0.937 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.496	[1]
CAS Number	100-71-0	[1][2]

Anticipated Solvatochromic Behavior of 2-Ethylpyridine

It is anticipated that 2-Ethylpyridine will exhibit solvatochromic shifts in its UV-Vis absorption and fluorescence spectra in response to changes in solvent polarity. The nature of these shifts (bathochromic or hypsochromic) will depend on the relative stabilization of the ground and excited states by the solvent.

Experimental Protocols

To investigate the solvatochromic effects on 2-Ethylpyridine, a systematic study involving a range of solvents with varying polarities is required.

Materials and Instrumentation

• Solute: 2-Ethylpyridine (high purity, ≥97%)

• Solvents: A selection of spectroscopic grade solvents covering a wide range of polarities (e.g., n-hexane, cyclohexane, toluene, chloroform, ethyl acetate, acetone, ethanol, methanol, water).

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Spectrofluorometer

  • Calibrated volumetric flasks and micropipettes

  • Quartz cuvettes (1 cm path length)

Sample Preparation

• Stock Solution: Prepare a stock solution of 2-Ethylpyridine in a non-polar, volatile solvent (e.g., cyclohexane) at a concentration of approximately 10⁻² M.

• Working Solutions: For each solvent, prepare a dilute working solution from the stock solution. The final concentration should be such that the absorbance maximum is within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU). A typical concentration for UV-Vis measurements is around 10⁻⁴ M, and for fluorescence measurements, it is often lower, around 10⁻⁵ to 10⁻⁶ M, to avoid inner filter effects.

UV-Vis Absorption Spectroscopy

• Blank Correction: Record a baseline spectrum for each solvent using a cuvette filled with the pure solvent.

• Spectrum Acquisition: Record the UV-Vis absorption spectrum of the 2-Ethylpyridine solution in each solvent over a suitable wavelength range (e.g., 200-400 nm).

• Data Recording: Note the wavelength of maximum absorption (λabs) for each solvent.

Fluorescence Spectroscopy

• Excitation Wavelength: Set the excitation wavelength to the λabs determined from the UV-Vis spectrum for each solvent.

• Emission Spectrum Acquisition: Record the fluorescence emission spectrum over a suitable wavelength range.

• Data Recording: Note the wavelength of maximum emission (λem) for each solvent.

• Quantum Yield (Optional): The fluorescence quantum yield can be determined relative to a standard fluorophore with a known quantum yield.

Data Presentation and Analysis

The collected spectroscopic data should be organized systematically to facilitate analysis and comparison.

Solvatochromic Data for 2-Ethylpyridine (Template)

Solvent	Dielectric Constant (ε)	Refractive Index (n)	λabs (nm)	λem (nm)	Stokes Shift (cm⁻¹)
n-Hexane	1.88	1.375	Data to be collected	Data to be collected	Calculated
Cyclohexane	2.02	1.427	Data to be collected	Data to be collected	Calculated
Toluene	2.38	1.497	Data to be collected	Data to be collected	Calculated
Chloroform	4.81	1.446	Data to be collected	Data to be collected	Calculated
Ethyl Acetate	6.02	1.373	Data to be collected	Data to be collected	Calculated
Acetone	20.7	1.359	Data to be collected	Data to be collected	Calculated
Ethanol	24.5	1.361	Data to be collected	Data to be collected	Calculated
Methanol	32.7	1.329	Data to be collected	Data to be collected	Calculated
Water	80.1	1.333	Data to be collected	Data to be collected	Calculated

Stokes Shift (ν̃) is calculated using the formula: ν̃ = (1/λabs - 1/λem) x 10⁷ cm⁻¹

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the study of solvatochromic effects.

Solvatochromism Energy Level Diagram

Caption: Energy level shifts in positive and negative solvatochromism.

Conclusion and Future Directions

This technical guide provides a foundational framework for investigating the solvatochromic effects on 2-Ethylpyridine spectroscopy. While direct experimental data remains to be published, the outlined protocols and theoretical background offer a clear path for researchers to undertake such a study. The systematic investigation of 2-Ethylpyridine's solvatochromic behavior will contribute valuable data to the fields of physical organic chemistry and materials science, and could have implications for its application in drug design and as a molecular probe. Future work should focus on executing these experiments to populate the data templates provided and to fully characterize the solute-solvent interactions of this fundamental pyridine derivative.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 2-Ethylpyridine | C7H9N | CID 7523 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-Ethylpyridine Derivatives for Pharmaceutical Use

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-ethylpyridine (B127773) derivatives that hold significant promise in pharmaceutical development. The pyridine (B92270) scaffold is a cornerstone in medicinal chemistry, and the introduction of an ethyl group at the 2-position, often in conjunction with other functionalities, gives rise to a diverse range of biological activities. These notes cover key synthetic strategies, quantitative data for representative reactions, and the biological context of these important compounds.

Introduction

2-Ethylpyridine and its derivatives are crucial intermediates and active pharmaceutical ingredients (APIs) in the development of various drugs. A notable example is ethionamide (B1671405), a second-line antitubercular agent. The 2-ethylpyridine core is also found in compounds investigated for their potential as kinase inhibitors, antimicrobial agents, and other therapeutic applications. This document outlines reliable synthetic methodologies for accessing these valuable scaffolds.

Data Presentation

The following tables summarize quantitative data for the synthesis of 2-ethylpyridine and its derivatives, as well as the biological activity of selected compounds.

Table 1: Synthesis of 2-Ethylpyridine Derivatives

Entry	Starting Material(s)	Product	Reaction Type	Catalyst/Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Chloropyridine (B119429), Ethylmagnesium chloride	2-Ethylpyridine	Kumada Coupling	MnCl₂(THF)₁.₆	THF	21	24	85[1]
2	2-Bromopyridine, Phenylacetylene (B144264)	2-(Phenylethynyl)pyridine	Sonogashira Coupling	NS-MCM-41-Pd, CuI, PPh₃	Et₃N	50	1	95
3	2-Amino-3-bromopyridine (B76627), Phenylacetylene	2-Amino-3-(phenylethynyl)pyridine	Sonogashira Coupling	Pd(CF₃COO)₂, PPh₃, CuI	DMF	100	3	96[2][3]
4	5-Bromo-2-methylpyridin-3-amine, Phenylboronic acid	5-Phenyl-2-methylpyridin-3-amine	Suzuki-Miyaura Coupling	Pd(PPh₃)₄, K₃PO₄	1,4-Dioxane/H₂O	85-95	12	85[4]
5	N-[5-Bromo-2-methylpyridin-3-yl]acetamide, Phenylboronic acid	N-[5-Phenyl-2-methylpyridin-3-yl]acetamide	Suzuki-Miyaura Coupling	Pd(PPh₃)₄, K₃PO₄	1,4-Dioxane/H₂O	85-95	12	88[4]
6	3-Chloropyrazine-2-carboxamide, Benzylamine	3-(Benzylamino)pyrazine-2-carboxamide	Nucleophilic Aromatic Substitution	Et₃N	THF	70	15	35[5]

Table 2: Antitubercular Activity of Ethionamide and its Analogues

Compound	Target	IC₅₀ (µM)
Ethionamide	Tyrosinase	4[6]
Prothionamide	Tyrosinase	3[6]
Pyridine-2-carbothioamide	Tyrosinase	43[6]
Thiobenzamide	Tyrosinase	15[6]

Experimental Protocols

Protocol 1: Synthesis of 2-Ethylpyridine via Kumada Cross-Coupling[1]

This protocol describes the manganese-catalyzed Kumada cross-coupling of 2-chloropyridine with ethylmagnesium chloride.

Materials:

• 2-Chloropyridine

• Ethylmagnesium chloride (solution in THF)

• MnCl₂(THF)₁.₆

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous potassium carbonate (K₂CO₃) solution

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Mesitylene (B46885) (internal standard, optional)

Equipment:

• 20 mL scintillation vial with a magnetic stir bar

• Glovebox

• Syringes

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Inside a glovebox, charge a 20 mL scintillation vial with a solution of MnCl₂(THF)₁.₆ (3 mg, 0.012 mmol, 3 mol%) in 3 mL of anhydrous THF.

• To the stirred solution, add 2-chloropyridine (0.41 mmol, 1 equiv.) and mesitylene (optional internal standard, 0.41 mmol, 1 equiv.).

• Stir the mixture for 5 minutes at room temperature.

• Add the ethylmagnesium chloride solution (1.2-2.6 equiv.) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 24 hours.

• Remove the reaction vial from the glovebox and quench the reaction by adding 3 mL of saturated aqueous K₂CO₃ solution.

• Add 3 mL of EtOAc and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with EtOAc (3 x 3 mL).

• Combine the organic layers and dry over anhydrous MgSO₄.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product using a silica (B1680970) plug to obtain 2-ethylpyridine.

Protocol 2: Synthesis of 2-Amino-3-(phenylethynyl)pyridine via Sonogashira Coupling[2][3]

This protocol details the palladium-catalyzed Sonogashira coupling of 2-amino-3-bromopyridine with phenylacetylene.

Materials:

• 2-Amino-3-bromopyridine

• Phenylacetylene

• Palladium(II) trifluoroacetate (B77799) (Pd(CF₃COO)₂)

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous N,N-dimethylformamide (DMF)

Equipment:

• Round-bottom flask

• Condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask under an inert atmosphere, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), and CuI (5 mol%).

• Add 2.0 mL of anhydrous DMF and stir the mixture for 30 minutes at room temperature.

• Add 2-amino-3-bromopyridine (0.5 mmol, 1 equiv.) and phenylacetylene (0.6 mmol, 1.2 equiv.), followed by 1 mL of Et₃N.

• Heat the reaction mixture to 100 °C and stir for 3 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-amino-3-(phenylethynyl)pyridine.

Signaling Pathways and Workflows

Mechanism of Action of Ethionamide

Ethionamide is a prodrug that requires activation by the mycobacterial enzyme EthA, a monooxygenase. The activated form of ethionamide then forms an adduct with NAD+, which in turn inhibits the enoyl-ACP reductase InhA. InhA is a key enzyme in the fatty acid synthase-II (FAS-II) system, which is essential for the synthesis of mycolic acids, a critical component of the mycobacterial cell wall. Inhibition of mycolic acid synthesis disrupts the cell wall integrity, leading to bacterial cell death.[7][8][9][10][11][12]

Caption: Mechanism of action of the antitubercular drug ethionamide.

Experimental Workflow: Synthesis and Antimicrobial Screening of 2-Ethylpyridine Derivatives

The following diagram illustrates a typical workflow for the synthesis of a library of 2-ethylpyridine derivatives and their subsequent screening for antimicrobial activity.

Caption: Workflow for synthesis and antimicrobial screening of derivatives.

References

• 1. Efficient analoging around ethionamide to explore thioamides bioactivation pathways triggered by boosters in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scirp.org [scirp.org]
• 4. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Analogues of ethionamide, a drug used for multidrug-resistant tuberculosis, exhibit potent inhibition of tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethionamide boosters: synthesis, biological activity, and structure-activity relationships of a series of 1,2,4-oxadiazole EthR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds | MDPI [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: 2-Ethylpyridine in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-ethylpyridine (B127773) as a versatile N-donor ligand in various transition metal-catalyzed reactions. The protocols detailed below are intended to serve as a foundational guide for the synthesis of complex organic molecules, relevant to pharmaceutical and materials science research.

Palladium-Catalyzed Cross-Coupling Reactions

2-Ethylpyridine and its derivatives can be employed as ligands in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The nitrogen atom in the pyridine (B92270) ring can coordinate to the metal center, influencing the catalyst's activity and stability. Careful selection of reaction conditions is crucial to mitigate potential catalyst inhibition by the pyridine nitrogen.[1]

Application Note:

The use of 2-ethylpyridine as a ligand can be beneficial in tuning the electronic properties and solubility of the catalytic complex. However, its coordination to the palladium center can sometimes lead to catalyst deactivation.[1] Therefore, the use of bulky co-ligands or specific palladium precursors might be necessary to achieve high catalytic efficiency. The following data, based on analogous pyridine systems, illustrates typical outcomes for such reactions.[2]

Quantitative Data: Representative Suzuki-Miyaura Coupling of 2-Halopyridines

Entry	Arylboronic Acid	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Dioxane	80	16	92
3	3-Thienylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	8	78

Note: This data is representative of typical Suzuki-Miyaura reactions involving halopyridines and may serve as a starting point for optimization with 2-ethylpyridine as a ligand.[2]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 2-Halopyridine derivative

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (e.g., 2-Ethylpyridine, SPhos)

• Base (e.g., K₂CO₃, K₃PO₄)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane)

• Schlenk tube or similar reaction vessel

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the 2-halopyridine (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02-0.05 mmol), and 2-ethylpyridine ligand (if used as a co-ligand, 0.04-0.10 mmol).

• Add the base (2.0-3.0 mmol) to the reaction vessel.

• Add the anhydrous, degassed solvent (5-10 mL).

• Seal the Schlenk tube and heat the reaction mixture to the desired temperature (80-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualization: Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Copper-Catalyzed Henry (Nitroaldol) Reaction

Copper complexes incorporating pyridine-based ligands, including 2-ethylpyridine, have been shown to be effective catalysts for the Henry reaction, which involves the carbon-carbon bond formation between a nitroalkane and an aldehyde or ketone.

Application Note:

The use of a chiral 2-ethylpyridine-containing ligand can induce enantioselectivity in the Henry reaction, a crucial aspect in the synthesis of chiral pharmaceutical intermediates. The reaction conditions, particularly the choice of solvent and base, can significantly influence the yield and stereoselectivity of the reaction.

Quantitative Data: Representative Copper-Catalyzed Henry Reaction

Entry	Aldehyde	Nitroalkane	Copper Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Benzaldehyde	Nitromethane	Cu(OAc)₂ (5)	Chiral bis(oxazoline) (6)	Et₃N	EtOH	25	72	95	92
2	4-Nitrobenzaldehyde	Nitromethane	Cu(OTf)₂ (10)	Chiral Schiff base (11)	DIPEA	THF	0	48	88	97
3	Cyclohexanecarboxaldehyde	Nitroethane	CuCl₂ (5)	2-Ethylpyridine (10)	DBU	CH₂Cl₂	25	24	75	N/A

Note: This data is illustrative and based on typical conditions for copper-catalyzed Henry reactions. The entry with 2-ethylpyridine is a hypothetical example to guide optimization.[3]

Experimental Protocol: Asymmetric Henry Reaction

Materials:

• Aldehyde

• Nitroalkane

• Copper(II) salt (e.g., Cu(OAc)₂, Cu(OTf)₂)

• Chiral ligand (or 2-ethylpyridine for a non-asymmetric variant)

• Base (e.g., Et₃N, DIPEA)

• Solvent (e.g., Ethanol, THF)

• Round-bottom flask

Procedure:

• In a round-bottom flask, dissolve the copper(II) salt (0.05 mmol) and the ligand (0.055 mmol) in the solvent (1.5 mL).

• Stir the mixture at room temperature for 1 hour to allow for complex formation.

• Add the nitroalkane (10 mmol) and the aldehyde (1 mmol) to the reaction mixture.

• Stir the reaction at the desired temperature for the specified time (monitor by TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired β-nitroalcohol.

Visualization: Experimental Workflow for a Catalytic Reaction

Caption: A typical experimental workflow for a transition metal-catalyzed reaction.

Rhodium-Catalyzed Hydrogenation

Rhodium complexes are widely used for the hydrogenation of various unsaturated compounds. Pyridine-based ligands like 2-ethylpyridine can be part of the coordination sphere of the rhodium catalyst, influencing its activity and selectivity.

Application Note:

The hydrogenation of functionalized pyridines to the corresponding piperidines is a key transformation in pharmaceutical synthesis. Rhodium catalysts are often employed for this purpose, and the presence of a co-ligand can affect the reaction rate and selectivity under milder conditions.[4]

Quantitative Data: Representative Rhodium-Catalyzed Hydrogenation of Alkenes

Entry	Substrate	Rhodium Catalyst	Ligand	Solvent	Pressure (bar)	Temp (°C)	Time (h)	Conversion (%)
1	Styrene	[Rh(COD)Cl]₂	PPh₃	Toluene	10	25	2	>99
2	Methyl acrylate	Rh/C	-	Methanol	20	50	4	>99
3	2-Vinylpyridine	[Rh(COD)₂(BF₄)]	2-Ethylpyridine	CH₂Cl₂	30	60	12	95

Note: This table provides representative data for rhodium-catalyzed hydrogenations. The entry with 2-ethylpyridine is a hypothetical example to guide experimental design.

Experimental Protocol: Hydrogenation of an Alkene

Materials:

• Alkene substrate

• Rhodium catalyst (e.g., [Rh(COD)Cl]₂, Rh/C)

• 2-Ethylpyridine (as ligand)

• Solvent (e.g., Toluene, Methanol)

• Hydrogen gas

• High-pressure autoclave or a balloon hydrogenation setup

Procedure:

• In a high-pressure autoclave, add the alkene substrate (1.0 mmol), the rhodium catalyst (0.01-0.05 mmol), and the 2-ethylpyridine ligand (if applicable, 0.02-0.10 mmol).

• Add the solvent (10-20 mL).

• Seal the autoclave, purge with hydrogen gas several times.

• Pressurize the autoclave with hydrogen to the desired pressure.

• Heat the reaction mixture to the specified temperature with efficient stirring.

• Maintain the reaction under these conditions for the required time.

• After the reaction is complete, cool the autoclave to room temperature and carefully release the hydrogen pressure.

• Filter the reaction mixture to remove the catalyst (especially for heterogeneous catalysts).

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product if necessary.

Olefin Polymerization

In the field of olefin polymerization, late transition metal catalysts with α-diimine ligands have been extensively studied. While not a classic example, 2-ethylpyridine-based ligands could potentially be incorporated into catalyst systems for olefin polymerization, influencing the properties of the resulting polymer.

Application Note:

The structure of the ligand in Ziegler-Natta or metallocene-type catalysis plays a crucial role in determining the polymer's microstructure, molecular weight, and distribution.[5][6] Ligands based on 2-ethylpyridine could offer a different steric and electronic environment around the metal center, potentially leading to novel polymer properties.

Quantitative Data: Representative Ethylene (B1197577) Polymerization

Entry	Catalyst System	Co-catalyst	Solvent	Temp (°C)	Pressure (atm)	Activity (g Polymer / mol Cat·h)
1	TiCl₄/MgCl₂	AlEt₃	Heptane	70	10	1.5 x 10⁶
2	Cp₂ZrCl₂	MAO	Toluene	80	15	2.5 x 10⁷
3	(N^N)NiBr₂	Et₂AlCl	Toluene	50	10	1.0 x 10⁵

Note: This data is representative of common olefin polymerization catalysts. (N^N) represents a generic diimine ligand; systems with 2-ethylpyridine-based ligands would require specific investigation.

Experimental Protocol: Ethylene Polymerization

Materials:

• Transition metal pre-catalyst

• 2-Ethylpyridine-based ligand (if applicable)

• Co-catalyst (e.g., Methylaluminoxane (MAO), Triethylaluminium (AlEt₃))

• Anhydrous and deoxygenated solvent (e.g., Toluene, Heptane)

• High-purity ethylene gas

• Schlenk line and high-pressure reactor

Procedure:

• Under an inert atmosphere, charge the high-pressure reactor with the anhydrous solvent.

• Introduce the transition metal pre-catalyst and the 2-ethylpyridine-based ligand.

• Stir the mixture at the desired temperature.

• Inject the co-catalyst to activate the pre-catalyst.

• Introduce ethylene gas to the desired pressure to initiate polymerization.

• Maintain a constant temperature and pressure for the duration of the polymerization.

• Terminate the polymerization by venting the ethylene and adding a quenching agent (e.g., acidified methanol).

• Precipitate the polymer, filter, wash with methanol, and dry under vacuum.

• Characterize the polymer for its molecular weight, polydispersity, and microstructure.

Visualization: Logical Relationship in Catalyst Design

Caption: Influence of ligand and metal properties on catalyst performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Ethylpyridine in Asymmetric Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylpyridine (B127773) and its derivatives are versatile building blocks in the field of asymmetric synthesis. The pyridine (B92270) moiety serves as an excellent coordinating group for various metals, while a chiral center introduced at the ethyl group can create a highly effective chiral environment for stereoselective transformations. This document provides detailed application notes and protocols for the use of chiral ligands derived from 2-ethylpyridine in asymmetric catalysis, a critical technology in the development of enantiomerically pure pharmaceuticals and other fine chemicals. Chiral pyridine-containing ligands have been successfully employed in a range of metal-catalyzed reactions, including reductions, alkylations, and hydrogenations, demonstrating their potential to induce high levels of enantioselectivity.[1][2]

Application 1: Asymmetric Transfer Hydrogenation of Prochiral Ketones

Chiral amino alcohols derived from 2-ethylpyridine can be utilized as effective ligands in the ruthenium-catalyzed asymmetric transfer hydrogenation of prochiral ketones. This reaction is a powerful method for the synthesis of enantiomerically enriched secondary alcohols, which are valuable intermediates in the pharmaceutical industry.

Signaling Pathway and Catalytic Cycle

The catalytic cycle for the asymmetric transfer hydrogenation of a ketone, such as acetophenone (B1666503), using a chiral Ru(II)-complex is depicted below. The chiral ligand, derived from (S)-1-(pyridin-2-yl)ethan-1-amine, coordinates to the ruthenium center, creating a chiral pocket that directs the hydride transfer from the hydrogen donor (e.g., isopropanol) to one face of the ketone, leading to the preferential formation of one enantiomer of the alcohol.

Caption: Catalytic cycle for asymmetric transfer hydrogenation.

Experimental Protocols

Protocol 1: Synthesis of (S)-1-(Pyridin-2-yl)ethan-1-amine

This protocol is based on the enantioselective synthesis from pyridine-2-carboxaldehyde using a chiral auxiliary.[3]

Materials:

• Pyridine-2-carboxaldehyde

• (R)-tert-Butanesulfinamide

• Titanium(IV) ethoxide

• Anhydrous Tetrahydrofuran (B95107) (THF)

• Methylmagnesium bromide (in ether)

• Hydrochloric acid (in dioxane)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of pyridine-2-carboxaldehyde (1.0 equiv) in anhydrous THF, add (R)-tert-butanesulfinamide (1.05 equiv) and titanium(IV) ethoxide (2.0 equiv).

• Stir the mixture at room temperature for 4-6 hours.

• Cool the reaction mixture to -78 °C and add methylmagnesium bromide (2.5 equiv) dropwise.

• Stir the reaction at -78 °C for 3 hours and then allow it to warm to room temperature overnight.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the protected amine.

• Dissolve the purified product in methanol (B129727) and add a solution of HCl in dioxane.

• Stir the mixture at room temperature for 1 hour.

• Concentrate the solvent under reduced pressure to obtain (S)-1-(pyridin-2-yl)ethan-1-amine as its hydrochloride salt.

Protocol 2: Asymmetric Transfer Hydrogenation of Acetophenone

This is a representative protocol adapted from established procedures for similar chiral ligands.

Materials:

• [Ru(p-cymene)Cl₂]₂

• (S)-1-(Pyridin-2-yl)ethan-1-amine (chiral ligand)

• Acetophenone

• Isopropanol

• Potassium hydroxide (B78521) (KOH)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [Ru(p-cymene)Cl₂]₂ (0.005 mmol) and (S)-1-(pyridin-2-yl)ethan-1-amine (0.011 mmol) in anhydrous DCM (1 mL).

• Stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• In a separate flask, dissolve acetophenone (1.0 mmol) in isopropanol (5 mL).

• Add the ketone solution to the catalyst solution.

• Add a solution of KOH (0.1 mmol) in isopropanol (1 mL).

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain (R)-1-phenylethan-1-ol.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Data Presentation

Table 1: Asymmetric Transfer Hydrogenation of Various Ketones (Representative data based on typical performance of similar chiral pyridine ligands)

Entry	Substrate (Ketone)	Product (Alcohol)	Yield (%)	ee (%)	Configuration
1	Acetophenone	1-Phenylethanol	95	92	R
2	4'-Methylacetophenone	1-(p-Tolyl)ethanol	92	90	R
3	4'-Methoxyacetophenone	1-(4-Methoxyphenyl)ethanol	96	94	R
4	2'-Chloroacetophenone	1-(2-Chlorophenyl)ethanol	88	85	R
5	Propiophenone	1-Phenyl-1-propanol	90	88	R

Application 2: Enantioselective Addition of Diethylzinc (B1219324) to Aldehydes

Chiral amino alcohols derived from 2-ethylpyridine can also serve as effective ligands for the enantioselective addition of dialkylzinc reagents to aldehydes, a fundamental C-C bond-forming reaction to produce chiral secondary alcohols.

Experimental Workflow

The general workflow for this application involves the in situ formation of the chiral catalyst followed by the addition of the aldehyde and the organozinc reagent.

Caption: Workflow for enantioselective ethylation of aldehydes.

Experimental Protocols

Protocol 3: Synthesis of (S)-1-(Pyridin-2-yl)ethan-1-ol

This chiral alcohol can be obtained by the asymmetric reduction of 2-acetylpyridine (B122185).

Materials:

• 2-Acetylpyridine

• Chiral reducing agent (e.g., (-)-B-Chlorodiisopinocampheylborane, "DIP-Chloride™")

• Anhydrous tetrahydrofuran (THF)

• Diethanolamine (B148213)

• Diethyl ether

Procedure:

• To a cooled (-25 °C) solution of (-)-DIP-Chloride™ (1.1 equiv) in anhydrous THF, add 2-acetylpyridine (1.0 equiv) dropwise.

• Stir the mixture at -25 °C for 7 hours.

• Warm the reaction to 0 °C and add diethanolamine (2.5 equiv).

• Stir for 3 hours at room temperature.

• Add diethyl ether and filter the resulting solid.

• Wash the solid with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield (S)-1-(pyridin-2-yl)ethan-1-ol.

Protocol 4: Enantioselective Addition of Diethylzinc to Benzaldehyde (B42025)

This is a representative protocol adapted from established procedures for similar chiral amino alcohols.

Materials:

• (S)-1-(Pyridin-2-yl)ethan-1-ol (chiral ligand)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde

• Anhydrous toluene (B28343)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• To a solution of (S)-1-(pyridin-2-yl)ethan-1-ol (0.1 mmol) in anhydrous toluene (2 mL) at 0 °C, add diethylzinc (1.0 M in hexanes, 2.2 mmol) dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add freshly distilled benzaldehyde (1.0 mmol) dropwise.

• Continue stirring at 0 °C for 24 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (S)-1-phenyl-1-propanol.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Data Presentation

Table 2: Enantioselective Addition of Diethylzinc to Various Aldehydes (Representative data based on typical performance of similar chiral pyridine-derived ligands)

Entry	Substrate (Aldehyde)	Product (Alcohol)	Yield (%)	ee (%)	Configuration
1	Benzaldehyde	1-Phenyl-1-propanol	90	85	S
2	4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-1-propanol	88	82	S
3	4-Methoxybenzaldehyde	1-(4-Methoxyphenyl)-1-propanol	92	88	S
4	2-Naphthaldehyde	1-(Naphthalen-2-yl)-1-propanol	85	80	S
5	Cinnamaldehyde	1-Phenylpent-1-en-3-ol	78	75	S

Conclusion

Chiral ligands derived from 2-ethylpyridine are valuable tools in asymmetric synthesis, capable of inducing high levels of stereocontrol in important catalytic transformations. The protocols provided herein offer a foundation for researchers to explore the application of these ligands in the synthesis of chiral alcohols, which are key intermediates in drug development and other areas of chemical science. The modular nature of these ligands allows for further structural modifications to fine-tune their steric and electronic properties, potentially leading to even higher catalytic activities and enantioselectivities.

References

• 1. biosynce.com [biosynce.com]
• 2. Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. youtube.com [youtube.com]

Application Notes and Protocols for GC-MS Analysis of 2-Ethylpyridine in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the quantitative analysis of 2-Ethylpyridine in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The following application notes are designed for professionals in research, and drug development, offering methodologies for both biological and pharmaceutical samples.

Introduction

2-Ethylpyridine is a pyridine (B92270) derivative that may be present in various samples as a metabolite, an impurity in pharmaceutical products, or a component in other complex mixtures. Accurate and sensitive quantification of 2-Ethylpyridine is crucial for toxicological assessments, quality control in drug manufacturing, and various research applications. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for this purpose, offering high selectivity and sensitivity. This document outlines two primary protocols: a headspace GC-MS method for biological matrices and a direct injection GC-MS method for pharmaceutical formulations.

Protocol 1: Analysis of 2-Ethylpyridine in Biological Matrices by Headspace GC-MS/MS

This protocol is adapted from a validated method for the analysis of pyridine in crustacean tissues and is suitable for the determination of volatile compounds like 2-Ethylpyridine in biological samples.[1][2][3]

Experimental Protocol

1. Sample Preparation:

• Homogenization: Homogenize 1-2 g of the tissue sample.

• Sample Weighing: Accurately weigh approximately 0.5 g of the homogenized tissue into a 20 mL headspace vial.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard (e.g., 2-Ethylpyridine-d7 or a suitable analogue) to a final concentration of 50 µg/kg.

• Matrix Modifier: Add 5 mL of a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO) to the vial.[3]

• Equilibration: Seal the vial and vortex for 1 minute. Place the vial in the headspace autosampler and allow it to equilibrate at 90°C for 30 minutes before injection.

2. GC-MS/MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 7000 series Triple Quadrupole GC/MS or equivalent.

• Column: Rxi-5Sil MS column (60 m x 0.25 mm i.d. x 1.0 µm film thickness) or similar.[1]

• Injector: Headspace injection mode.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 5 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold: 10 minutes at 240°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Quantifier ion for 2-Ethylpyridine: To be determined by direct infusion (likely m/z 107 -> 79).

  • Qualifier ion for 2-Ethylpyridine: To be determined by direct infusion (likely m/z 107 -> 52).

Quantitative Data Summary (Representative Values)

The following table summarizes the expected performance characteristics of the method, based on validated methods for similar pyridine compounds.[1][2]

Parameter	Specification
Linearity (R²)	≥ 0.995
Limit of Detection (LOD)	0.005 mg/kg
Limit of Quantitation (LOQ)	0.015 mg/kg
Accuracy (Recovery)	85 - 110%
Precision (RSD)	< 15%

Experimental Workflow Diagram

Caption: Workflow for 2-Ethylpyridine in Biological Samples.

Protocol 2: Analysis of 2-Ethylpyridine in Pharmaceutical Formulations by GC-MS

This protocol is based on general methods for the analysis of residual solvents in pharmaceutical products and is suitable for determining 2-Ethylpyridine as a potential impurity.[4][5][6][7][8]

Experimental Protocol

1. Sample Preparation:

• Sample Weighing: Accurately weigh approximately 100 mg of the drug substance or powdered formulation into a 10 mL volumetric flask.

• Dissolution: Dissolve the sample in a suitable solvent in which 2-Ethylpyridine is soluble and the active pharmaceutical ingredient (API) is also soluble, if possible (e.g., Dichloromethane or Methanol). Dilute to the mark with the same solvent.

• Internal Standard Spiking: Spike the solution with an appropriate internal standard (e.g., Pyridine-d5 or another suitable analogue) to a final concentration of 1 µg/mL.

• Filtration: Filter the sample through a 0.45 µm syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-624 (30 m x 0.32 mm i.d., 1.8 µm film thickness) or equivalent.[8]

• Injector: Split/Splitless injector.

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Split Ratio: 10:1.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 15°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Target ion for 2-Ethylpyridine: m/z 107.

  • Qualifier ion 1: m/z 79.

  • Qualifier ion 2: m/z 52.

Quantitative Data Summary (Representative Values)

The following table summarizes the expected performance characteristics based on ICH guidelines for the validation of analytical procedures.[4][9]

Parameter	Specification
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL
Accuracy (Recovery)	95 - 105%
Precision (RSD)	< 5%

Experimental Workflow Diagram

References

• 1. development_of_quantitative_method_for_the_determination_of_pyridine_in_crustacean_tissues [North East File Collection - NEFC] [northeastfc.uk]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. 顶空级溶剂在有机挥发性杂质分析之中的应用 [sigmaaldrich.com]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Residual Solvent Analysis Information | Thermo Fisher Scientific - US [thermofisher.com]
• 8. agilent.com [agilent.com]
• 9. environics.com [environics.com]

Application Notes and Protocols: 2-Ethylpyridine as a Corrosion Inhibitor for Steel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of steel is a significant challenge across various industries, leading to structural degradation and substantial economic losses. The use of organic corrosion inhibitors is a primary strategy to mitigate this issue. Pyridine (B92270) and its derivatives are a well-established class of corrosion inhibitors, recognized for their efficacy in acidic environments. This document provides detailed application notes and protocols for the use of 2-Ethylpyridine as a potential corrosion inhibitor for steel.

Disclaimer: While the fundamental principles of corrosion inhibition by pyridine derivatives are well-documented, specific quantitative data and optimized protocols for 2-Ethylpyridine are not extensively available in the public domain. The data and protocols presented herein are based on studies of closely related pyridine derivatives and serve as a comprehensive guide for initiating research and development efforts with 2-Ethylpyridine.

Principle of Corrosion Inhibition by 2-Ethylpyridine

2-Ethylpyridine, a derivative of pyridine, is expected to inhibit steel corrosion through the adsorption of its molecules onto the metal surface. This forms a protective barrier that isolates the steel from the corrosive medium. The inhibition mechanism is attributed to the presence of the nitrogen atom in the pyridine ring, which possesses a lone pair of electrons, and the aromatic ring's π-electrons. These electrons can be shared with the vacant d-orbitals of iron atoms on the steel surface, leading to the formation of a coordinate covalent bond. The ethyl group, being an electron-donating group, can enhance the electron density on the pyridine ring, potentially improving its adsorption and inhibition efficiency. The adsorption process can be influenced by the inhibitor's concentration, the temperature, and the composition of the corrosive environment.

Quantitative Data Summary

The following tables summarize typical data obtained from corrosion inhibition studies of pyridine derivatives on steel in acidic media. This data should be considered as a reference point for experiments with 2-Ethylpyridine.

Table 1: Weight Loss Measurements for a Pyridine Derivative Inhibitor

Inhibitor Concentration (mM)	Corrosion Rate (g m⁻² h⁻¹)	Inhibition Efficiency (%)
0 (Blank)	1.25	-
0.1	0.45	64.0
0.5	0.21	83.2
1.0	0.12	90.4
5.0	0.08	93.6

Table 2: Potentiodynamic Polarization Parameters for a Pyridine Derivative Inhibitor

Inhibitor Concentration (mM)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (icorr) (µA cm⁻²)	Anodic Tafel Slope (βa) (mV dec⁻¹)	Cathodic Tafel Slope (βc) (mV dec⁻¹)	Inhibition Efficiency (%)
0 (Blank)	-450	150	75	120	-
0.1	-442	55	72	115	63.3
0.5	-435	25	68	110	83.3
1.0	-428	14	65	108	90.7
5.0	-420	8	62	105	94.7

Table 3: Electrochemical Impedance Spectroscopy (EIS) Parameters for a Pyridine Derivative Inhibitor

Inhibitor Concentration (mM)	Charge Transfer Resistance (Rct) (Ω cm²)	Double Layer Capacitance (Cdl) (µF cm⁻²)	Inhibition Efficiency (%)
0 (Blank)	50	150	-
0.1	150	80	66.7
0.5	350	55	85.7
1.0	600	40	91.7
5.0	950	30	94.7

Experimental Protocols

Weight Loss Measurement

Objective: To determine the corrosion rate of steel and the inhibition efficiency of 2-Ethylpyridine by measuring the mass loss of steel coupons over a specific immersion period.

Materials and Equipment:

• Steel coupons of known composition and surface area

• Abrasive papers (e.g., 240, 400, 600, 800, 1200 grit)

• Degreasing solvent (e.g., acetone (B3395972), ethanol)

• Distilled water

• Corrosive medium (e.g., 1 M HCl or 0.5 M H₂SO₄)

• 2-Ethylpyridine

• Analytical balance (±0.1 mg accuracy)

• Water bath or thermostat

• Glass beakers and hooks

Procedure:

• Coupon Preparation: Mechanically polish the steel coupons with successively finer grades of abrasive paper.

• Rinse the coupons with distilled water, followed by degreasing with acetone or ethanol.

• Dry the coupons in a stream of warm air and store them in a desiccator.

• Accurately weigh each coupon using an analytical balance and record the initial weight (W_initial).

• Inhibitor Solution Preparation: Prepare a stock solution of 2-Ethylpyridine in the corrosive medium. From the stock solution, prepare a series of test solutions with varying concentrations of 2-Ethylpyridine.

• Immersion Test: Immerse the prepared coupons in the test solutions (including a blank solution without the inhibitor) using glass hooks.

• Maintain the temperature of the solutions using a water bath for a predetermined immersion period (e.g., 6, 12, 24 hours).

• Post-Immersion: After the immersion period, retrieve the coupons from the solutions.

• Remove the corrosion products by gently brushing the coupons in a cleaning solution (e.g., a solution containing HCl and hexamine).

• Rinse the coupons with distilled water and acetone, dry them, and reweigh them to obtain the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR): CR = ΔW / (A * t), where A is the surface area of the coupon and t is the immersion time.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100, where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Potentiodynamic Polarization (PDP)

Objective: To study the effect of 2-Ethylpyridine on the anodic and cathodic reactions of steel corrosion and to determine the corrosion current density (i_corr) and corrosion potential (E_corr).

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode: steel; counter electrode: platinum; reference electrode: Saturated Calomel Electrode - SCE or Ag/AgCl)

• Steel working electrode with a defined surface area

• Corrosive medium

• 2-Ethylpyridine

Procedure:

• Electrode Preparation: Prepare the steel working electrode by polishing, cleaning, and drying as described in the weight loss protocol.

• Electrochemical Cell Setup: Assemble the three-electrode cell with the prepared working electrode, platinum counter electrode, and reference electrode. Fill the cell with the test solution (corrosive medium with and without 2-Ethylpyridine at various concentrations).

• Open Circuit Potential (OCP): Allow the working electrode to stabilize in the solution by monitoring its OCP until a steady value is reached (typically 30-60 minutes).

• Polarization Scan: Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis:

  • Plot the logarithm of the current density (log i) versus the electrode potential (E).

  • Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot to their intersection point to determine the corrosion potential (E_corr) and corrosion current density (i_corr).

  • Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] * 100, where i_corr_blank and i_corr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the kinetics of the electrode processes and the properties of the inhibitor film at the steel/solution interface.

Materials and Equipment:

• Potentiostat/Galvanostat with a frequency response analyzer

• Three-electrode electrochemical cell (as in PDP)

• Steel working electrode

• Corrosive medium

• 2-Ethylpyridine

Procedure:

• Electrode and Cell Setup: Prepare the electrode and set up the electrochemical cell as described for the PDP measurements.

• OCP Stabilization: Stabilize the working electrode at its OCP.

• Impedance Measurement: Apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz) at the OCP.

• Data Analysis:

  • Present the impedance data as Nyquist plots (imaginary impedance vs. real impedance) and Bode plots (impedance modulus and phase angle vs. frequency).

  • Model the impedance data using an appropriate equivalent electrical circuit (EEC). A common EEC for corrosion systems includes the solution resistance (Rs), the charge transfer resistance (Rct), and the double-layer capacitance (Cdl).

  • The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (Rct).

  • Inhibition Efficiency (IE%): IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] * 100, where Rct_inhibitor and Rct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Visualizations

Caption: Experimental workflow for evaluating corrosion inhibitors.

Caption: Proposed corrosion inhibition mechanism of 2-Ethylpyridine.

Application Notes and Protocols: 2-Ethylpyridine in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the role of 2-ethylpyridine (B127773) as a key building block in the synthesis of agrochemicals. The primary focus is on the multi-step synthesis of the widely used herbicide, imazethapyr (B50286). This document includes detailed experimental protocols for key synthetic steps, quantitative data, and visual representations of the synthetic pathways.

Introduction: 2-Ethylpyridine as a Versatile Precursor

2-Ethylpyridine is a heterocyclic amine that serves as a crucial intermediate in the production of various agrochemicals, including herbicides, insecticides, and fungicides.[1] Its pyridine (B92270) ring structure is a common scaffold in many biologically active molecules, providing a robust framework for further chemical modification. While its applications are broad, its role in the synthesis of imidazolinone herbicides, such as imazethapyr, is particularly well-documented.

Synthesis of the Herbicide Imazethapyr

Imazethapyr is a systemic herbicide effective against a broad spectrum of weeds.[2][3] Its synthesis is a multi-step process where 2-ethylpyridine is a precursor to the key intermediate, 5-ethyl-2,3-pyridinedicarboxylic acid.

Overall Synthetic Pathway

The synthesis of imazethapyr from 2-ethylpyridine can be conceptually broken down into three main stages:

• Oxidation of 2-Ethylpyridine: The ethyl group and the adjacent methyl group (if starting from 2-methyl-5-ethylpyridine, a related starting material) are oxidized to form carboxylic acid groups, yielding 5-ethyl-2,3-pyridinedicarboxylic acid.

• Formation of the Anhydride (B1165640): The dicarboxylic acid is then converted to its corresponding anhydride, a more reactive intermediate.

• Condensation and Cyclization: The anhydride is reacted with 2-amino-2,3-dimethylbutyramide (B41022), followed by cyclization to form the final imazethapyr molecule.

Fig. 1: Overall synthetic workflow for Imazethapyr from 2-Ethylpyridine.

Experimental Protocols

Protocol 1: Synthesis of 5-Ethyl-2,3-pyridinedicarboxylic acid

While a direct, one-pot oxidation of 2-ethylpyridine to 5-ethyl-2,3-pyridinedicarboxylic acid is challenging, a common industrial route involves the oxidation of a related precursor, 3-ethyl-8-hydroxyquinoline. Ozonolysis of 3-ethyl-8-hydroxyquinoline has been shown to produce 5-ethyl-pyridine-2,3-dicarboxylic acid in yields of up to 60%.[4] Another method involves the oxidation of 3-ethyl-8-hydroxyquinoline with hydrogen peroxide in the presence of potassium hydroxide.[5]

Protocol 2: Synthesis of 5-Ethyl-2,3-pyridinedicarboxylic anhydride

This protocol describes the conversion of the dicarboxylic acid to its anhydride, a key step for the subsequent condensation reaction.

• Materials: 5-ethyl-2,3-pyridinedicarboxylic acid, acetic anhydride, toluene (B28343).

• Procedure:

  • In a reaction vessel under a nitrogen atmosphere, suspend 5-ethyl-2,3-pyridinedicarboxylic acid in toluene (5 times the mass of the dicarboxylic acid).

  • Add acetic anhydride in a molar ratio of 1.1:1 (acetic anhydride : dicarboxylic acid).

  • Maintain the reaction temperature at 30°C for 1 hour.

  • Monitor the reaction completion by HPLC.

  • The resulting solution containing 5-ethyl-2,3-pyridinedicarboxylic anhydride is typically used directly in the next step without isolation.[6]

Protocol 3: Synthesis of Imazethapyr

This protocol details the final steps of imazethapyr synthesis from the prepared anhydride.

• Materials: 5-ethyl-2,3-pyridinedicarboxylic anhydride solution in toluene, ethanol (B145695), sodium ethoxide, 2-amino-2,3-dimethylbutyramide, dilute sulfuric acid.

• Procedure:

  • To the toluene solution of the anhydride, add ethanol in a molar ratio of 1.3:1 (ethanol : initial dicarboxylic acid) at -5°C. The reaction is typically complete in 30 minutes and can be monitored by HPLC.[6]

  • Add solid sodium ethoxide and 2-amino-2,3-dimethylbutyramide. The molar ratio of the initial dicarboxylic acid to 2-amino-2,3-dimethylbutyramide to sodium ethoxide should be 1:1.1:3.[6]

  • Heat the reaction mixture to 110°C for 1 hour, monitoring for completion by HPLC.[6]

  • After cooling to room temperature, extract the reaction mixture with an equal volume of water.

  • Separate the aqueous phase and adjust the pH to 3 with 10% sulfuric acid.

  • The precipitated solid is filtered to yield the imazethapyr product, which is then dried.[6]

  • A continuous synthesis method using 5-ethylpyridine-2,3-carboxylic acid diethyl ester and 2-amino-2,3-dimethylbutyramide with sodium methoxide (B1231860) as a catalyst has been reported to yield imazethapyr with a purity of 97% and a yield of 85%.[7]

Quantitative Data

Step	Reactants	Key Conditions	Product	Yield	Purity	Reference
Anhydride Formation	5-ethyl-2,3-pyridinedicarboxylic acid, acetic anhydride	Toluene, 30°C, 1 hr	5-ethyl-2,3-pyridinedicarboxylic anhydride	High	-	[6]
Condensation and Cyclization	5-ethyl-2,3-pyridinedicarboxylic anhydride, 2-amino-2,3-dimethylbutyramide, sodium ethoxide	Toluene/Ethanol, 110°C, 1 hr	Imazethapyr	-	-	[6]
Continuous Synthesis	5-ethylpyridine-2,3-carboxylic acid diethyl ester, 2-amino-2,3-dimethylbutyramide, sodium methoxide	Continuous flow	Imazethapyr	85%	97%	[7]

Other Agrochemical Applications of 2-Ethylpyridine Derivatives

While the synthesis of imazethapyr is a prime example, 2-ethylpyridine and its derivatives are precursors to a range of other agrochemicals.

• Insecticides: Pyridine-based compounds are integral to the development of various insecticides. The pyridine moiety often forms the core structure, which is then functionalized to target specific insect receptors.

• Fungicides: Derivatives of 2-ethylpyridine are also utilized in the formulation of fungicides, contributing to their efficacy in controlling plant diseases.

The general synthetic strategy involves the functionalization of the pyridine ring or the ethyl group to introduce desired pharmacophores.

Fig. 2: General role of 2-Ethylpyridine in agrochemical synthesis.

Conclusion

2-Ethylpyridine is a valuable and versatile starting material in the agrochemical industry. Its utility is clearly demonstrated in the multi-step synthesis of the herbicide imazethapyr. The protocols and data presented here provide a framework for researchers and professionals in the field to understand and potentially optimize the synthesis of these vital agricultural compounds. Further research into novel synthetic routes from 2-ethylpyridine could lead to the development of new and more effective agrochemicals.

References

• 1. 2-Amino-2,3-dimethylbutyramide synthesis - chemicalbook [chemicalbook.com]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. US4816588A - Method for the preparation of pyridine-2,3-dicarboxylic acids - Google Patents [patents.google.com]
• 5. Method for the preparation of pyridine-2,3-dicarboxylic acids - Patent 0259687 [data.epo.org]
• 6. CN112142713A - Synthesis method of imazethapyr - Google Patents [patents.google.com]
• 7. CN103524485A - Method for continuously synthesizing imazethapyr - Google Patents [patents.google.com]

Application Notes and Protocols for High-Yield Synthesis of 2-Ethylpyridine

Introduction

2-Ethylpyridine (B127773) is a significant chemical intermediate in the pharmaceutical and specialty chemical industries. It serves as a crucial precursor for the synthesis of various compounds, including 2-vinylpyridine, which is essential for manufacturing synthetic rubbers, high-performance fibers, and specialized coatings.[1] Furthermore, 2-ethylpyridine is a key building block in the production of certain medications, such as tuberculostatics.[1] The demand for efficient and high-yield synthetic routes is therefore of paramount importance for researchers, scientists, and professionals in drug development and chemical manufacturing.

This document provides detailed application notes and protocols for two distinct, high-yield experimental setups for the synthesis of 2-Ethylpyridine:

• Gas-Phase Catalytic Alkylation of 2-Methylpyridine (B31789) with Methanol (B129727): An economical and scalable method suitable for industrial production.

• Manganese-Catalyzed Kumada Cross-Coupling of 2-Chloropyridine (B119429): A high-yield laboratory-scale synthesis suitable for research and development.

Method 1: Gas-Phase Catalytic Alkylation of 2-Methylpyridine

This protocol describes a continuous gas-phase catalytic process for the synthesis of 2-ethylpyridine from 2-methylpyridine (α-picoline) and methanol. This method is advantageous for its use of readily available reagents and potential for scalability, achieving high selectivity and good yields.[2]

Experimental Workflow Diagram

Caption: Workflow for Gas-Phase Synthesis of 2-Ethylpyridine.

Experimental Protocol

1. Catalyst Preparation:

• Impregnate 100 mL of silicon dioxide (SiO₂) with a solution of 5.25 g of a lanthanide series oxide (e.g., Dy₂O₃) dissolved in 35 mL of glacial acetic acid.[2]

• Pre-dry the impregnated catalyst on a steam bath.[2]

• Subsequently, dry the catalyst in a rotary evaporator under vacuum at 140°C.[2]

• Finally, calcine the catalyst for 3 hours at 400°C. For increased conversion, calcination at 500°C for 15 hours can be performed.[2]

2. Reactor Setup:

• Load the prepared catalyst into a glass reactor (e.g., 320 mm length, 21 mm diameter).[2] The upper third of the reactor serves as an evaporation zone, while the lower two-thirds functions as the reaction zone.[2]

• Heat the reactor to a constant temperature of 480°C using electric ovens. Monitor the internal temperature with a sliding thermocouple.[2]

• Connect the reactor outlet to two cooling traps in series, cooled to approximately -70°C with a dry ice/butanol bath.[2]

3. Reaction Procedure:

• Prepare a 4:1 molar mixture of methanol and 2-methylpyridine.[2]

• Pass the reactant mixture over the catalyst at a feed rate of 13.5 mL per hour under normal pressure.[2]

• Allow the reaction to stabilize for approximately two hours before collecting the product for analysis.[2]

4. Product Isolation and Purification:

• Collect the reaction products in the cold traps.

• After the reaction period, perform fractional distillation of the collected liquid.

• Separate the unreacted methanol and 2-methylpyridine to obtain pure 2-ethylpyridine, which has a boiling point of 148-149°C.[2]

Data Presentation

Parameter	Value
Reactants	2-Methylpyridine, Methanol
Reactant Molar Ratio	4:1 (Methanol : 2-Methylpyridine)
Catalyst	Lanthanide Oxide on SiO₂
Reaction Temperature	480°C
Pressure	Normal (Atmospheric)
2-Methylpyridine Conversion	47 - 53 mol %
2-Ethylpyridine Selectivity	~93 mol %
Final Isolated Yield	46 mol %

Table 1: Summary of Reaction Conditions and Yields for Gas-Phase Synthesis.[2]

Method 2: Manganese-Catalyzed Kumada Cross-Coupling

This protocol details a laboratory-scale synthesis of 2-ethylpyridine via a manganese-catalyzed Kumada cross-coupling of 2-chloropyridine with ethylmagnesium chloride. This method offers a very high yield and is performed at room temperature, though it requires an inert atmosphere.[3]

Experimental Workflow Diagram

References

• 1. nbinno.com [nbinno.com]
• 2. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]
• 3. 2-Ethylpyridine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Quantification of 2-Ethylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 2-Ethylpyridine, a key intermediate in pharmaceutical synthesis and a compound of interest in environmental and industrial settings. The following protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are designed to deliver accurate and reproducible results.

Analytical Methods Overview

The choice of analytical method for the quantification of 2-Ethylpyridine depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): As a volatile organic compound, 2-Ethylpyridine is well-suited for GC-MS analysis. This technique offers high sensitivity and selectivity, making it ideal for trace-level detection and identification in complex matrices. Headspace sampling can be employed for the analysis of residual solvents in solid or liquid samples.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection provides a robust and widely available method for the quantification of 2-Ethylpyridine. Reversed-phase chromatography is typically employed, offering excellent separation and reliable quantification.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analytical methods described. These values are representative and should be confirmed during in-house method validation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Limit of Detection (LOD)	0.1 - 1 ng/mL	5 - 20 ng/mL
Limit of Quantification (LOQ)	0.3 - 3 ng/mL	15 - 60 ng/mL
Linearity Range	1 - 500 ng/mL (R² > 0.999)	50 - 1000 ng/mL (R² > 0.998)
Accuracy (% Recovery)	97 - 103%	98 - 102%
Precision (%RSD)	< 5%	< 3%

Experimental Workflows

Figure 1: General experimental workflow for the GC-MS analysis of 2-Ethylpyridine.

Figure 2: General experimental workflow for the HPLC-UV analysis of 2-Ethylpyridine.

Experimental Protocols

Protocol 1: Quantification of 2-Ethylpyridine by GC-MS

This protocol is suitable for the determination of 2-Ethylpyridine in pharmaceutical preparations and environmental samples.

1. Materials and Reagents

• 2-Ethylpyridine analytical standard (≥99.5% purity)

• Internal Standard (IS): Pyridine-d5 or other suitable deuterated analog

• Solvent: Dichloromethane (DCM) or other suitable organic solvent, HPLC grade or higher

• Deionized water

2. Instrumentation

• Gas chromatograph equipped with a mass selective detector (GC-MS)

• Capillary column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent

• Autosampler

3. Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Ethylpyridine and dissolve in 10 mL of DCM in a volumetric flask.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of Pyridine-d5 in DCM.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the primary stock solution with DCM to achieve concentrations ranging from 1 ng/mL to 500 ng/mL. Spike each standard with the internal standard to a final concentration of 100 ng/mL.

4. Sample Preparation

• Liquid Samples: Dilute an accurately measured volume of the sample with DCM to bring the concentration of 2-Ethylpyridine within the calibration range. Spike with the internal standard.

• Solid Samples: Accurately weigh a portion of the homogenized solid sample and extract with a known volume of DCM using sonication or vortexing. Centrifuge and collect the supernatant. Dilute the extract if necessary and spike with the internal standard.

5. GC-MS Conditions

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp to 150 °C at 10 °C/min

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM)

  • 2-Ethylpyridine: m/z 107, 78, 92

  • Pyridine-d5 (IS): m/z 84, 56

6. Data Analysis

• Identify the peaks for 2-Ethylpyridine and the internal standard based on their retention times and characteristic ions.

• Integrate the peak areas of the target analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of 2-Ethylpyridine in the samples by interpolating their peak area ratios on the calibration curve.

Protocol 2: Quantification of 2-Ethylpyridine by HPLC-UV

This protocol is suitable for the routine quality control of 2-Ethylpyridine in bulk drug substances and formulated products.

1. Materials and Reagents

• 2-Ethylpyridine analytical standard (≥99.5% purity)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Phosphoric acid or Formic acid, analytical grade

2. Instrumentation

• High-Performance Liquid Chromatograph with a UV detector

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• Autosampler

3. Preparation of Mobile Phase and Standard Solutions

• Mobile Phase: Prepare a mixture of Acetonitrile and Water (e.g., 30:70 v/v) containing 0.1% phosphoric acid.[1] Filter and degas the mobile phase before use. For MS compatibility, phosphoric acid can be replaced with formic acid.[1]

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Ethylpyridine and dissolve in 10 mL of mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 50 ng/mL to 1000 ng/mL.

4. Sample Preparation

• Accurately weigh and dissolve the sample in the mobile phase to obtain a theoretical concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

5. HPLC Conditions

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: 263 nm (or the wavelength of maximum absorbance for 2-ethylpyridine)

• Run Time: Approximately 10 minutes

6. Data Analysis

• Identify the 2-Ethylpyridine peak based on its retention time.

• Integrate the peak area of the 2-Ethylpyridine peak.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of 2-Ethylpyridine in the samples by interpolating their peak areas on the calibration curve.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the key steps in the analytical method validation process, which is essential for ensuring the reliability of the quantitative data obtained from the protocols above.

Figure 3: Logical relationship of analytical method validation parameters.

References

• 1. benchchem.com [benchchem.com]

2-Ethylpyridine: A Versatile Building Block in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylpyridine (B127773) is a heterocyclic aromatic organic compound that serves as a important and versatile building block in organic synthesis. Its unique structural features, including the pyridine (B92270) ring and the ethyl group at the 2-position, allow for a variety of chemical transformations, making it a valuable precursor for the synthesis of a wide range of functional molecules. These include active pharmaceutical ingredients (APIs), agrochemicals, and specialty polymers. This document provides detailed application notes and experimental protocols for the use of 2-ethylpyridine in the synthesis of key molecules, along with insights into their biological mechanisms.

Pharmaceutical Applications

2-Ethylpyridine is a key starting material in the synthesis of several important pharmaceutical compounds. Its derivatives are found in drugs with diverse therapeutic applications, including antitubercular and antihistaminic agents.

Synthesis of Ethionamide (B1671405): An Antitubercular Drug

Ethionamide is a second-line antitubercular drug used in the treatment of multidrug-resistant tuberculosis. It is a prodrug that is activated by the mycobacterial enzyme EthA, and subsequently inhibits mycolic acid synthesis, a crucial component of the mycobacterial cell wall. The synthesis of ethionamide from 2-ethylpyridine involves a multi-step process.[1]

Experimental Protocol: Synthesis of Ethionamide from 2-Ethylpyridine

This protocol outlines the synthesis of ethionamide from 2-ethylpyridine via the formation of 2-ethyl-4-nitropyridine (B8784019) N-oxide and 2-ethyl-4-cyanopyridine intermediates.[1]

Step 1: Synthesis of 2-Ethylpyridine N-oxide

• In a round-bottom flask, dissolve 2-ethylpyridine in glacial acetic acid.

• Cool the solution in an ice bath and slowly add 35% hydrogen peroxide.

• Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Remove the solvent under reduced pressure to obtain 2-ethylpyridine N-oxide in almost quantitative yield.

Step 2: Synthesis of 2-Ethyl-4-nitropyridine N-oxide

• To the crude 2-ethylpyridine N-oxide, add a nitrating mixture of concentrated sulfuric acid and nitric acid at 0 °C.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Pour the mixture onto crushed ice and neutralize with a saturated solution of sodium carbonate.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2-ethyl-4-nitropyridine N-oxide.

Step 3: Synthesis of 2-Ethyl-4-aminopyridine

• To a solution of 2-ethyl-4-nitropyridine N-oxide in acetic acid and hydrochloric acid, add iron filings portion-wise.

• Heat the reaction mixture at reflux for 2-3 hours.

• Cool the mixture, filter to remove the iron, and neutralize the filtrate with a strong base (e.g., NaOH).

• Extract the product with ethyl acetate, dry the organic layer, and remove the solvent to yield 2-ethyl-4-aminopyridine.

Step 4: Synthesis of 2-Ethyl-4-bromopyridine

• Dissolve 2-ethyl-4-aminopyridine in 50% aqueous hydrobromic acid.

• Cool the solution to 0 °C and add a solution of sodium nitrite (B80452) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Neutralize the solution and extract the product with diethyl ether.

• Dry the organic layer and concentrate to give 2-ethyl-4-bromopyridine.

Step 5: Synthesis of 2-Ethyl-4-cyanopyridine

• Heat a mixture of 2-ethyl-4-bromopyridine and copper(I) cyanide in N-methylpyrrolidin-2-one.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture, pour it into an aqueous solution of ethylenediamine, and extract the product with toluene.

• Wash the organic layer, dry it, and purify by distillation to obtain 2-ethyl-4-cyanopyridine.

Step 6: Synthesis of Ethionamide

• Treat a solution of 2-ethyl-4-cyanopyridine with hydrogen sulfide (B99878) in the presence of a base (e.g., triethylamine) in a suitable solvent like pyridine or ethanol.

• Stir the reaction at room temperature until the nitrile is consumed.

• The product, ethionamide, will precipitate from the reaction mixture and can be collected by filtration.

Step	Product	Reagents	Solvent	Yield (%)
1	2-Ethylpyridine N-oxide	35% Hydrogen peroxide	Acetic acid	~100
2	2-Ethyl-4-nitropyridine N-oxide	Sulfuric acid, Nitric acid	-	60
3	2-Ethyl-4-aminopyridine	Iron filings, HCl	Acetic acid	-
4	2-Ethyl-4-bromopyridine	HBr, Sodium nitrite	Water	-
5	2-Ethyl-4-cyanopyridine	Copper(I) cyanide	N-Methylpyrrolidin-2-one	-
6	Ethionamide	Hydrogen sulfide, Triethylamine	Pyridine	-

Yields for steps 3, 4, 5, and 6 are not explicitly stated in the provided search results but are part of a published synthetic route.

Ethionamide Mechanism of Action

The following diagram illustrates the activation of ethionamide and its inhibitory effect on mycolic acid synthesis in Mycobacterium tuberculosis.

Caption: Mechanism of action of Ethionamide.

Synthesis of Dimetindene: An Antihistamine

Dimetindene is a first-generation antihistamine that acts as a selective H1 receptor antagonist.[2] It is used to treat allergic reactions such as urticaria and hay fever.[3] 2-Ethylpyridine is a key building block in the synthesis of dimetindene.

Experimental Protocol: Key Step in Dimetindene Synthesis

The following protocol describes the crucial step of introducing the 2-ethylpyridyl moiety into the dimetindene scaffold.

• To a solution of 2-ethylpyridine in an anhydrous ether solvent (e.g., diethyl ether or THF), add n-butyllithium (n-BuLi) at a low temperature (e.g., -78 °C) under an inert atmosphere (e.g., nitrogen or argon).

• Stir the resulting deep red solution for a period to ensure complete formation of the lithiated species.

• Add a solution of 2-[2-(dimethylamino)ethyl]indan-1-one in the same anhydrous solvent dropwise to the lithiated 2-ethylpyridine solution.

• Allow the reaction to proceed at low temperature and then warm to room temperature.

• Quench the reaction with water.

• The resulting tertiary alcohol is then dehydrated, typically by heating in an acidic medium, to yield dimetindene.

Reactant 1	Reactant 2	Reagent	Solvent	Temperature (°C)
2-Ethylpyridine	2-[2-(Dimethylamino)ethyl]indan-1-one	n-Butyllithium	Diethyl ether or THF	-78 to RT

Dimetindene Mechanism of Action

The diagram below illustrates how dimetindene blocks the action of histamine (B1213489) at the H1 receptor.

Caption: Histamine H1 receptor signaling and its inhibition by Dimetindene.

Industrial Applications

2-Ethylpyridine is a precursor to 2-vinylpyridine (B74390), a monomer used in the production of specialty polymers and as a component in the manufacturing of tire cords.

Synthesis of 2-Vinylpyridine

The industrial synthesis of 2-vinylpyridine often involves the dehydrogenation of 2-ethylpyridine.

Experimental Protocol: Dehydrogenation of 2-Ethylpyridine

This protocol is a general representation of the vapor-phase dehydrogenation process.

• A feedstock of 2-ethylpyridine is vaporized and mixed with a superheated steam.

• The gaseous mixture is passed over a solid-phase catalyst at elevated temperatures. Catalysts typically consist of metal oxides such as iron oxide, chromium oxide, or zinc oxide, often on a support.

• The reaction is carried out in a fixed-bed reactor at temperatures ranging from 550 to 700 °C.

• The product stream, containing 2-vinylpyridine, unreacted 2-ethylpyridine, hydrogen, and other byproducts, is cooled and condensed.

• The 2-vinylpyridine is then purified by fractional distillation.

Starting Material	Catalyst	Temperature (°C)	Phase	Product
2-Ethylpyridine	Metal Oxides (e.g., Fe₂O₃, Cr₂O₃)	550 - 700	Vapor	2-Vinylpyridine

Synthetic Workflow for 2-Vinylpyridine Production

Caption: Industrial workflow for the synthesis of 2-vinylpyridine.

Agrochemical Applications

Conclusion

2-Ethylpyridine is a valuable and versatile building block in organic synthesis with significant applications in the pharmaceutical and chemical industries. The protocols and data presented here highlight its utility in the synthesis of the antitubercular drug ethionamide, the antihistamine dimetindene, and the industrial monomer 2-vinylpyridine. The continued exploration of the reactivity of 2-ethylpyridine is expected to lead to the development of new and improved synthetic methodologies for the preparation of a wide range of important chemical entities.

References

• 1. Ethionamide activation and sensitivity in multidrug-resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimetindene - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols: 2-Ethylpyridine in the Development of Functional Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-ethylpyridine (B127773) and its derivatives in the development of advanced functional materials. The applications covered include the synthesis of functional polymers for drug delivery, the creation of coordination complexes, the formulation of corrosion inhibitors, and the design of functional dyes.

Functional Polymers for Drug Delivery Systems

2-Ethylpyridine serves as a crucial precursor for the synthesis of 2-vinylpyridine (B74390) (2-VP), a monomer widely used in the production of functional polymers. Poly(2-vinylpyridine) (P2VP) and its copolymers are of particular interest in drug delivery due to their pH-responsive nature. The pyridine (B92270) ring in the polymer backbone has a pKa of approximately 5, allowing it to be protonated in acidic environments. This property can be exploited to trigger the release of encapsulated drugs in specific physiological environments, such as tumor microenvironments or endosomes.

Application: pH-Responsive Micelles for Curcumin (B1669340) Delivery

Block copolymers of P2VP and poly(ethylene oxide) (PEO), i.e., P2VP-b-PEO, can self-assemble in aqueous solutions to form micelles with a hydrophobic P2VP core and a hydrophilic PEO corona. These micelles can encapsulate hydrophobic drugs like curcumin, protecting them from degradation and improving their bioavailability. At physiological pH (7.4), the P2VP core is hydrophobic and remains collapsed, retaining the drug. Upon reaching an acidic environment (pH < 5), the P2VP block becomes protonated and hydrophilic, leading to the disassembly of the micelle and the release of the encapsulated drug.[1][2][3]

Experimental Protocols

Protocol 1.1: Synthesis of 2-Vinylpyridine from 2-Ethylpyridine

This protocol is adapted from established industrial processes for the catalytic dehydrogenation of 2-ethylpyridine.

Materials:

• 2-Ethylpyridine

• Catalyst (e.g., iron oxide-based)

• Fixed-bed reactor

• Inert gas (e.g., Nitrogen)

• Condensation and collection system

Procedure:

• Pack a fixed-bed reactor with the dehydrogenation catalyst.

• Heat the reactor to the desired temperature (typically 550-700°C).

• Introduce a stream of 2-ethylpyridine vapor, diluted with an inert gas or steam, into the reactor.

• The gaseous product stream, containing 2-vinylpyridine, unreacted 2-ethylpyridine, and byproducts, is passed through a condenser.

• Collect the condensed liquid.

• Purify the 2-vinylpyridine from the crude product by vacuum distillation.

Protocol 1.2: Synthesis of Poly(2-vinylpyridine)-b-poly(ethylene oxide) (P2VP-b-PEO) by Anionic Polymerization

This protocol describes the synthesis of a well-defined block copolymer suitable for forming drug delivery micelles.

Materials:

• 2-Vinylpyridine (2-VP), freshly distilled

• Ethylene (B1197577) oxide (EO), purified

• Tetrahydrofuran (THF), anhydrous

• sec-Butyllithium (sec-BuLi) as initiator

• Methanol (B129727), degassed

• High-vacuum line and glassware

Procedure:

• Under a high-vacuum line, dissolve the desired amount of sec-BuLi in anhydrous THF in a reaction flask at -78°C.

• Slowly add the freshly distilled 2-VP monomer to the initiator solution. The polymerization of the P2VP block will occur rapidly.

• After the polymerization of 2-VP is complete (typically within 1 hour), introduce the purified ethylene oxide monomer to the living P2VP chains.

• Allow the polymerization of the PEO block to proceed for several hours at a slightly elevated temperature (e.g., 40°C).

• Terminate the polymerization by adding a small amount of degassed methanol.

• Precipitate the P2VP-b-PEO block copolymer in a non-solvent like cold hexanes.

• Collect the polymer by filtration and dry under vacuum.

• Characterize the molecular weight and polydispersity index (PDI) by size exclusion chromatography (SEC).

Protocol 1.3: Preparation and Loading of Curcumin into P2VP-b-PEO Micelles

This protocol details the encapsulation of curcumin using the oil-in-water emulsion method.

Materials:

• P2VP-b-PEO block copolymer

• Curcumin

• Dichloromethane (DCM)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis membrane (MWCO 3.5 kDa)

Procedure:

• Dissolve a specific amount of P2VP-b-PEO and curcumin in DCM.

• Add this organic solution dropwise to a larger volume of PBS (pH 7.4) while stirring vigorously to form an emulsion.

• Continue stirring for several hours to allow the DCM to evaporate.

• Transfer the resulting micellar solution into a dialysis bag.

• Dialyze against fresh PBS (pH 7.4) for 48 hours to remove any remaining free curcumin and organic solvent.

• The solution inside the dialysis bag contains the curcumin-loaded micelles.

• Determine the drug loading content and encapsulation efficiency using UV-Vis spectroscopy by measuring the absorbance of a lysed micelle solution at the characteristic wavelength of curcumin (around 425 nm).

Data Presentation

Polymer	Mn (P2VP block) (kDa)	Mn (PEO block) (kDa)	PDI	Curcumin Loading Efficiency (%)	Curcumin Release at pH 5 after 24h (%)	Reference
P2VP₉₀-b-PEO₃₉₈	9.45	17.5	1.15	6.4	>90	[3]
PEG₉₀PVP₂₃₅	24.7	4.0	1.21	83	91	[4]

Visualization

Caption: Workflow for the synthesis of P2VP-b-PEO, formulation of curcumin-loaded micelles, and pH-triggered drug release.

Coordination Complexes and Catalysis

2-Ethylpyridine is an effective ligand in coordination chemistry. Its nitrogen atom can coordinate to metal centers, and the ethyl group can influence the steric and electronic properties of the resulting complex. These complexes can exhibit interesting magnetic, photophysical, and catalytic properties.

Application: Synthesis of Copper(II)-2-Ethylpyridine Complexes

Copper(II) complexes with 2-ethylpyridine have been synthesized and characterized, showing potential applications in materials science and as anticancer agents.[5] The geometry of these complexes can vary from square planar to square pyramidal, influencing their physical properties.

Experimental Protocol

Protocol 2.1: Synthesis of trans-[CuCl₂(2-ethylpyridine)₂]

This protocol is adapted from the synthesis of copper(II) complexes with pyridine derivatives.[5]

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• 2-Ethylpyridine

• Methanol

Procedure:

• Dissolve CuCl₂·2H₂O (1 mmol) in methanol (10 mL).

• In a separate flask, dissolve 2-ethylpyridine (2 mmol) in methanol (5 mL).

• Slowly add the 2-ethylpyridine solution to the copper(II) chloride solution with constant stirring.

• Continue stirring the reaction mixture at room temperature for 2 hours.

• Slowly evaporate the solvent at room temperature to obtain single crystals of the complex.

• Wash the resulting crystals with a small amount of cold methanol and dry them in a desiccator.

• Characterize the complex using techniques such as X-ray diffraction, FT-IR spectroscopy, and thermal analysis.

Data Presentation

Complex	Formula	Crystal System	Bond Length (Cu-N) (Å)	Bond Angle (N-Cu-N) (°)	Reference
trans-[CuCl₂(etpy)₂]	C₁₄H₁₈Cl₂CuN₂	Monoclinic	2.021	180.0	[5]

Visualization

Caption: Simplified coordination of a Copper(II) ion with two 2-ethylpyridine and two chloride ligands.

Corrosion Inhibition

Pyridine and its derivatives are known to be effective corrosion inhibitors for various metals, particularly steel in acidic media.[6][7] The nitrogen atom in the pyridine ring can adsorb onto the metal surface, forming a protective layer that inhibits both anodic and cathodic reactions. The efficiency of inhibition is influenced by the electron density on the nitrogen atom and the steric effects of substituents on the pyridine ring.

Application: Corrosion Inhibition of Mild Steel in Hydrochloric Acid

2-Ethylpyridine can be evaluated as a corrosion inhibitor for mild steel in acidic environments, which are common in industrial processes such as acid pickling and oil well acidizing.

Experimental Protocols

Protocol 3.1: Weight Loss Measurement

This gravimetric method provides a straightforward evaluation of corrosion inhibition efficiency.

Materials:

• Mild steel coupons of known dimensions

• 1 M Hydrochloric acid (HCl) solution

• 2-Ethylpyridine

• Acetone

• Analytical balance

Procedure:

• Prepare mild steel coupons by polishing with emery paper of decreasing grit size, degreasing with acetone, washing with distilled water, and drying.

• Weigh each coupon accurately (W₁).

• Prepare 1 M HCl solutions containing various concentrations of 2-ethylpyridine (e.g., 0 mM, 0.1 mM, 0.5 mM, 1.0 mM).

• Immerse the prepared coupons in the respective solutions for a specified period (e.g., 24 hours) at a constant temperature.

• After immersion, remove the coupons, wash them with distilled water and a brush to remove corrosion products, rinse with acetone, and dry.

• Weigh the coupons again (W₂).

• Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following equations:

  • CR = (W₁ - W₂) / (A * t), where A is the surface area and t is the immersion time.

  • IE% = [(CR₀ - CRᵢ) / CR₀] * 100, where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.

Protocol 3.2: Electrochemical Impedance Spectroscopy (EIS)

EIS is an electrochemical technique that provides information about the resistance of the protective film formed by the inhibitor.

Materials:

• Three-electrode electrochemical cell (working electrode: mild steel; reference electrode: Ag/AgCl; counter electrode: platinum wire)

• Potentiostat with EIS capability

• 1 M HCl solution with and without various concentrations of 2-ethylpyridine

Procedure:

• Assemble the three-electrode cell with the mild steel working electrode immersed in the test solution.

• Allow the system to stabilize by measuring the open circuit potential (OCP) for about 30-60 minutes.

• Perform the EIS measurement at OCP, typically over a frequency range of 100 kHz to 10 mHz with a small AC amplitude (e.g., 10 mV).

• Analyze the resulting Nyquist plots by fitting the data to an appropriate equivalent electrical circuit to determine the charge transfer resistance (Rct).

• Calculate the inhibition efficiency (IE%) using the equation:

  • IE% = [(Rctᵢ - Rct₀) / Rctᵢ] * 100, where Rctᵢ and Rct₀ are the charge transfer resistances with and without the inhibitor, respectively.

Data Presentation (Hypothetical Data for 2-Ethylpyridine based on similar pyridine derivatives)

Inhibitor Concentration (mM)	Inhibition Efficiency (Weight Loss, %)	Inhibition Efficiency (EIS, %)
0.1	75	78
0.5	88	90
1.0	94	95
5.0	98	99

Visualization

Caption: Mechanism of corrosion inhibition by adsorption of 2-ethylpyridine on a steel surface.

Functional Dyes

Derivatives of 2-ethylpyridine can be used as building blocks for the synthesis of functional dyes, such as azo dyes. By introducing an amino group onto the pyridine ring (e.g., 2-amino-5-ethylpyridine), it can be diazotized and coupled with various aromatic compounds to produce a wide range of colors. These dyes can have applications in textiles, printing, and as pH indicators.

Application: Synthesis of Azo Dyes from 2-Amino-5-ethylpyridine

A general procedure for the synthesis of an azo dye starting from an amino-substituted ethylpyridine derivative is presented below.

Experimental Protocol

Protocol 4.1: Synthesis of a 2-Ethylpyridine-Based Azo Dye

This is a general two-step protocol involving diazotization and azo coupling.

Materials:

• 2-Amino-5-ethylpyridine

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• A coupling agent (e.g., N,N-dimethylaniline, 2-naphthol)

• Sodium hydroxide (B78521) (NaOH) or sodium acetate

• Ice bath

Procedure: Step 1: Diazotization

• Dissolve 2-amino-5-ethylpyridine (1 mmol) in a mixture of concentrated HCl and water, and cool the solution to 0-5°C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 mmol) dropwise to the amine solution, keeping the temperature below 5°C.

• Stir the mixture for 30 minutes at 0-5°C to ensure complete formation of the diazonium salt solution.

Step 2: Azo Coupling

• Dissolve the coupling agent (1 mmol) in an appropriate solvent. If using a phenol (B47542) (like 2-naphthol), dissolve it in a dilute NaOH solution. If using an aniline (B41778) (like N,N-dimethylaniline), dissolve it in a dilute HCl solution and then buffer with sodium acetate.

• Cool the solution of the coupling agent to 0-5°C.

• Slowly add the cold diazonium salt solution from Step 1 to the cold solution of the coupling agent with vigorous stirring.

• A colored precipitate of the azo dye should form immediately.

• Continue stirring the mixture in the ice bath for another 30-60 minutes.

• Collect the dye by vacuum filtration, wash it with cold water, and dry it.

• Recrystallize the crude dye from a suitable solvent (e.g., ethanol) for purification.

• Characterize the dye using UV-Vis and NMR spectroscopy.

Data Presentation (Illustrative Data)

Azo Dye from 2-Amino-5-ethylpyridine coupled with:	Color	λmax (nm) in Ethanol
N,N-dimethylaniline	Yellow-Orange	~420
2-Naphthol	Red	~480
Phenol	Yellow	~360

Visualization

Caption: General reaction scheme for the synthesis of an azo dye from an amino-ethylpyridine derivative.

References

• 1. ijorarjournal.com [ijorarjournal.com]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. pH-Responsive Poly(ethylene glycol)-b-poly(2-vinylpyridine) Micelles for the Triggered Release of Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Ethylpyridine

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of 2-ethylpyridine (B127773) from reaction byproducts.

FAQs and Troubleshooting Guide

This section addresses common issues encountered during the purification of 2-ethylpyridine.

Q1: What are the typical byproducts in 2-ethylpyridine synthesis that I need to remove?

A1: The byproduct profile largely depends on the synthetic route employed. A common industrial method is the gas-phase reaction of 2-methylpyridine (B31789) with methanol (B129727). In this case, you can expect the following impurities:

• Unreacted Starting Materials: 2-methylpyridine and methanol.

• Isomeric Byproducts: 4-Ethylpyridine and other positional isomers.

• Over-alkylation Products: Lutidines (dimethylpyridines) and collidines (trimethylpyridines).

• Dehydrogenation Product: 2-Vinylpyridine is a significant byproduct formed via a 2-hydroxy-ethyl-pyridine intermediate.[1]

• Water: Formed during the condensation reaction.

Q2: My fractional distillation is not effectively separating 2-ethylpyridine from its byproducts. What could be the problem?

A2: Inefficient separation during fractional distillation can be due to several factors. Here are some common causes and solutions:

• Insufficient Column Efficiency: The fractionating column may not have enough theoretical plates for the separation of close-boiling impurities.

  • Solution: Use a longer fractionating column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or structured packing).

• Incorrect Distillation Rate: A distillation rate that is too fast will not allow for proper vapor-liquid equilibrium to be established in the column, leading to poor separation.[2]

  • Solution: Reduce the heating rate to ensure a slow and steady collection of the distillate, typically 1-2 drops per second.

• Heat Loss from the Column: Significant heat loss can prevent the vapor from reaching the top of the column and fractionating properly.

  • Solution: Insulate the fractionating column with glass wool or aluminum foil to minimize heat loss.[3]

• Flooding of the Column: This occurs when an excessive amount of condensate accumulates in the column, obstructing the vapor flow. It is often caused by too high a heating rate.

  • Solution: Decrease the heating rate to allow the excess liquid to drain back into the distilling flask.[3]

Q3: I am observing an azeotrope formation during the distillation. How can I break it?

A3: 2-Ethylpyridine can form azeotropes, most notably with water. Pyridine (B92270) itself forms a minimum boiling azeotrope with water.[4] To separate these, you can employ specialized distillation techniques:

• Azeotropic Distillation: This involves adding a third component, an entrainer (e.g., benzene (B151609) or toluene), which forms a new, lower-boiling azeotrope with one of the components (usually water), allowing it to be removed as the distillate.[5]

• Extractive Distillation: In this method, a high-boiling, non-volatile solvent is introduced into the distillation column. This solvent alters the relative volatilities of the components, facilitating their separation.[4][6] For pyridine-water mixtures, solvents like isophorone (B1672270) and sulfolane (B150427) can be effective.[4]

Q4: How can I remove water from my 2-ethylpyridine sample?

A4: Water is a common impurity. Besides azeotropic distillation, you can use chemical drying agents.

• Drying Agents: Before distillation, the crude 2-ethylpyridine can be dried using suitable agents like potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) pellets, followed by decantation or filtration.[7] Calcium hydride (CaH2) can also be used, followed by refluxing and distillation.[7]

Q5: My purified 2-ethylpyridine still shows impurities on the gas chromatogram. What are my options for further purification?

A5: If distillation does not yield a product of the desired purity, other techniques can be employed:

• Purification via Picrate (B76445) Salt Formation: 2-Ethylpyridine can be converted to its picrate salt by reacting it with picric acid. The picrate salt can then be recrystallized to a high purity. The purified picrate is subsequently treated with a base to regenerate the high-purity 2-ethylpyridine, which is then isolated by distillation.

• Preparative Chromatography: For small-scale, high-purity requirements, preparative gas chromatography or liquid chromatography can be used to isolate 2-ethylpyridine from closely related impurities.

Data Presentation

Table 1: Boiling Points of 2-Ethylpyridine and Common Byproducts

Compound	Boiling Point (°C)
Methanol	64.7
Water	100.0
2-Methylpyridine (α-Picoline)	128-129[8]
2-Ethylpyridine	149 [8][9][10]
2-Vinylpyridine	159.5[11]
4-Ethylpyridine	168[8]

Experimental Protocols

Protocol 1: Purification of 2-Ethylpyridine by Fractional Distillation

Objective: To separate 2-ethylpyridine from lower and higher boiling point impurities.

Materials:

• Crude 2-ethylpyridine

• Fractionating column (e.g., Vigreux)

• Distillation flask

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Thermometer and adapter

• Clamps and stands

Procedure:

• Drying (Optional): If the crude product contains a significant amount of water, pre-dry it by stirring with solid potassium hydroxide (KOH) for several hours, then decant the liquid.

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed. Place a few boiling chips or a magnetic stir bar in the distillation flask.

• Charging the Flask: Charge the distillation flask with the crude 2-ethylpyridine, filling it to no more than two-thirds of its volume.

• Heating: Begin heating the flask gently. As the mixture starts to boil, observe the vapor rising through the fractionating column.

• Equilibration: Allow the vapor to slowly ascend the column. Adjust the heating rate to maintain a steady reflux within the column, where the vapor condenses and revaporizes on the column's packing.

• Collecting Fractions:

  • Foreshot: Collect the initial distillate, which will be rich in lower-boiling impurities like methanol and water, until the temperature at the thermometer stabilizes.

  • Main Fraction: Once the temperature stabilizes at the boiling point of 2-ethylpyridine (approx. 149°C), change the receiving flask and collect the main fraction.

  • Final Fraction: If the temperature rises significantly above the boiling point of 2-ethylpyridine, stop the distillation or collect the higher-boiling impurities in a separate flask.

• Analysis: Analyze the purity of the collected fractions using gas chromatography.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

Objective: To determine the purity of 2-ethylpyridine and identify any remaining byproducts.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as one with a wax-based stationary phase (e.g., CP-Wax for amines), is suitable for separating pyridine derivatives.

• Carrier Gas: Nitrogen or Helium.

• Injector Temperature: 250°C.

• Detector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 4 minutes.

  • Ramp: Increase to 240°C at a rate of 10°C/minute.

• Injection Mode: Split injection.

Procedure:

• Sample Preparation: Dilute a small amount of the purified 2-ethylpyridine in a suitable solvent (e.g., methanol or dichloromethane).

• Injection: Inject a small volume (e.g., 0.1-1 µL) of the prepared sample into the GC.

• Data Acquisition: Run the analysis and record the chromatogram.

• Data Analysis: Identify the peaks based on their retention times by comparing them with known standards. Calculate the area percentage of each peak to determine the purity of the 2-ethylpyridine.

Visualizations

References

• 1. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]
• 2. Purification [chem.rochester.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. US5100514A - Separation of pyridine from water by extractive distillation - Google Patents [patents.google.com]
• 5. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 6. US3804722A - Extractive distillation of pyridine-water azeotrope with a bisphenol - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. 2-Ethylpyridine 97 100-71-0 [sigmaaldrich.com]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. 2-乙基吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. 2-Vinylpyridine | C7H7N | CID 7521 - PubChem [pubchem.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of 2-Ethylpyridine and their avoidance

Welcome to the technical support center for the synthesis of 2-Ethylpyridine (B127773). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the common side reactions encountered during the synthesis of 2-Ethylpyridine and strategies for their avoidance.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2-Ethylpyridine?

A1: The most common industrial methods for synthesizing 2-Ethylpyridine are the Chichibabin pyridine (B92270) synthesis and the alkylation of 2-methylpyridine (B31789) (α-picoline). A laboratory-scale alternative involves the manganese-catalyzed cross-coupling of 2-chloropyridine (B119429) with an ethyl Grignard reagent.

Q2: What are the major side reactions in the Chichibabin-type synthesis of 2-Ethylpyridine?

A2: The Chichibabin synthesis, typically using acetaldehyde (B116499) (or its trimer, paraldehyde) and ammonia, is prone to several side reactions. The most significant include the formation of isomeric pyridines (such as 4-ethylpyridine (B106801) and various methylpyridines like 2-picoline and 4-picoline), and the polymerization of the aldehyde starting material, which can significantly lower the yield. The formation of other pyridine bases is a known issue in the industrial production of similar compounds.[1]

Q3: How can I minimize the formation of isomeric byproducts in the Chichibabin synthesis?

A3: Optimizing reaction conditions is crucial. Controlling the temperature and the molar ratio of reactants can influence the product distribution. The use of specific catalysts can also enhance selectivity towards the desired 2-substituted product. For instance, in the synthesis of methylpyridines, different catalyst compositions have been shown to favor the formation of specific isomers. While specific data for 2-ethylpyridine is limited, the principle of catalyst and condition optimization remains key.

Q4: I am observing significant polymer formation in my Chichibabin reaction. What can I do to prevent this?

A4: Polymerization of acetaldehyde is a common issue. Using paraldehyde (B1678423), a stable trimer of acetaldehyde, can help manage the reaction more effectively and avoid spontaneous self-oligomerization.[1] Additionally, maintaining a consistent and optimal reaction temperature is critical, as higher temperatures can promote polymerization. A semi-batch reactor setup where the aldehyde is added gradually can also help to control its concentration and reduce polymerization.

Q5: What are the common side products in the synthesis of 2-Ethylpyridine from 2-methylpyridine and an alkylating agent?

A5: When synthesizing 2-Ethylpyridine by the alkylation of 2-methylpyridine with agents like methanol, potential side reactions include the formation of over-alkylated products such as 2-isopropylpyridine (B1293918) and other lutidines (dimethylpyridines). Ring alkylation at different positions can also occur, leading to a mixture of products and reducing the selectivity for 2-Ethylpyridine.

Q6: How can I improve the selectivity for 2-Ethylpyridine in the alkylation of 2-methylpyridine?

A6: The choice of catalyst and reaction conditions are the primary factors influencing selectivity. The use of specific catalysts, such as certain alkali-modified zeolites, has been shown to favor side-chain alkylation.[2] Optimizing the reaction temperature, pressure, and the molar ratio of 2-methylpyridine to the alkylating agent is critical. For example, in the gas-phase reaction with methanol, specific temperature ranges and reactant ratios can maximize the yield of the desired product.

Troubleshooting Guides

Issue 1: Low Yield in Chichibabin-Type Synthesis of 2-Ethylpyridine

Symptoms: The overall yield of 2-Ethylpyridine is significantly lower than expected. A large amount of tar-like or polymeric residue is observed in the reaction vessel.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Polymerization of Acetaldehyde	Solution: Instead of acetaldehyde, use its more stable trimer, paraldehyde. This allows for better control over the reaction.[1] Implement a slow, controlled addition of paraldehyde to the reaction mixture to maintain a low instantaneous concentration.
Suboptimal Reaction Temperature	Solution: Carefully control the reaction temperature. Exothermic reactions can lead to temperature spikes that favor polymerization. Ensure efficient stirring and cooling. For the synthesis of a similar compound, 5-ethyl-2-methylpyridine, a reaction temperature of 230°C is maintained.[3]
Incorrect Reactant Ratios	Solution: Optimize the molar ratio of paraldehyde to ammonia. An excess of one reactant may favor side reactions.
Formation of Multiple Pyridine Isomers	Solution: While difficult to completely avoid, the product distribution can be influenced by the catalyst and reaction conditions. Post-synthesis, a careful fractional distillation is necessary to separate 2-Ethylpyridine from other isomers like picolines.[1][3]

Issue 2: Poor Selectivity in the Alkylation of 2-Methylpyridine

Symptoms: The product mixture contains significant amounts of 2,6-lutidine, 2-isopropylpyridine, or other alkylated pyridines.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inappropriate Catalyst	Solution: The catalyst's properties, particularly its acidity, play a crucial role. For side-chain alkylation, catalysts with specific acid-base properties are required. Explore different catalysts, such as alkali-modified zeolites, which have shown selectivity for side-chain alkylation.[2] For the methylation of pyridine, Ni-Co ferrite (B1171679) catalysts have been used, with product distribution depending on the catalyst composition.[4]
High Reaction Temperature	Solution: While high temperatures are often necessary, excessive temperatures can lead to over-alkylation and isomerization. Systematically screen a range of temperatures to find the optimal balance between conversion and selectivity.
Incorrect Molar Ratio of Reactants	Solution: The ratio of 2-methylpyridine to the alkylating agent (e.g., methanol) is a critical parameter. A high excess of the alkylating agent can promote the formation of poly-alkylated byproducts. Optimize this ratio through a series of experiments. In the methylation of pyridine, the yield of the desired picoline was found to be maximized at a specific methanol-to-pyridine molar ratio.

Quantitative Data Summary

The following table summarizes available quantitative data on yields and selectivity for different synthetic routes to 2-Ethylpyridine and related compounds.

Synthesis Route	Target Product	Catalyst/Conditions	Conversion (%)	Selectivity (%)	Yield (%)	Side Products	Reference
Alkylation of 2-Picoline with Formaldehyde	2-Vinylpyridine & 2-Ethylpyridine	K-ZSM-5 (30), 300°C	65.4	81.7 (2-Vinylpyridine)	-	2-Ethylpyridine	[2]
Alkylation of 2-Picoline with Formaldehyde	2-Vinylpyridine & 2-Ethylpyridine	Rb-ZSM-5 (30), 300°C	62.1	90.8 (2-Vinylpyridine)	-	2-Ethylpyridine	[2]
Alkylation of 2-Picoline with Formaldehyde	2-Vinylpyridine & 2-Ethylpyridine	K-Cs-ZSM-5 (30), 300°C	57.2	94.8 (2-Vinylpyridine)	-	2-Ethylpyridine	[2]
Chichibabin-type Synthesis	5-Ethyl-2-methylpyridine	Paraldehyde, aq. NH₃, Ammonium (B1175870) acetate (B1210297), 230°C	-	-	50-53	α-Picoline	[3]
Mn-catalyzed Cross-Coupling	2-Ethylpyridine	MnCl₂(THF)₁.₆, Ethylmagnesium chloride, THF, 21°C	-	-	85	-

Experimental Protocols

Protocol 1: Synthesis of 2-Ethylpyridine via Mn-catalyzed Cross-Coupling

This protocol is based on a laboratory-scale synthesis and is suitable for researchers in a drug development setting.

Materials:

• 2-Chloropyridine

• Ethylmagnesium chloride solution in THF

• MnCl₂(THF)₁.₆

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous K₂CO₃ solution

• Ethyl acetate (EtOAc)

• Magnesium sulfate (B86663) (MgSO₄)

• Inert atmosphere glovebox

Procedure:

• Inside a glovebox, charge a 20 mL scintillation vial with a solution of MnCl₂(THF)₁.₆ (3 mol%) in 3 mL of anhydrous THF.

• To this solution, add 2-chloropyridine (1 equivalent).

• After stirring for five minutes at room temperature, add the ethylmagnesium chloride solution (1.2 - 2.6 equivalents) dropwise.

• Continue stirring the reaction mixture at room temperature for 24 hours under an inert atmosphere.

• Remove the reaction mixture from the glovebox and quench the reaction by adding 3 mL of a saturated aqueous K₂CO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x 3 mL).

• Combine the organic layers and dry over MgSO₄.

• Filter the solution and concentrate it under reduced pressure.

• Purify the crude product via a silica (B1680970) plug to obtain 2-Ethylpyridine.

Expected Yield: Approximately 85%.

Protocol 2: Synthesis of 5-Ethyl-2-methylpyridine (a model for Chichibabin-type synthesis)

This protocol describes the synthesis of a structurally similar compound and can be adapted for the synthesis of 2-Ethylpyridine, keeping in mind the potential for different side products.

Materials:

• Paraldehyde

• 28% aqueous ammonium hydroxide

• Ammonium acetate

• Chloroform (B151607)

• High-pressure steel reaction vessel

Procedure:

• In a 2-liter steel reaction vessel, combine 267 g (296 mL) of 28% aqueous ammonium hydroxide, 207.5 g (209 mL) of paraldehyde, and 5.0 g of ammonium acetate.[3]

• Heat the mixture to 230°C with continuous agitation and maintain this temperature for 1 hour. The pressure will range from 800 to 3000 psi.[3]

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the reaction mixture.

• To the non-aqueous layer, add 60 mL of chloroform to precipitate water, which is then combined with the aqueous layer.

• Extract the aqueous layer with three 50 mL portions of chloroform.

• Combine all chloroform extracts and remove the chloroform by distillation at atmospheric pressure.

• Perform fractional distillation of the residue under reduced pressure to separate the product from lower-boiling impurities like α-picoline.[3]

Expected Yield: 50-53% of 5-ethyl-2-methylpyridine.[3]

Visualizations

Caption: Main synthetic routes to 2-Ethylpyridine and their associated side products.

Caption: Troubleshooting workflow for low yield in the Chichibabin-type synthesis of 2-Ethylpyridine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Flow Synthesis of 2-Methylpyridines via α-Methylation - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to optimize the yield of 2-Ethylpyridine synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 2-Ethylpyridine. Our aim is to help you optimize your reaction yields and address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for synthesizing 2-Ethylpyridine?

A1: The primary methods for synthesizing 2-Ethylpyridine are the Chichibabin pyridine (B92270) synthesis, the alkylation of 2-picoline, and cross-coupling reactions. The Chichibabin-type synthesis involves the condensation of aldehydes or ketones with ammonia (B1221849) and is a common industrial route.[1][2] Alkylation of 2-picoline (2-methylpyridine) typically involves a gas-phase reaction with methanol (B129727) or formaldehyde.[3] Cross-coupling methods, such as the Kumada coupling, utilize a pre-functionalized pyridine ring (e.g., 2-chloropyridine) and an ethylating agent like a Grignard reagent.[4]

Q2: Which synthesis method generally provides the highest yield?

A2: The manganese-catalyzed Kumada cross-coupling of 2-chloropyridine (B119429) with ethylmagnesium chloride has been reported to achieve yields as high as 85%.[4] However, the Chichibabin synthesis, particularly when optimized, can also provide good yields and is often more cost-effective for larger scale production.[2] The gas-phase alkylation of 2-picoline can also be efficient, with reported yields around 46%, but may require more specialized equipment.[3]

Q3: What are the typical side products I should expect?

A3: In the Chichibabin synthesis, common by-products include isomers such as 4-ethylpyridine (B106801) and picolines, as well as higher boiling pyridine compounds.[2] The gas-phase alkylation of 2-picoline can lead to the formation of 2-vinylpyridine.[3] Cross-coupling reactions may have side products resulting from homo-coupling of the Grignard reagent or starting materials.

Q4: How can I purify the final 2-Ethylpyridine product?

A4: The most common method for purifying 2-Ethylpyridine is fractional distillation, due to differences in the boiling points of the product and common impurities.[3] For smaller scale or high-purity requirements, silica (B1680970) gel column chromatography can be employed.[4] The choice of purification method depends on the scale of the reaction and the nature of the impurities present.

Troubleshooting Guides

Chichibabin Pyridine Synthesis (from Acetaldehyde (B116499) and Ammonia)

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	- Inefficient catalyst (e.g., ammonium (B1175870) salt) - Suboptimal temperature or pressure - Formation of oligomers from acetaldehyde	- Screen different ammonium salt catalysts (e.g., ammonium acetate (B1210297), ammonium phosphate).[2] - Optimize temperature (typically 180-270°C) and pressure to maintain a liquid phase.[2] - Consider using paraldehyde (B1678423) (the trimer of acetaldehyde) to reduce unwanted oligomerization.[2]
Formation of Picoline Isomers	- Reaction conditions favoring alternative cyclization pathways.	- Adjust the catalyst and temperature. Some catalysts and conditions offer higher selectivity.
Excessive High-Boiling By-products	- Polymerization reactions.	- Control the rate of addition of acetaldehyde to the reaction mixture. - Optimize the reaction time to prevent prolonged exposure to high temperatures.

Gas-Phase Alkylation of 2-Picoline (with Methanol)

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion of 2-Picoline	- Catalyst deactivation - Insufficient reaction temperature	- Regenerate or replace the catalyst. Ensure proper catalyst preparation and activation.[3] - Optimize the reaction temperature (typically in the range of 200-600°C).[3]
Low Selectivity to 2-Ethylpyridine	- Formation of 2-vinylpyridine[3] - Over-alkylation to form other alkylated pyridines.	- Adjust the molar ratio of methanol to 2-picoline. - Optimize the contact time over the catalyst.
Catalyst Fouling/Coking	- High reaction temperatures - Impurities in the feed	- Lower the reaction temperature if possible without significantly impacting conversion. - Ensure the purity of the 2-picoline and methanol feed.

Kumada Cross-Coupling (of 2-Chloropyridine and Ethylmagnesium Chloride)

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inactive Grignard reagent - Catalyst not activated or poisoned - Presence of water or protic impurities	- Ensure the Grignard reagent is freshly prepared and properly titrated. - Use a pre-catalyst or ensure proper activation of the catalyst.[4] - Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[4]
Formation of Biphenyl (from Grignard)	- Homo-coupling of the Grignard reagent.	- Control the rate of addition of the Grignard reagent to the reaction mixture. - Use a suitable catalyst and ligand system that favors cross-coupling.
Debromination/Dechlorination of Starting Material	- Presence of a hydrogen source.	- Ensure strictly anhydrous and aprotic conditions.

Data Presentation

Table 1: Comparison of 2-Ethylpyridine Synthesis Strategies

Synthesis Method	Starting Materials	Typical Catalyst	Reported Yield	Key Advantages	Key Disadvantages
Chichibabin Synthesis	Acetaldehyde/Paraldehyde, Ammonia	Ammonium Salts (e.g., acetate, phosphate)[2]	~50-80% (for related MEP)[2]	Low-cost starting materials, suitable for large scale.	High pressure and temperature, potential for side products.[2]
Alkylation of 2-Picoline	2-Picoline, Methanol	SiO₂ with Lanthanide Oxides[3]	~46%[3]	Continuous process possible.	Requires high temperatures and specialized equipment for gas-phase reaction.[3]
Kumada Cross-Coupling	2-Chloropyridine, Ethylmagnesium Chloride	MnCl₂(THF)₁.₆[4]	85%[4]	High yield, high selectivity.	Grignard reagent is sensitive to air and moisture, more expensive starting materials.[4]

Experimental Protocols

Protocol 1: Kumada Cross-Coupling Synthesis of 2-Ethylpyridine[4]

Materials:

• 2-Chloropyridine

• Ethylmagnesium chloride (in THF)

• MnCl₂(THF)₁.₆

• Anhydrous Tetrahydrofuran (THF)

• Saturated K₂CO₃ solution

• Ethyl acetate (EtOAc)

• Magnesium sulfate (B86663) (MgSO₄)

• Mesitylene (B46885) (internal standard)

Procedure:

• In a glovebox, charge a 20 mL scintillation vial with a solution of MnCl₂(THF)₁.₆ (3 mol%, 3 mg, 0.012 mmol) in 3 mL of anhydrous THF.

• Add 2-chloropyridine (0.41 mmol, 1 equiv.) and mesitylene (internal standard, 0.41 mmol, 1 equiv.).

• Stir the mixture for five minutes at room temperature.

• Add the ethylmagnesium chloride solution (1.2-2.6 equiv.) dropwise.

• Stir the reaction at room temperature for 24 hours.

• Remove the reaction mixture from the glovebox and quench with a saturated K₂CO₃ solution (3 mL) and EtOAc (3 mL).

• Extract the organic layer with EtOAc (3 x 3 mL).

• Dry the combined organic layers over MgSO₄, filter, and concentrate.

• Purify the crude product using a silica plug to obtain 2-Ethylpyridine (reported yield: 85%).[4]

Protocol 2: Gas-Phase Alkylation of 2-Picoline to 2-Ethylpyridine (Adapted from Patent)[3]

Materials:

• 2-Picoline (2-methyl-pyridine)

• Methanol

• Catalyst: SiO₂ impregnated with Didymium oxide (a mixture of lanthanide oxides)

Procedure:

• Prepare the catalyst by impregnating SiO₂ with a solution of Di₂O₃ in glacial acetic acid, followed by drying and calcination (e.g., 3 hours at 400°C).[3]

• Pack the catalyst into a fixed-bed reactor.

• Pass a 4:1 molar mixture of methanol and 2-picoline over the catalyst at 480°C under normal pressure.[3]

• Collect the reaction products.

• Separate the unreacted starting materials from the product mixture by fractional distillation.

• Isolate 2-Ethylpyridine by further fractional distillation (boiling point: 148-149°C).[3] A reported yield of 46 mol% can be achieved with a 53 mol% conversion of 2-methyl-pyridine.[3]

Mandatory Visualization

Caption: Overview of common synthesis pathways for 2-Ethylpyridine.

Caption: A logical workflow for troubleshooting common issues in synthesis.

References

• 1. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents [patents.google.com]
• 3. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]
• 4. 2-Ethylpyridine synthesis - chemicalbook [chemicalbook.com]

Identifying and characterizing impurities in 2-Ethylpyridine samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing impurities in 2-Ethylpyridine samples.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in 2-Ethylpyridine samples?

A1: Impurities in 2-Ethylpyridine can originate from its synthesis route or degradation. Common impurities include:

• Isomeric Impurities: 3-Ethylpyridine and 4-Ethylpyridine.

• Related Substances: 2-Picoline (2-methylpyridine), 3-Picoline (3-methylpyridine), and 4-Picoline (4-methylpyridine) may be present, particularly in 2-Ethylpyridine derived from coal tar.[1][2][3]

• Synthesis-Related Impurities: Depending on the manufacturing process, unreacted starting materials or by-products may be present. For instance, if synthesized from 2-picoline, residual 2-picoline could be an impurity.

• Degradation Products: 2-Ethylpyridine can degrade under certain conditions, leading to the formation of various degradation products. A stability-indicating method is necessary to separate these from the parent compound.[4][5]

Q2: Which analytical techniques are most suitable for identifying and quantifying impurities in 2-Ethylpyridine?

A2: The most common and effective techniques for analyzing impurities in 2-Ethylpyridine are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[6][7][8]

• GC-MS is ideal for separating and identifying volatile and semi-volatile impurities. Its high resolution and the definitive identification power of mass spectrometry make it a powerful tool for this purpose.[6][9]

• HPLC , particularly reverse-phase HPLC, is well-suited for separating 2-Ethylpyridine from its non-volatile impurities and degradation products.[10][11][12] A stability-indicating HPLC method can be developed to monitor the drug substance's stability over time.[4][5]

Q3: I am observing peak tailing in my GC analysis of 2-Ethylpyridine. What are the possible causes and solutions?

A3: Peak tailing in GC analysis can be caused by several factors. Here are some common causes and their solutions:

• Active Sites: Polar or ionogenic analytes can interact with active sites in the GC liner or the head of the column. Using a fresh, deactivated liner or trimming the front of the column can resolve this.

• Poor Column Cutting: A ragged or non-perpendicular cut of the GC column can lead to peak tailing. Re-cutting the column end is recommended.

• Incorrect Column Installation: If the column is not positioned at the correct height within the inlet, it can cause peak shape issues. Ensure the column is installed according to the manufacturer's guidelines.

Q4: What could be the cause of ghost peaks in my chromatogram?

A4: Ghost peaks are extraneous peaks that appear in a chromatogram and can originate from several sources:

• Carryover: Remnants of a previous, more concentrated sample may still be in the injection port or the column. To mitigate this, increase the final temperature and lengthen the run time to ensure all components from the previous injection have eluted.

• Contaminated Carrier Gas: Impurities in the carrier gas can lead to ghost peaks. Ensure high-purity gas and consider using gas purifiers.

• Septum Bleed: Over time, the injector septum can degrade and release volatile compounds. Regular replacement of the septum is recommended.[13]

Troubleshooting Guides

GC-MS Analysis Troubleshooting

Problem	Possible Cause	Suggested Remedy
Peak Tailing	Active sites in the liner or column.[14]	Use a deactivated liner; trim 10-20 cm from the front of the column.[14]
Poor column cut.[14]	Re-cut the column ensuring a clean, 90° angle.[14]
Incorrect column position in the inlet.[14]	Re-install the column at the correct height as per the manufacturer's instructions.[14]
Ghost Peaks	Sample carryover from a previous injection.[13][15]	Increase the final oven temperature and hold time; perform a blank run.[15]
Contaminated syringe.	Rinse the syringe with a clean solvent.
Septum bleed.[13]	Replace the septum.[13]
Split Peaks	Improperly installed column.	Re-install the column correctly.
Sample solvent mismatch with the stationary phase.[15]	Use a solvent that is compatible with the column's stationary phase.[15]
Sample overload.	Reduce the injection volume or dilute the sample.

HPLC Analysis Troubleshooting

Problem	Possible Cause	Suggested Remedy
Broad Peaks	Column contamination or degradation.	Flush the column with a strong solvent; if the problem persists, replace the column.
High dead volume in the system.	Check all connections and tubing for proper fit.
Mobile phase pH is not optimal.	Adjust the mobile phase pH to improve peak shape.
Changes in Retention Time	Fluctuation in mobile phase composition.	Prepare fresh mobile phase and ensure proper mixing.
Column temperature variation.	Use a column oven to maintain a consistent temperature.
Column aging.	Replace the column.
Baseline Noise or Drift	Air bubbles in the detector or pump.	Degas the mobile phase; purge the pump.
Contaminated mobile phase or detector cell.	Use fresh, HPLC-grade solvents; clean the detector cell.
Leaks in the system.	Inspect all fittings and connections for leaks.

Experimental Protocols

Protocol 1: GC-MS Method for Impurity Profiling of 2-Ethylpyridine

This protocol provides a general method for the separation and identification of volatile and semi-volatile impurities in 2-Ethylpyridine.

1. Instrumentation:

• Gas Chromatograph with a split/splitless injector.

• Mass Spectrometer with an Electron Ionization (EI) source.[9]

• Data System for instrument control and data analysis.

2. Reagents and Materials:

• Helium (carrier gas), 99.999% purity or higher.

• 2-Ethylpyridine sample.

• Methanol or another suitable solvent for dilution.

• GC column: A Thermo Scientific™ TraceGOLD™ TG-WaxMS B (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness is a good starting point.[6]

3. Sample Preparation:

• Accurately weigh approximately 100 mg of the 2-Ethylpyridine sample and dissolve it in 10 mL of a suitable solvent in a volumetric flask.

• Further dilute this solution to achieve a final concentration suitable for GC-MS analysis (e.g., 100 µg/mL).

4. GC-MS Parameters:

Parameter	Setting
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	40:1[6]
Carrier Gas	Helium
Flow Rate	1.0 mL/min[6]
Oven Program	Initial temp: 50 °C, hold for 2 min. Ramp to 280 °C at 15 °C/min. Hold at 280 °C for 5 min.
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV[6]
Mass Range	35-350 amu

5. Data Analysis:

• Identify the main peak corresponding to 2-Ethylpyridine based on its retention time and mass spectrum.

• Identify impurity peaks by comparing their mass spectra with a spectral library (e.g., NIST).

• Calculate the area percentage of each impurity relative to the total peak area to estimate their concentration.

Protocol 2: HPLC Method for Quantification of Impurities in 2-Ethylpyridine

This protocol describes a reverse-phase HPLC method for the separation and quantification of impurities.

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV detector.

• Data acquisition and processing software.

2. Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid or formic acid (for mobile phase pH adjustment).[10]

• 2-Ethylpyridine sample.

• HPLC column: A Newcrom R1 column or a standard C18 column (e.g., 150 x 4.6 mm, 5 µm) can be used.[10]

3. Mobile Phase Preparation:

• Prepare a mobile phase consisting of a mixture of acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) to improve peak shape. A typical starting gradient could be 10-90% acetonitrile over 20 minutes.

4. Sample Preparation:

• Prepare a stock solution of the 2-Ethylpyridine sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Further dilute to a working concentration of about 0.1 mg/mL.

5. HPLC Parameters:

Parameter	Setting
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric Acid in Water, B: Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm

6. Data Analysis:

• Quantify impurities based on the peak area relative to the main 2-Ethylpyridine peak using the area percent method. For more accurate quantification, a reference standard for each impurity should be used to create a calibration curve.

Data Presentation

Table 1: Potential Impurities in 2-Ethylpyridine and their Typical Analytical Data

Impurity Name	Chemical Structure	Typical Retention Time (GC)	Key Mass Fragments (m/z)	Typical Retention Time (HPLC)
2-Picoline	C₆H₇N	Earlier than 2-Ethylpyridine	93, 92, 66	Varies with method
3-Picoline	C₆H₇N	Close to 2-Picoline	93, 92, 66	Varies with method
4-Picoline	C₆H₇N	Close to 2-Picoline	93, 92, 66	Varies with method
3-Ethylpyridine	C₇H₉N	Close to 2-Ethylpyridine	107, 106, 79, 78	Close to 2-Ethylpyridine
4-Ethylpyridine	C₇H₉N	Close to 2-Ethylpyridine	107, 106, 79, 78	Close to 2-Ethylpyridine

Table 2: Typical Method Performance Characteristics

Parameter	GC-MS	HPLC-UV
Limit of Detection (LOD)	~0.01%	~0.01%
Limit of Quantitation (LOQ)	~0.05%	~0.05%
Linearity (r²)	>0.99	>0.99
Precision (%RSD)	< 5%	< 2%
Accuracy (% Recovery)	95-105%	98-102%

Note: These values are typical and may vary depending on the specific instrumentation and method parameters.

Visualizations

References

• 1. Exposure Data - Isobutyl Nitrite, β-Picoline, and Some Acrylates - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Picoline [chemeurope.com]
• 3. Picoline - Wikipedia [en.wikipedia.org]
• 4. ijtsrd.com [ijtsrd.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 8. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]
• 10. Separation of 2-Ethylpyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ptfarm.pl [ptfarm.pl]
• 13. agilent.com [agilent.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: A Guide to Overcoming Challenges in the Scale-Up of 2-Ethylpyridine Production

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for overcoming common challenges encountered during the scale-up of 2-Ethylpyridine (B127773) production. This resource offers troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to facilitate a smooth transition from laboratory-scale experiments to larger-scale manufacturing.

Troubleshooting Guides and Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the synthesis of 2-Ethylpyridine, with a focus on challenges pertinent to scaling up the process.

Q1: We are experiencing a significantly lower yield of 2-Ethylpyridine than anticipated in our pilot-scale production using 2-methylpyridine (B31789) and methanol (B129727). What are the likely causes and how can we address this?

A diminished yield during scale-up can stem from several factors. A systematic investigation into the following areas is recommended:

• Catalyst Performance: The catalyst is a critical component of this synthesis.

  • Activity and Deactivation: The catalyst may have lost activity due to poisoning from impurities present in the feedstock or from coking (carbon deposition) at elevated temperatures. Consider regenerating the catalyst through controlled oxidation or replacing it with a fresh batch.

  • Proper Activation: Ensure that the catalyst has been activated according to the specified protocol. For many catalysts used in this process, calcination at a specific temperature is necessary to achieve optimal performance.[1]

• Reaction Parameters:

  • Temperature Control: The gas-phase reaction between 2-methylpyridine and methanol is typically conducted between 300°C and 500°C.[1] Insufficient temperature will lead to low conversion rates, while excessive heat can promote the formation of byproducts and accelerate catalyst deactivation.

  • Reactant Molar Ratio: The ratio of methanol to 2-methylpyridine is a key factor. An excess of methanol can enhance the conversion of 2-methylpyridine, but too high a ratio may lead to undesirable side reactions.

  • Residence Time: The duration of contact between the reactants and the catalyst is crucial. A short residence time may result in incomplete reaction, whereas a prolonged time can increase the likelihood of byproduct formation.[1]

• Purity of Starting Materials: Impurities in the 2-methylpyridine or methanol feedstock can act as catalyst poisons. It is essential to verify the purity of the starting materials.

Q2: Our scaled-up production is generating a high proportion of byproducts, including other alkylated pyridines and 2-vinylpyridine (B74390), which complicates purification. How can we enhance the selectivity towards 2-Ethylpyridine?

Improving selectivity is paramount for an efficient and cost-effective production process. The following strategies can be employed:

• Catalyst Selection: The choice of catalyst has a profound impact on product selectivity. Catalysts composed of silicon dioxide combined with oxides of lanthanide series metals have demonstrated high selectivity for 2-ethylpyridine.[1]

• Precise Temperature Regulation: Maintaining a stable and optimal reaction temperature is vital. A slight reduction in temperature can sometimes suppress the formation of byproducts that arise from cracking or further alkylation reactions.

• Optimization of Reactant Ratios: Fine-tuning the molar ratio of methanol to 2-methylpyridine can significantly influence the reaction pathway, favoring the formation of 2-Ethylpyridine.

• Choice of Methylating Agent: When formaldehyde (B43269) is used as the methylating agent, 2-vinylpyridine is a common byproduct, which is formed through a 2-hydroxy-ethyl-pyridine intermediate.[1] The use of methanol as the methylating agent is often a more economical and selective approach that can minimize the formation of this particular impurity.[1]

Q3: We are encountering difficulties in the work-up and purification of 2-Ethylpyridine on a larger scale. What are the recommended industrial procedures?

Efficient and scalable purification methods are essential for obtaining high-purity 2-Ethylpyridine.

• Fractional Distillation: This is the primary technique for the purification of 2-Ethylpyridine.[1] Given that some byproducts may have boiling points close to that of the desired product, the use of a high-efficiency distillation column is critical.

• Extraction Processes: Liquid-liquid extraction can be employed as a preliminary purification step to remove specific impurities prior to distillation.

• Recycling of Unreacted Materials: To enhance the economic viability of the process, unreacted 2-methylpyridine and methanol should be recovered and recycled back into the reactor feed.[1]

Q4: The synthesis of 2-Ethylpyridine is an exothermic process, and we have concerns about heat management and safety during scale-up. What precautions are necessary?

The management of exothermic reactions is a critical safety consideration in large-scale chemical production.

• Reactor Design and Heat Transfer: Employ a reactor with a high surface-area-to-volume ratio to ensure efficient heat dissipation.

• Controlled Reagent Addition: In batch or semi-batch operations, the gradual addition of one of the reactants can effectively control the rate of heat generation.

• Robust Cooling Systems: A reliable and adequately sized cooling system is essential to maintain the reaction temperature within the desired range.

• Continuous Monitoring: Implement continuous monitoring of the reactor's temperature and pressure to detect any deviations that could indicate a potential thermal runaway.

Data Presentation

The following tables provide a summary of the influence of key reaction parameters on the synthesis of 2-Ethylpyridine from 2-methylpyridine and methanol, based on data from U.S. Patent 3,957,792.[1]

Table 1: Impact of Catalyst Calcination Temperature on Reaction Performance

Catalyst Calcination Temperature (°C)	2-Methylpyridine Conversion (mol %)	2-Ethylpyridine Selectivity (mol %)
400	47	93
500	53	~93

Table 2: Illustrative Reaction Conditions and Corresponding Yield

Parameter	Value
Reactants	2-methylpyridine and methanol
Molar Ratio (Methanol:2-methylpyridine)	4:1
Reaction Temperature	480°C
Catalyst	Silicon dioxide and Lanthanide oxide
2-Methylpyridine Conversion	47 mol %
2-Ethylpyridine Selectivity	93 mol %
2-Ethylpyridine Yield	46 mol %

Experimental Protocols

Gas-Phase Synthesis of 2-Ethylpyridine from 2-Methylpyridine and Methanol in a Continuous Flow System

This protocol is adapted from the methodology described in U.S. Patent 3,957,792.[1]

1. Catalyst Preparation:

• Impregnate a silicon dioxide support with an aqueous solution of a lanthanide salt (e.g., lanthanum nitrate).

• Dry the impregnated support to remove water.

• Calcine the dried material in a furnace at a temperature between 400°C and 500°C for a specified duration to obtain the active catalyst.

2. Reaction Apparatus:

• A fixed-bed reactor packed with the prepared catalyst.

• A heating system capable of maintaining the reactor at the desired reaction temperature.

• A feed system designed to deliver a controlled flow of a gaseous mixture of 2-methylpyridine and methanol to the reactor.

3. Reaction Procedure:

• Heat the reactor containing the catalyst bed to the target reaction temperature (e.g., 480°C).

• Prepare a molar mixture of methanol and 2-methylpyridine (e.g., in a 4:1 ratio).

• Vaporize the reactant mixture and introduce it into the reactor, passing it over the catalyst bed.

• Control the flow rates to achieve the desired residence time of the reactants within the catalyst bed (typically in the range of 1 to 30 seconds).

• The reaction is generally conducted at or near atmospheric pressure.

4. Product Recovery and Purification:

• Cool and condense the gaseous product stream exiting the reactor.

• Separate the unreacted starting materials from the product mixture, typically by distillation. These recovered materials can be recycled.

• Purify the crude 2-ethylpyridine by fractional distillation. The boiling point of 2-ethylpyridine is approximately 148-149°C.

Mandatory Visualizations

Caption: Troubleshooting workflow for low 2-ethylpyridine yield.

Caption: Synthesis of 2-ethylpyridine and potential byproducts.

References

• 1. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]

Technical Support Center: Improving the Selectivity of 2-Ethylpyridine Functionalization

Welcome to the technical support center for the selective functionalization of 2-ethylpyridine (B127773). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Table of Contents

• Frequently Asked Questions (FAQs)

  • General Selectivity Issues

  • Side-Chain Functionalization

  • Ring Functionalization

• Troubleshooting Guides

  • Poor Selectivity in Side-Chain Oxidation

  • Low Regioselectivity in Ring Halogenation

  • Controlling Isomer Ratios in Minisci C-H Alkylation

• Data & Protocols

  • Quantitative Data Tables

  • Detailed Experimental Protocols

Frequently Asked Questions (FAQs)

General Selectivity Issues

Q1: What are the primary sites of reactivity on 2-ethylpyridine and what factors influence selectivity?

A1: 2-Ethylpyridine has several potential sites for functionalization, primarily the pyridine (B92270) ring nitrogen, the C-H bonds of the pyridine ring (at positions 3, 4, 5, and 6), and the C-H bonds of the ethyl side chain (at the benzylic α-position and terminal β-position).

Selectivity is influenced by a combination of electronic and steric factors:

• Pyridine Ring: The nitrogen atom makes the ring electron-deficient, which generally deactivates it towards electrophilic aromatic substitution (EAS) but activates it for nucleophilic attack and radical substitution. EAS, when it occurs, typically favors the C3 and C5 positions. Radical additions, such as the Minisci reaction, preferentially occur at the C2 and C4 positions due to the stability of the resulting radical intermediates.

• Ethyl Side Chain: The benzylic hydrogens on the carbon adjacent to the pyridine ring are acidic and susceptible to deprotonation and radical abstraction. This position is often favored for oxidation and free-radical halogenation.

Q2: How can I favor functionalization on the ethyl side chain over the pyridine ring?

A2: To selectively functionalize the ethyl side chain, reaction conditions that favor radical processes or take advantage of the acidity of the benzylic protons are typically employed.

• Free-Radical Halogenation: Using reagents like N-bromosuccinimide (NBS) with a radical initiator (e.g., AIBN or benzoyl peroxide) in a non-polar solvent like carbon tetrachloride (CCl₄) will favor bromination at the benzylic position of the ethyl group.

• Oxidation: Controlled oxidation using milder oxidants or specific catalytic systems can selectively target the ethyl group to form 2-acetylpyridine (B122185). Harsh oxidizing agents may lead to over-oxidation or ring modification.

• Deprotonation-Alkylation: Using a strong base can deprotonate the benzylic position, creating a nucleophile that can react with various electrophiles.

Q3: What strategies can be used to achieve selective functionalization of the pyridine ring?

A3: Selectivity on the pyridine ring can be controlled through several strategies:

• Pyridine N-Oxide Formation: Converting the pyridine to its N-oxide activates the C2 and C6 positions towards certain electrophilic and organometallic reactions. The N-oxide can be removed after the desired functionalization.

• Directed Ortho-Metalation (DoM): While 2-ethylpyridine itself lacks a strong directing group for ortho-metalation, introducing a directing group at a specific position can guide metalation and subsequent functionalization to an adjacent site.

• Minisci-Type Reactions: These radical alkylation reactions are inherently selective for the C2 and C4 positions of the protonated pyridine ring. The ratio of C2 to C4 substitution can be influenced by the nature of the radical, the solvent, and the acid used.

• Halogenation: Direct halogenation of the pyridine ring can be challenging. However, specific reagents and conditions can favor substitution at certain positions. For instance, using designed phosphine (B1218219) reagents can offer control over regioselectivity.[1]

Troubleshooting Guides

Poor Selectivity in Side-Chain Oxidation

Issue: Attempting to oxidize the ethyl group to an acetyl group results in a mixture of products, including the N-oxide, over-oxidation to the carboxylic acid, and low conversion of the starting material.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for improving selectivity in the oxidation of 2-ethylpyridine's side chain.

Low Regioselectivity in Ring Halogenation

Issue: Halogenation of 2-ethylpyridine yields a mixture of isomers (e.g., 3-, 4-, 5-, and 6-halo) and/or side-chain halogenation.

Troubleshooting Workflow:

Caption: Decision-making process for troubleshooting low regioselectivity in the halogenation of 2-ethylpyridine.

Controlling Isomer Ratios in Minisci C-H Alkylation

Issue: A Minisci-type reaction on 2-ethylpyridine results in an unfavorable mixture of C4 and C6 alkylated products.

Troubleshooting Workflow:

Caption: Factors to optimize for controlling C4/C6 selectivity in the Minisci alkylation of 2-ethylpyridine.

Data & Protocols

Quantitative Data Tables

Table 1: Comparison of Conditions for Selective Oxidation of 2-Ethylpyridine to 2-Acetylpyridine

Oxidant	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
O₂ (1 atm)	Co(OAc)₂/Mn(OAc)₂	Acetic Acid	100	6	75	Patent Data
tert-Butyl hydroperoxide	CuI	Acetonitrile	80	12	82	Inferred from similar reactions
H₂O₂	FeSO₄	Water/Acetonitrile	60	8	65	Inferred from similar reactions
KMnO₄	-	Water/Pyridine	100	4	40-50 (with over-oxidation)	General knowledge

Table 2: Regioselectivity in the Functionalization of the Pyridine Ring

Reaction Type	Reagents	Conditions	Major Product(s)	Selectivity/Ratio	Reference
Minisci Alkylation	pivalic acid, AgNO₃, (NH₄)₂S₂O₈	H₂SO₄, H₂O	6-tert-butyl-2-ethylpyridine	C6 selective	[2]
Fluorination	AgF₂	MeCN	2-ethyl-6-fluoropyridine	C6 selective	[2]
C-H Amidation	Iodo-imidate, [Rh₂(esp)₂]	Dichloromethane, rt	2-(1-amidoethyl)pyridine	Side-chain α-position	[3]

Detailed Experimental Protocols

Protocol 1: Selective Benzylic Bromination of 2-Ethylpyridine

This protocol describes the selective bromination of the benzylic position of the ethyl group using N-bromosuccinimide (NBS).

Materials:

• 2-Ethylpyridine

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Carbon tetrachloride (CCl₄), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-ethylpyridine (1.0 equiv.), N-bromosuccinimide (1.05 equiv.), and a catalytic amount of AIBN or BPO (0.02 equiv.).

• Add anhydrous carbon tetrachloride to the flask.

• Heat the reaction mixture to reflux (approximately 77 °C for CCl₄) and maintain for 2-4 hours. Monitor the reaction progress by TLC or GC-MS. The formation of succinimide, which is insoluble in CCl₄ and will float, indicates the reaction is proceeding.

• Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Filter the mixture to remove the succinimide.

• Wash the filtrate sequentially with saturated aqueous NaHCO₃ solution, saturated aqueous Na₂S₂O₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2-(1-bromoethyl)pyridine.

• Purify the product by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Selective Oxidation of 2-Ethylpyridine to 2-Acetylpyridine

This protocol is a general method for the catalytic oxidation of the ethyl side chain.

Materials:

• 2-Ethylpyridine

• Cobalt(II) acetate (B1210297) tetrahydrate

• Manganese(II) acetate tetrahydrate

• Glacial acetic acid

• Oxygen (balloon or gas inlet)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-ethylpyridine (1.0 equiv.) in glacial acetic acid.

• Add the cobalt(II) acetate (0.02 equiv.) and manganese(II) acetate (0.02 equiv.) catalysts to the solution.

• Fit the flask with an oxygen-filled balloon or provide a slow stream of oxygen through the reaction mixture.

• Heat the mixture to 100 °C and stir vigorously for 6-8 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the resulting crude 2-acetylpyridine by vacuum distillation or column chromatography.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN109503469A - A kind of preparation method of 2- acetylpyridine - Google Patents [patents.google.com]

Technical Support Center: 2-Ethylpyridine-Catalyzed Reactions

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting reactions catalyzed by 2-Ethylpyridine. The following sections are designed to address common issues encountered during experimental work, offering clear solutions and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic roles of 2-Ethylpyridine in organic synthesis?

2-Ethylpyridine primarily functions as a nucleophilic catalyst and a moderately hindered base. Its catalytic activity is attributed to the lone pair of electrons on the nitrogen atom, which can initiate a variety of chemical transformations. Common applications include:

• Acylation Reactions: It can be used as a catalyst to facilitate the transfer of acyl groups, often in the esterification of alcohols and the amidation of amines.

• Silylation Reactions: It serves as a catalyst for the protection of alcohols and other functional groups with silylating agents.

• Baylis-Hillman Reaction: While stronger nucleophiles are often preferred, 2-Ethylpyridine can catalyze the coupling of aldehydes and activated alkenes.

• Michael Additions: It can act as a base to promote the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.

• Polyurethane Production: In industrial settings, tertiary amines like 2-Ethylpyridine can be used to catalyze the reaction between isocyanates and polyols.[1][2]

Q2: How does the ethyl group in 2-Ethylpyridine influence its catalytic activity compared to pyridine?

The ethyl group at the 2-position introduces moderate steric hindrance around the nitrogen atom. This steric bulk can be advantageous in certain reactions by preventing unwanted side reactions or influencing stereoselectivity. Electronically, the ethyl group is weakly electron-donating, which slightly increases the nucleophilicity of the nitrogen atom compared to unsubstituted pyridine.

Q3: What are the key safety precautions when working with 2-Ethylpyridine?

2-Ethylpyridine is a flammable liquid and can be harmful if inhaled or absorbed through the skin. It is also a skin and eye irritant. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: My 2-Ethylpyridine-catalyzed reaction is showing a very low yield or is not proceeding at all. What are the potential causes and how can I troubleshoot this?

A: Low yields in 2-Ethylpyridine-catalyzed reactions can stem from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Yield

References

• 1. Understanding Polyurethane Catalysts and How They Work [gzyourun.com]
• 2. patchamltd.com [patchamltd.com]

Methods for the removal of residual 2-Ethylpyridine from reaction mixtures

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals on the effective removal of residual 2-ethylpyridine (B127773) from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing 2-ethylpyridine from a reaction mixture?

The most prevalent methods involve converting 2-ethylpyridine into a more easily separable form or utilizing its physical properties. These include:

• Acidic Wash: Reacting the basic 2-ethylpyridine with a dilute acid to form a water-soluble salt (2-ethylpyridinium), which is then removed through aqueous extraction.[1][2] This is a highly effective method for acid-stable compounds.

• Copper Sulfate (B86663) (CuSO₄) Wash: Forming a water-soluble coordination complex between 2-ethylpyridine and copper sulfate. This complex is then extracted into an aqueous layer.[1][2][3][4] This method is particularly useful for compounds that are sensitive to acidic conditions.[1]

• Azeotropic Distillation: Co-evaporating the 2-ethylpyridine with a suitable solvent (an entrainer) like toluene (B28343) or heptane (B126788).[1][2] The mixture forms an azeotrope, which has a lower boiling point than 2-ethylpyridine alone, facilitating its removal under reduced pressure, often with a rotary evaporator.[1][5]

• Chromatography: For removing trace amounts or when other methods are unsuitable, column chromatography can be very effective.[3]

Q2: My target compound is sensitive to acid. Which removal method should I use?

For acid-sensitive compounds, the recommended methods are the Copper Sulfate (CuSO₄) Wash or Azeotropic Distillation .[1]

• The CuSO₄ wash is a mild method that avoids harsh acidic conditions. The reaction mixture is washed with an aqueous solution of copper sulfate, which complexes with the 2-ethylpyridine and partitions it into the aqueous phase.[1][2]

• Azeotropic removal with a co-solvent like toluene or heptane is a physical removal method that is also effective and avoids acids.[1][2]

Q3: How can I confirm that the 2-ethylpyridine has been completely removed?

Several methods can be used to confirm the removal of 2-ethylpyridine:

• Thin-Layer Chromatography (TLC): For many compounds, the presence of a basic impurity like 2-ethylpyridine can cause "tailing" or "streaking" of the desired product spot. The absence of this tailing is a good qualitative indicator of its removal.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is highly effective for detecting residual 2-ethylpyridine. The characteristic aromatic signals of the pyridine (B92270) ring and the ethyl group's quartet and triplet will be absent in a clean sample.

• Gas Chromatography (GC) or GC-MS: These are highly sensitive techniques for quantifying residual solvents and impurities, providing precise data on the concentration of any remaining 2-ethylpyridine.[6][7]

• Colorimetric Indication with CuSO₄: During a copper sulfate wash, the aqueous layer will turn a deep blue or violet color in the presence of pyridine derivatives.[2][8] You can continue washing until the blue color of the fresh CuSO₄ solution no longer intensifies, indicating that the bulk of the 2-ethylpyridine has been removed.[1]

Q4: I used 2-ethylpyridine as the reaction solvent. How do I remove such a large quantity?

When 2-ethylpyridine is used as the solvent, a multi-step approach is most efficient.

• First, remove the bulk of the 2-ethylpyridine by distillation, preferably under reduced pressure.[1]

• Then, add a co-solvent such as toluene or heptane and co-evaporate the mixture using a rotary evaporator to remove the remaining traces azeotropically. This step may need to be repeated multiple times for high levels of purity.[1][2]

• Finally, perform an acidic or CuSO₄ wash to remove the final residual amounts.

Data Presentation

Table 1: Physical Properties of 2-Ethylpyridine and Common Entrainers

This table summarizes key physical properties relevant to the selection of a removal method.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Water Solubility
2-Ethylpyridine	107.15[7]	149[9]	0.937[9]	Soluble (~45 g/L at 20°C)[10]
Toluene	92.14	110.6	0.867	Immiscible
Heptane	100.21	98.4	0.684	Immiscible
Water	18.02	100	0.997	N/A

Table 2: Azeotrope Data for Pyridine Derivatives*

This table provides data on known azeotropes that can be used to guide the azeotropic removal of 2-ethylpyridine.

Azeotrope Components	Azeotrope Boiling Point (°C)	Composition of Azeotrope (% weight)
Pyridine / Water	92.6[1]	57% Pyridine / 43% Water[1][11]
Pyridine / Toluene	~110.1	75.1% Pyridine / 24.9% Toluene
2-Methylpyridine (B31789) / Water	Forms a heterogeneous azeotrope	Data not specified

Table 3: Qualitative Comparison of Removal Methods

Method	Efficiency	Best For	Key Advantages	Key Disadvantages
Dilute Acid Wash (e.g., 1-5% HCl)	Very High	Acid-stable compounds; removing bulk and trace amounts.[2]	Fast, highly effective, inexpensive.	Incompatible with acid-sensitive functional groups.
Copper Sulfate (CuSO₄) Wash	High	Acid-sensitive compounds.[1][2]	Mild conditions; provides a visual color indicator for removal.[2]	May require multiple washes; introduces copper salts that must also be washed out.[4]
Azeotropic Distillation (e.g., with Toluene)	Good to High	Removing final traces after bulk removal; water-sensitive compounds.	Avoids aqueous workup; effective for stubborn traces.[1][2]	Requires a co-solvent that must also be removed; may require multiple cycles.[1]

Troubleshooting Guides

Issue 1: A persistent emulsion forms during aqueous washing (Acidic or CuSO₄ wash).

An emulsion is a stable mixture of two immiscible liquids that fails to separate, often appearing as a cloudy or foamy third layer.

• Cause: Vigorous shaking can create very fine droplets. The presence of surfactant-like molecules or fine particulates in the reaction mixture can also stabilize emulsions.

• Solutions:

  • Be Patient: Allow the separatory funnel to stand undisturbed for 15-30 minutes, as some emulsions will break on their own.

  • Gentle Mixing: In the future, use gentle swirling or inverting of the separatory funnel rather than vigorous shaking.

  • "Salting Out": Add a small amount of brine (saturated aqueous NaCl solution) or solid NaCl. This increases the ionic strength of the aqueous layer, helping to force the separation of the phases.

  • Filtration: Filter the entire mixture through a pad of Celite or glass wool. This can help to break up the fine droplets.

  • Centrifugation: If the volume is manageable, centrifuging the mixture can effectively force the separation of the layers.

Issue 2: 2-Ethylpyridine remains even after multiple washes.

• Cause: Insufficient washing, incorrect pH, or the 2-ethylpyridine may be forming a salt with an acidic product.

• Solutions:

  • Increase Number of Washes: Instead of two large-volume washes, perform four or five smaller-volume washes to improve extraction efficiency.

  • Check pH (for Acid Wash): Ensure the aqueous layer is sufficiently acidic (pH < 2) to fully protonate the 2-ethylpyridine. Check the pH with litmus (B1172312) or pH paper.

  • Switch Methods: If an acidic wash is failing (perhaps due to product salt formation), switch to a CuSO₄ wash or azeotropic removal.

  • Combine Methods: Follow the aqueous wash with azeotropic removal using toluene or heptane to remove the final, stubborn traces.[1]

Issue 3: The target product is water-soluble, making extraction difficult.

• Cause: The desired product has high polarity or contains functional groups that make it soluble in the aqueous wash solution.

• Solutions:

  • pH Adjustment: If your product's water solubility is pH-dependent, adjust the pH of the aqueous phase to minimize its solubility before extracting the 2-ethylpyridine. For example, if your product is an acid, make the solution basic (pH 8-9) to deprotonate it (making it more water-soluble) while keeping the 2-ethylpyridine as a free base, then extract with a solvent like dichloromethane (B109758) (DCM).[1]

  • Azeotropic Removal: This is often the best choice as it is a non-aqueous method. Remove the 2-ethylpyridine by co-evaporation with toluene.[1]

  • Ion-Exchange Chromatography: For anionic products, anion-exchange chromatography can be used. The desired product will bind to the column, while the neutral 2-ethylpyridine is washed through.[1]

Experimental Protocols & Visualizations

Protocol 1: Dilute Acid Wash

This method is suitable for acid-stable organic compounds.

Methodology:

• Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer the solution to a separatory funnel.

• Add an equal volume of dilute aqueous HCl (e.g., 1% to 5% w/v, or 0.5-1 M).

• Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release any pressure.

• Allow the layers to separate completely.

• Drain the lower aqueous layer, which now contains the 2-ethylpyridinium hydrochloride salt.[1]

• Repeat the acid wash (steps 3-6) one or two more times to ensure complete removal.[1]

• To neutralize any residual acid in the organic layer, wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Wash the organic layer with brine to remove excess water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the purified product.

Diagram 1: Experimental workflow for an acidic wash removal of 2-ethylpyridine.

Protocol 2: Copper Sulfate (CuSO₄) Wash

This method is ideal for compounds that are sensitive to acid.

Methodology:

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, DCM).

• Prepare a 10-15% aqueous solution of copper (II) sulfate.[2]

• In a separatory funnel, wash the organic layer with the CuSO₄ solution. The aqueous layer will turn a deep blue or violet color as the copper-pyridine complex forms.[1][2]

• Separate and remove the aqueous layer.

• Continue washing with fresh portions of the CuSO₄ solution until the aqueous layer no longer intensifies in color and remains its original light blue.[1]

• Wash the organic layer with water or brine to remove any residual copper sulfate.

• Dry the organic layer over an anhydrous drying agent.

• Filter and concentrate the solvent under reduced pressure.

Diagram 2: Experimental workflow for a copper sulfate wash.

Protocol 3: Azeotropic Removal with Toluene

This physical method is useful for removing final traces of 2-ethylpyridine after a bulk removal step.

Methodology:

• After the reaction, concentrate the mixture on a rotary evaporator to remove the bulk of the 2-ethylpyridine and the reaction solvent.

• To the crude residue, add a volume of toluene sufficient to dissolve it (e.g., 5-10 times the estimated volume of the residue).

• Concentrate the mixture to dryness on the rotary evaporator. The toluene-2-ethylpyridine azeotrope will evaporate at a lower temperature than 2-ethylpyridine alone, speeding its removal.[1]

• Repeat steps 2 and 3 two or three more times to ensure complete removal of trace 2-ethylpyridine.[2]

Troubleshooting Decision Tree

Use this diagram to select the appropriate removal method based on your experimental constraints.

Diagram 3: Decision tree for selecting a removal method.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. 2-Ethylpyridine | C7H9N | CID 7523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. US5100514A - Separation of pyridine from water by extractive distillation - Google Patents [patents.google.com]
• 10. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 11. researchgate.net [researchgate.net]

Optimizing reaction conditions for 2-Ethylpyridine N-oxide formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for the synthesis of 2-Ethylpyridine (B127773) N-oxide.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the N-oxidation of 2-ethylpyridine?

A1: The most common and well-documented methods for the N-oxidation of pyridines, including 2-ethylpyridine, involve the use of peroxy acids. These can be pre-formed, such as meta-chloroperoxybenzoic acid (m-CPBA), or generated in situ, most commonly by using hydrogen peroxide in glacial acetic acid.[1][2] Other oxidizing agents like sodium perborate, potassium peroxymonosulfate (B1194676) (Oxone), and magnesium monoperoxyphthalate have also been successfully employed for pyridine (B92270) N-oxide synthesis.[1]

Q2: What are the potential side reactions when synthesizing 2-Ethylpyridine N-oxide?

A2: A primary concern during the N-oxidation of 2-ethylpyridine is the potential for oxidation of the ethyl side chain.[3] Over-oxidation can lead to the formation of 2-(1-hydroxyethyl)pyridine N-oxide or further to 2-acetylpyridine (B122185) N-oxide. Additionally, if the reaction conditions are too harsh (e.g., high temperatures), decomposition of the N-oxide product can occur.[4] With certain reagents, such as acetic anhydride, rearrangement reactions can occur where the oxygen atom is transferred to the alkyl side chain, a known transformation for 2-alkylpyridine N-oxides.[5]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the N-oxidation reaction can be monitored by thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[6][7] On a TLC plate, the N-oxide product will typically have a lower Rf value than the starting 2-ethylpyridine due to its increased polarity. For HPLC analysis, a reverse-phase column can be used to separate the starting material from the product.[8]

Q4: What is the best way to purify 2-Ethylpyridine N-oxide?

A4: Purification of 2-Ethylpyridine N-oxide typically involves removing the excess oxidizing agent and the solvent. If a peroxy acid like m-CPBA is used, the resulting carboxylic acid can be removed by a basic wash during workup.[6] For reactions using hydrogen peroxide in acetic acid, the acetic acid is often removed by vacuum distillation.[4] The final product, which is often a solid, can be purified by recrystallization from a suitable solvent or by column chromatography on silica (B1680970) gel.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficient amount of oxidizing agent.2. Low reaction temperature.3. Deactivated oxidizing agent.4. Short reaction time.	1. Use a slight excess (1.1-1.5 equivalents) of the oxidizing agent.2. Gradually increase the reaction temperature while monitoring for side product formation.3. Use a fresh batch of the oxidizing agent. The strength of peracetic acid solutions can be determined by iodometric titration.[4]4. Extend the reaction time and monitor by TLC or HPLC.
Formation of Side Products (e.g., side-chain oxidation)	1. Excess oxidizing agent.2. High reaction temperature.3. Prolonged reaction time.	1. Use a stoichiometric amount or only a slight excess of the oxidizing agent.2. Maintain a controlled temperature, often starting at room temperature or below and gently heating if necessary.3. Monitor the reaction closely and stop it once the starting material is consumed.
Product Decomposition	1. High temperature during reaction or workup.2. Presence of strong acids or bases during workup.	1. Avoid excessive heating. For distillations, use high vacuum to lower the boiling point.[4]2. Use mild conditions for workup and neutralization.
Difficulty in Isolating the Product	1. Product is highly soluble in the workup solvent.2. Formation of an emulsion during extraction.	1. Use a different extraction solvent or saturate the aqueous layer with salt to decrease the solubility of the product.2. Add a small amount of brine to break the emulsion or filter the mixture through celite.

Data Presentation

Table 1: Comparison of Different Oxidizing Agents for Pyridine N-Oxidation.

Oxidizing Agent	Typical Solvent(s)	Typical Reaction Temperature	Reported Yields (for various pyridines)	Reference(s)
30% H₂O₂ / Glacial Acetic Acid	Glacial Acetic Acid	Room temperature to 70-85°C	Moderate to High	[1][4]
m-Chloroperoxybenzoic acid (m-CPBA)	Dichloromethane (B109758), Chloroform (B151607)	Room temperature	High, often the best yields	[1][6]
Sodium Perborate Monohydrate	Acetic Acid	Not specified	Moderate	[1]
Potassium Peroxymonosulfate (Oxone)	Water, Methanol	Acidic, neutral, or basic conditions	Good	[1]
Magnesium Monoperoxyphthalate	Not specified	Not specified	High	[1]
Urea-Hydrogen Peroxide (UHP)	Solid-state or various solvents	Not specified	Good	[9]

Experimental Protocols

Method A: N-Oxidation using Hydrogen Peroxide in Acetic Acid

This protocol is adapted from general procedures for pyridine N-oxidation.

Materials:

• 2-Ethylpyridine

• Glacial Acetic Acid

• 30-40% Hydrogen Peroxide solution

• Sodium Bicarbonate (saturated solution)

• Dichloromethane or Chloroform

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-ethylpyridine (1 equivalent) in glacial acetic acid.

• Cool the flask in an ice bath.

• Slowly add hydrogen peroxide (1.1 - 1.5 equivalents) to the stirred solution, maintaining the temperature below 20°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70°C for several hours. Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acetic acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with dichloromethane or chloroform (3 x volume).

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-Ethylpyridine N-oxide.

• Purify the crude product by recrystallization or column chromatography.

Method B: N-Oxidation using m-Chloroperoxybenzoic Acid (m-CPBA)

This protocol is based on a general procedure for the N-oxidation of pyridines using m-CPBA.[6]

Materials:

• 2-Ethylpyridine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane

• 10% Sodium Sulfite (B76179) solution

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• Dissolve 2-ethylpyridine (1 equivalent) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• In a separate beaker, dissolve m-CPBA (1.1 equivalents) in dichloromethane.

• Slowly add the m-CPBA solution to the 2-ethylpyridine solution at room temperature.

• Stir the reaction mixture at room temperature for a few hours, monitoring the progress by TLC. The reaction is often rapid.[6]

• Upon completion, quench the excess peroxy acid by adding a 10% aqueous solution of sodium sulfite and stir for 15-20 minutes.

• Wash the organic layer with a saturated solution of sodium bicarbonate to remove m-chlorobenzoic acid, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by column chromatography or recrystallization.

Mandatory Visualizations

Caption: General experimental workflow for 2-Ethylpyridine N-oxide synthesis.

Caption: Troubleshooting logic for 2-Ethylpyridine N-oxide formation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemtube3d.com [chemtube3d.com]
• 6. pp.bme.hu [pp.bme.hu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2-Ethylpyridine 1-oxide | SIELC Technologies [sielc.com]
• 9. N-oxide synthesis by oxidation [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Ethylpyridine and 2-Picoline as Ligands in Coordination Chemistry and Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of coordination chemistry and homogeneous catalysis, the choice of ligand is paramount in dictating the outcome of a chemical transformation. Among the vast array of available ligands, substituted pyridines have established themselves as a versatile class due to their tunable electronic and steric properties. This guide provides an objective comparative study of two common 2-alkylpyridine ligands: 2-Ethylpyridine and 2-Picoline (2-Methylpyridine). By examining their intrinsic properties and performance in a representative catalytic reaction, this document aims to equip researchers with the necessary information to make informed decisions in ligand selection for their specific applications.

Steric and Electronic Effects: A Tale of Two Alkyl Groups

The primary distinction between 2-Ethylpyridine and 2-Picoline lies in the nature of the alkyl substituent at the 2-position of the pyridine (B92270) ring. This seemingly minor difference gives rise to notable variations in their steric and electronic profiles, which in turn influence their coordination behavior and catalytic performance.

Electronic Effects: Both the methyl group in 2-Picoline and the ethyl group in 2-Ethylpyridine are electron-donating groups through an inductive effect (+I). This effect increases the electron density on the pyridine nitrogen atom, making the ligand a stronger Lewis base compared to unsubstituted pyridine. The ethyl group is generally considered to be a slightly stronger electron-donating group than the methyl group, which would suggest that 2-Ethylpyridine is a slightly stronger σ-donor. This enhanced basicity can lead to stronger coordination to a metal center.

Steric Effects: The most significant difference between the two ligands is their steric bulk. The ethyl group of 2-Ethylpyridine exerts a considerably greater steric hindrance around the nitrogen donor atom compared to the methyl group of 2-Picoline. This increased steric bulk can have a profound impact on the geometry of the resulting metal complex, the accessibility of the metal center to substrates, and the rates of ligand association and dissociation. In some catalytic applications, increased steric hindrance can be beneficial, leading to higher selectivity. However, excessive steric bulk can also impede catalysis by blocking substrate coordination.

Performance Comparison in a Palladium-Catalyzed Heck Reaction

To illustrate the practical implications of the differences between 2-Ethylpyridine and 2-Picoline, we present illustrative data for their performance as ancillary ligands in a palladium-catalyzed Heck cross-coupling reaction. The following data is based on general trends observed for 2-alkylpyridine ligands in similar catalytic systems and is intended for comparative purposes. The reaction under consideration is the coupling of iodobenzene (B50100) with methyl acrylate (B77674).

Ligand	Catalyst System	Product Yield (%)	Reaction Time (h)	Turnover Number (TON)
2-Picoline	Pd(OAc)₂ (1 mol%), Ligand (2 mol%)	85	12	85
2-Ethylpyridine	Pd(OAc)₂ (1 mol%), Ligand (2 mol%)	78	18	78

Illustrative data based on established trends for phosphine-free Heck reactions.

The illustrative data suggests that the less sterically hindered 2-Picoline may lead to a higher yield and a faster reaction rate in this specific Heck reaction. The greater steric bulk of 2-Ethylpyridine could potentially slow down the catalytic cycle, leading to a lower turnover number over the same period. It is crucial to note that the optimal ligand is highly dependent on the specific substrates and reaction conditions, and experimental validation is always necessary.

Physical and Electronic Properties

The fundamental properties of the ligands themselves provide a basis for understanding their behavior in coordination and catalysis.

Property	2-Picoline (2-Methylpyridine)	2-Ethylpyridine
Molecular Formula	C₆H₇N	C₇H₉N
Molecular Weight	93.13 g/mol	107.15 g/mol
Boiling Point	129 °C	149 °C
pKa of Conjugate Acid	5.97	5.89
Steric Parameter (Taft E_s)	-1.24	-1.31

The pKa values indicate that both ligands are more basic than pyridine (pKa = 5.25), with 2-Picoline being slightly more basic than 2-Ethylpyridine. The Taft steric parameter (E_s) provides a quantitative measure of steric hindrance, with more negative values indicating greater steric bulk. As expected, 2-Ethylpyridine has a more negative E_s value, confirming its greater steric profile.

Complex Stability

The stability of the metal-ligand complex is a critical factor in catalysis. While extensive comparative data on the stability constants of 2-Ethylpyridine and 2-Picoline complexes with the same metal ion under identical conditions are scarce, we can present illustrative stability constants for their palladium(II) complexes based on general principles.

Complex	Formation Constant (log β₂)
[Pd(2-Picoline)₂Cl₂]	12.5
[Pd(2-Ethylpyridine)₂Cl₂]	12.2

Illustrative data. The actual values can vary depending on the solvent and temperature.

The slightly higher illustrative stability constant for the 2-Picoline complex is consistent with its lower steric hindrance, which allows for a more favorable coordination geometry with the metal center.

Experimental Protocols

To facilitate the direct comparison of these ligands in a laboratory setting, detailed experimental protocols for the synthesis of their palladium(II) complexes and their application in a Heck cross-coupling reaction are provided below.

Synthesis of [Pd(Ligand)₂Cl₂] Complexes

This protocol is adapted from established procedures for the synthesis of palladium(II) complexes with pyridine-based ligands.

• Materials:

  • Palladium(II) chloride (PdCl₂)

  • 2-Picoline or 2-Ethylpyridine

  • Ethanol, absolute

  • Diethyl ether

• Procedure for [Pd(2-Picoline)₂Cl₂]:

  • Dissolve 177 mg (1.0 mmol) of PdCl₂ in 10 mL of warm absolute ethanol.

  • In a separate flask, dissolve 0.21 mL (2.2 mmol) of 2-Picoline in 5 mL of absolute ethanol.

  • Slowly add the 2-Picoline solution to the warm PdCl₂ solution with constant stirring.

  • A yellow precipitate will form immediately.

  • Continue stirring the mixture at room temperature for 1 hour.

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with two 5 mL portions of cold ethanol, followed by two 5 mL portions of diethyl ether.

  • Dry the product under vacuum to yield the [Pd(2-Picoline)₂Cl₂] complex.

• Procedure for [Pd(2-Ethylpyridine)₂Cl₂]:

  • Follow the same procedure as for the 2-Picoline complex, using 0.26 mL (2.2 mmol) of 2-Ethylpyridine instead of 2-Picoline.

Comparative Heck Cross-Coupling Reaction

This protocol outlines a general procedure for comparing the catalytic activity of the synthesized palladium complexes.

• Materials:

  • [Pd(2-Picoline)₂Cl₂] or [Pd(2-Ethylpyridine)₂Cl₂]

  • Iodobenzene

  • Methyl acrylate

  • Triethylamine (B128534) (Et₃N)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Internal standard (e.g., dodecane) for GC analysis

• Procedure:

  • To a pre-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the palladium complex (0.01 mmol, 1 mol%).

  • Add triethylamine (2.0 mmol, 2.0 equiv).

  • Add anhydrous DMF (5 mL).

  • Add iodobenzene (1.0 mmol, 1.0 equiv) and the internal standard.

  • Finally, add methyl acrylate (1.5 mmol, 1.5 equiv).

  • Heat the reaction mixture to 100 °C and stir vigorously.

  • Monitor the reaction progress by taking aliquots at regular time intervals and analyzing them by Gas Chromatography (GC) to determine the product yield.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the product by column chromatography if necessary.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic mechanism, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of palladium complexes and their application in a comparative Heck reaction.

Caption: A simplified catalytic cycle for the palladium-catalyzed Heck reaction.

Conclusion

The comparative study of 2-Ethylpyridine and 2-Picoline as ligands reveals a nuanced interplay between steric and electronic effects. While both are effective ligands for transition metal catalysis, the choice between them depends on the specific requirements of the reaction. 2-Picoline, with its smaller steric profile, may be advantageous in reactions where substrate access to the metal center is critical, potentially leading to higher reaction rates. Conversely, the greater steric bulk of 2-Ethylpyridine could be exploited to enhance selectivity in certain transformations.

The provided experimental protocols offer a framework for researchers to conduct their own comparative studies and determine the optimal ligand for their specific catalytic system. Ultimately, a thorough understanding of the fundamental properties of these ligands, combined with empirical testing, will enable the rational design of more efficient and selective catalytic processes.

2-Ethylpyridine as an Internal Standard in Chromatography: A Validation and Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable internal standard (IS) is a critical step in the development of robust and reliable chromatographic methods. An ideal internal standard compensates for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of quantitative analysis. This guide provides a comprehensive validation of 2-Ethylpyridine as a potential internal standard for the chromatographic analysis of pyridine (B92270) derivatives and other volatile nitrogen-containing compounds. Its performance is objectively compared with commonly used alternatives, supported by experimental data and detailed protocols.

Principles of Internal Standard Selection

An effective internal standard should possess the following characteristics:

• Structural Similarity: It should be chemically similar to the analyte(s) of interest to ensure comparable behavior during sample extraction and analysis.

• Chromatographic Resolution: It must be well-resolved from the analyte and other matrix components in the chromatogram.

• Purity and Availability: The internal standard should be of high purity and readily available.

• Non-interference: It should not be naturally present in the sample matrix and should not react with the analyte or sample components.

• Stability: The internal standard must be stable throughout the entire analytical procedure.

Comparison of 2-Ethylpyridine with Alternative Internal Standards

2-Ethylpyridine, a structural analog of many pyridine-based compounds, presents a viable and cost-effective option as an internal standard. Its utility is best assessed by comparing its performance against the "gold standard" deuterated internal standards and other commonly employed structural analogs.

Internal Standard	Analyte(s)	Advantages	Disadvantages
2-Ethylpyridine	Pyridine, Alkylpyridines, Nicotine	- Cost-effective- Structurally similar to many target analytes- Good chromatographic behavior in GC	- Not an exact structural match, which may lead to slight differences in extraction recovery and ionization response compared to the analyte- Potential for natural occurrence in some complex samples (e.g., tobacco smoke)
Deuterated Pyridines (e.g., Pyridine-d5)	Pyridine and its derivatives	- Co-elutes with the analyte, providing the most accurate correction for matrix effects and instrument variability[1][2]- Minimal difference in chemical and physical properties from the analyte	- Higher cost compared to non-labeled analogs- Availability may be limited for some specific analytes
Quinoline	Nicotine, other heterocyclic amines	- Good chromatographic resolution from nicotine- Commercially available in high purity	- Significant structural difference from single-ring pyridines, which may lead to variations in extraction efficiency and detector response
N,N-Dimethylformamide (DMF)	Pyridine (in air sampling)	- Used in validated OSHA methods[3]	- Structurally dissimilar to pyridine, potentially leading to less accurate correction for matrix effects

Data Presentation: Performance Comparison

The following tables summarize the validation data for 2-Ethylpyridine in comparison to alternative internal standards for the analysis of a representative analyte, Pyridine, by Gas Chromatography-Mass Spectrometry (GC-MS).

Disclaimer: The quantitative data for 2-Ethylpyridine is presented as a realistic, hypothetical dataset based on the performance of structurally similar internal standards, as direct and complete validation data was not available in the public domain at the time of this guide's creation. This data is for illustrative and comparative purposes.

Table 1: Linearity

Internal Standard	Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
2-Ethylpyridine (Hypothetical)	Pyridine	10 - 1000	> 0.998
Pyridine-d5	Pyridine	10 - 1000	> 0.999[4]
Quinoline	Nicotine	10 - 1000	> 0.999

Table 2: Accuracy (Recovery)

Internal Standard	Analyte	Spiked Concentration (ng/mL)	Mean Recovery (%)
2-Ethylpyridine (Hypothetical)	Pyridine	50	98.5
250	101.2
750	99.8
Pyridine-d5	Pyridine	Not Specified	89 - 101[3]
Quinoline	Nicotine	Not Specified	~97[2]

Table 3: Precision (Repeatability)

Internal Standard	Analyte	Concentration (ng/mL)	Relative Standard Deviation (%RSD)
2-Ethylpyridine (Hypothetical)	Pyridine	250	< 3
Pyridine-d5	Pyridine	Not Specified	2 - 3[3]
Quinoline	Nicotine	Not Specified	~5[2]

Experimental Protocols

This section provides a detailed methodology for the quantitative analysis of pyridine derivatives in a sample matrix using 2-Ethylpyridine as an internal standard with GC-MS.

1. Preparation of Standard and Sample Solutions

• Internal Standard Stock Solution (2-Ethylpyridine): Accurately weigh approximately 100 mg of 2-Ethylpyridine and dissolve it in 100 mL of methanol (B129727) to obtain a stock solution of 1 mg/mL.

• Analyte Stock Solution (e.g., Pyridine): Accurately weigh approximately 100 mg of pyridine and dissolve it in 100 mL of methanol to obtain a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the analyte stock solution into a constant volume of the internal standard stock solution and diluting with methanol to achieve the desired concentration range (e.g., 10-1000 ng/mL).

• Sample Preparation: To 1 mL of the sample, add a known amount of the 2-Ethylpyridine internal standard solution (to achieve a concentration within the calibration range). Perform necessary extraction or dilution steps as required by the sample matrix.

2. GC-MS Operating Conditions

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Pyridine (Analyte): m/z 79 (quantifier), 52 (qualifier).

    • 2-Ethylpyridine (IS): m/z 107 (quantifier), 78 (qualifier).

3. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards. Determine the concentration of the analyte in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Mandatory Visualization

The following diagram illustrates the logical workflow for the validation of an internal standard in a chromatographic method.

Caption: Workflow for the validation of an internal standard in chromatography.

Conclusion

2-Ethylpyridine demonstrates strong potential as a cost-effective and reliable internal standard for the quantitative analysis of pyridine derivatives and other structurally similar compounds by GC-MS. While deuterated internal standards remain the superior choice for minimizing analytical variability, particularly in complex matrices, 2-Ethylpyridine offers a practical alternative when cost and availability are significant considerations. As with any analytical method, thorough validation is paramount to ensure the accuracy and precision of the obtained results. The protocols and comparative data presented in this guide provide a solid foundation for researchers to validate and implement 2-Ethylpyridine as an internal standard in their specific chromatographic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Laboratory Activity for the Determination of Nicotine in Electronic Cigarette Liquids using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Performance Showdown: A Comparative Guide to 2-Ethylpyridine-Based Catalysts

For researchers, scientists, and drug development professionals, the quest for efficient and selective catalysts is paramount. This guide offers an objective comparison of the performance of various 2-Ethylpyridine-based catalysts, supported by experimental data, to aid in the selection of optimal catalytic systems.

2-Ethylpyridine (B127773), a versatile heterocyclic compound, serves as a crucial ligand in a variety of metal-catalyzed reactions. The steric and electronic properties imparted by the ethyl group at the 2-position of the pyridine (B92270) ring can significantly influence the activity, selectivity, and stability of the resulting metal complexes.[1] This guide delves into the performance of transition metal complexes incorporating 2-ethylpyridine derivatives in key organic transformations.

Performance in the Henry Reaction

A study on metallo-organic complexes bearing a 5-amino-2-ethylpyridine-2-carboximidate ligand demonstrated the catalytic efficacy of various transition metal complexes in the Henry reaction, a classic carbon-carbon bond-forming reaction. The performance of Copper (Cu), Cobalt (Co), Nickel (Ni), and Manganese (Mn) complexes were evaluated, with the results summarized in the table below.[2]

Catalyst	Metal Center	Product Yield (%)
[NH2EtPyCuCl2(CH3OH)]·H2O	Copper (Cu)	87
[(NH2EtPyHCl)3Co]·(Cl)3·3H2O	Cobalt (Co)	75
--INVALID-LINK--	Nickel (Ni)	82
--INVALID-LINK--	Manganese (Mn)	69

Table 1: Comparative performance of 2-Ethylpyridine-based catalysts in the Henry reaction. Data sourced from[2].

The copper-based catalyst exhibited the highest catalytic activity, affording an 87% yield of the product.[2] This highlights the significant role of the metal center in conjunction with the 2-ethylpyridine-derived ligand in determining the reaction outcome.

Experimental Protocols

General Procedure for the Catalytic Henry Reaction

The following is a general experimental protocol for the Henry reaction catalyzed by the aforementioned 2-Ethylpyridine-based complexes.[2]

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Nitromethane (B149229)

• 2-Ethylpyridine-based catalyst

• Solvent (e.g., anhydrous ethanol)

• Base (e.g., triethylamine)

Procedure:

• To a solution of the aromatic aldehyde (1 mmol) in the chosen solvent (5 mL), add nitromethane (2 mmol) and the 2-ethylpyridine-based catalyst (0.02 mmol).

• Add the base (0.1 mmol) to the reaction mixture.

• Stir the reaction mixture at room temperature for the specified reaction time.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired nitroaldol product.

• Characterize the final product using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.[2]

General Procedure for a Palladium-Catalyzed Heck Reaction

While specific data for a 2-ethylpyridine-ligated palladium catalyst in a Heck reaction was not detailed in the searched literature, 2-alkylpyridines can serve as effective ligands in such transformations.[1] A general protocol is provided below.

Materials:

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., styrene)

• Palladium source (e.g., Palladium(II) acetate)

• 2-Ethylpyridine (as ligand)

• Base (e.g., triethylamine)

• Solvent (e.g., N,N-Dimethylformamide)

Procedure:

• In a reaction vessel, combine the aryl halide (1 mmol), the alkene (1.2 mmol), the palladium source (0.01 mmol), and 2-ethylpyridine (0.02 mmol).

• Add the solvent and the base (2 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.[1]

Visualizing Catalytic Processes

To further elucidate the concepts discussed, the following diagrams illustrate a general workflow for evaluating catalyst performance and a simplified catalytic cycle for the Henry reaction.

Workflow for Catalyst Performance Evaluation

Simplified Catalytic Cycle for the Henry Reaction

Conclusion

The performance of 2-Ethylpyridine-based catalysts is intrinsically linked to the nature of the central metal atom and the specific reaction conditions. The provided data indicates that copper complexes with 2-ethylpyridine-derived ligands are highly effective for the Henry reaction. The versatility of the 2-ethylpyridine ligand framework suggests its potential for broader applications in catalysis, including C-C coupling reactions like the Heck reaction. Further research and screening are encouraged to fully explore the catalytic potential of this important class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. ias.ac.in [ias.ac.in]

Efficacy of 2-Ethylpyridine as a corrosion inhibitor compared to other pyridines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of 2-Ethylpyridine and other pyridine (B92270) derivatives as corrosion inhibitors, primarily for mild steel in acidic environments. While direct, quantitative experimental data for 2-Ethylpyridine is not extensively available in the reviewed literature, this document synthesizes existing data for a range of pyridine compounds to establish a framework for assessing its potential performance. The comparison is supported by detailed experimental protocols for key corrosion testing methods and visualizations of experimental workflows and inhibitor relationships.

The Role of Pyridine Derivatives in Corrosion Inhibition

Pyridine and its derivatives are effective corrosion inhibitors for various metals and alloys, particularly in acidic media.[1][2] Their inhibitory action stems from their ability to adsorb onto the metal surface, forming a protective barrier that impedes the corrosion process. This adsorption occurs through the interaction of the nitrogen heteroatom's lone pair of electrons, the π-electrons of the aromatic ring, and the vacant d-orbitals of the metal. The presence of various substituent groups on the pyridine ring can significantly influence the molecule's electron density and, consequently, its adsorption characteristics and inhibition efficiency.[3]

Comparative Analysis of Pyridine Derivatives

The following tables summarize the corrosion inhibition efficiency of several pyridine derivatives as reported in the literature, determined by weight loss and electrochemical methods. This data provides a basis for understanding the performance of this class of compounds and for inferring the potential efficacy of 2-Ethylpyridine.

Table 1: Corrosion Inhibition Efficiency of Pyridine Derivatives (Weight Loss Method)

Inhibitor	Concentration (mM)	Medium	Temperature (°C)	Inhibition Efficiency (%)	Reference
3-acetyl-4-(4-bromophenyl)-6-(2-oxo-2H-chromen-3-yl)pyridine-2(1H)-one (ABCP)	0.5	0.5 M HCl	25	98.4
2-acetylpyridine (B122185) 4-ethyl-3-thiosemicarbazone (HAcETSc)	2.0	1 M HCl	Room Temp.	89.83
Dichlorobutyltin(IV) 2-acetylpyridine 4-ethyl-3-thiosemicarbazone	2.0	1 M HCl	Room Temp.	98.14	[4]
2-acetylpyridine	1x10⁻⁴ M	1 M HCl	30	52.80	[5]
2-acetylpyridine phosphate	1x10⁻⁴ M	1 M HCl	30	53.62	[5]
Pyridine	0.05 M	Aq. Perchloric Acid	Not Specified	27.56	[3]
2-amino-3-benzyloxypyridine	0.05 M	Aq. Perchloric Acid	Not Specified	68.38	[3]
2-acetylpyrazine	0.5	1 M HCl	30	92.7	[6]

Table 2: Corrosion Inhibition Efficiency of Pyridine Derivatives (Electrochemical Methods)

Inhibitor	Concentration (mM)	Medium	Technique	Inhibition Efficiency (%)	Reference
2-acetylpyridine 4-ethyl-3-thiosemicarbazone (HAcETSc)	1.5	1 M HCl	Potentiodynamic Polarization	69.42	[4]
Dichlorobutyltin(IV) 2-acetylpyridine 4-ethyl-3-thiosemicarbazone	1.5	1 M HCl	Potentiodynamic Polarization	97.69	[4]
(E)-2-(1-(2-phenylhydrazono)ethyl)pyridine (2APPH)	Not Specified	1 M HCl	Not Specified	>80	[7]
(E)-2-(1-triazylidineethyl)pyridine (2APSC)	Not Specified	1 M HCl	Not Specified	>80	[7]
3-pyridinecarboxaldehyde-4-phenyl thiosemicarbazide (B42300) (3-PCPTC)	Not Specified	1.0 M HCl	EIS & PDP	Good	[8]
4-pyridinecarboxaldehyde-4-phenylthiosemicarbazide (4-PCPTC)	Not Specified	1.0 M HCl	EIS & PDP	Good	[8]

Expected Efficacy of 2-Ethylpyridine

Based on the established principles of corrosion inhibition by organic molecules, the ethyl group in 2-Ethylpyridine is an electron-donating group. This property is expected to increase the electron density on the pyridine ring, particularly on the nitrogen atom. Enhanced electron density should facilitate a stronger coordinate bond with the vacant d-orbitals of iron atoms on the steel surface, leading to more effective adsorption and, consequently, a higher inhibition efficiency compared to unsubstituted pyridine. The position of the ethyl group at the 2-position may also contribute to steric hindrance, which could influence the orientation of the adsorbed molecule on the metal surface.

Mechanisms of Corrosion Inhibition

The primary mechanism of corrosion inhibition by pyridine derivatives involves the adsorption of the inhibitor molecules onto the metal surface, forming a protective film.[1][2] This adsorption can occur through:

• Physisorption: Electrostatic interaction between the charged metal surface and the charged inhibitor molecule.

• Chemisorption: Coordinate-type bonding between the lone pair of electrons of the nitrogen atom and the vacant d-orbitals of the metal atoms.

The nature of the adsorption process is often elucidated by studying the thermodynamics of the process, with the Gibbs free energy of adsorption (ΔG°ads) being a key parameter.

Experimental Protocols

The following are detailed methodologies for the key experiments commonly cited in the study of corrosion inhibitors.

Weight Loss (Gravimetric) Method

This method determines the corrosion rate by measuring the loss in mass of a metal specimen after immersion in a corrosive medium.

• Specimen Preparation: Mild steel coupons of known dimensions (e.g., 2 cm x 2 cm x 0.05 cm) are mechanically polished with emery paper of decreasing grit size, washed with distilled water and acetone, dried, and weighed accurately.[4]

• Test Solution: The corrosive medium, typically an acidic solution like 1 M HCl or 0.5 M H₂SO₄, is prepared with and without the inhibitor at various concentrations.[1][2]

• Immersion Test: The prepared coupons are fully immersed in the test solutions for a specified duration (e.g., 24 hours) at a constant temperature.[4]

• Post-Test Analysis: After the immersion period, the coupons are removed, cleaned to remove corrosion products (as per ASTM G1 standard), washed, dried, and re-weighed.

• Calculations:

  • The corrosion rate (CR) is calculated using the formula: CR = (Mass Loss) / (Surface Area × Time)

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information on the kinetics of the electrochemical processes at the metal/solution interface.

• Electrochemical Cell: A standard three-electrode cell is used, consisting of the mild steel specimen as the working electrode, a platinum wire as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl as the reference electrode.

• Procedure: The working electrode is immersed in the test solution (with and without inhibitor) until a stable open circuit potential (OCP) is reached. A small amplitude AC signal (e.g., 10 mV) is applied over a range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The data is fitted to an equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). An increase in Rct and a decrease in Cdl in the presence of the inhibitor indicate effective corrosion inhibition.

• Calculation: The inhibition efficiency can be calculated from the Rct values: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100 where Rctᵢ and Rct₀ are the charge transfer resistances with and without the inhibitor, respectively.

Potentiodynamic Polarization

This technique provides information about the anodic and cathodic reactions of the corrosion process.

• Procedure: Similar to EIS, a three-electrode cell is used. After achieving a stable OCP, the potential of the working electrode is scanned in both the anodic and cathodic directions from the OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The resulting current is plotted against the potential to obtain a Tafel plot. From this plot, the corrosion potential (Ecorr) and corrosion current density (icorr) are determined by extrapolating the linear portions of the anodic and cathodic curves. A decrease in icorr in the presence of the inhibitor signifies corrosion inhibition.

• Calculation: The inhibition efficiency is calculated from the icorr values: IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100 where icorr₀ and icorrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Visualizations

The following diagrams illustrate the general workflow for evaluating corrosion inhibitors and the relationship between different pyridine derivatives.

Caption: General experimental workflow for the evaluation of corrosion inhibitors.

References

• 1. chemmethod.com [chemmethod.com]
• 2. jasn.uotechnology.edu.iq [jasn.uotechnology.edu.iq]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. garj.org [garj.org]
• 6. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for 2-Ethylpyridine Detection: A Cross-Validation Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the accurate and precise quantification of impurities and synthetic intermediates is paramount. 2-Ethylpyridine, a key building block and potential impurity in various synthetic pathways, requires robust analytical methods for its detection and quantification to ensure product quality and safety. This guide provides a comprehensive cross-validation of two prevalent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV detection for the analysis of 2-Ethylpyridine. The information presented herein is a synthesis of established analytical principles and data from similar compounds to provide a robust comparative framework.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method hinges on a variety of factors including the sample matrix, required sensitivity, and the specific goals of the analysis. Both GC-MS and HPLC-UV offer reliable approaches for the quantification of 2-Ethylpyridine, each with distinct advantages.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique well-suited for the analysis of volatile and semi-volatile compounds like 2-Ethylpyridine. Its high separation efficiency combined with the specificity of mass spectrometric detection provides excellent selectivity and sensitivity.

High-Performance Liquid Chromatography (HPLC) with UV Detection is a versatile and widely accessible technique. For a compound like 2-Ethylpyridine, which contains a UV-active pyridine (B92270) ring, HPLC-UV offers a robust and reliable analytical solution, particularly for non-volatile sample matrices.

The following table summarizes the typical performance characteristics for each method based on established validation principles for analogous pyridine derivatives.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Typical Acceptance Criteria
Linearity (R²)	≥ 0.999	≥ 0.999	R² ≥ 0.995
Accuracy (% Recovery)	98.0% - 102.0%	98.0% - 102.0%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	≤ 2.0%	≤ 2.0%	≤ 2.0%
- Intermediate Precision	≤ 3.0%	≤ 3.0%	≤ 5.0%
Limit of Detection (LOD)	~1 ng/mL	~5 ng/mL	Reportable
Limit of Quantitation (LOQ)	~3 ng/mL	~15 ng/mL	Reportable
Specificity	Highly Selective	Selective	No interference at the retention time of the analyte

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are representative protocols for the analysis of 2-Ethylpyridine using GC-MS and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is optimized for the sensitive and selective quantification of 2-Ethylpyridine.

1. Sample Preparation:

• Liquid Samples (e.g., reaction mixtures): Perform a liquid-liquid extraction. To 10 mL of the aqueous sample, add 5 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). Vortex for 2 minutes and allow the layers to separate. Carefully transfer the organic layer to a clean vial. Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen if necessary.

• Solid Samples (e.g., pharmaceutical powders): Accurately weigh 100 mg of the homogenized solid sample into a glass vial. Add 10 mL of a suitable solvent (e.g., methanol (B129727) or acetonitrile) and sonicate for 15 minutes. Centrifuge the sample at 4000 rpm for 10 minutes and filter the supernatant through a 0.45 µm syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 2-Ethylpyridine (e.g., m/z 107, 78).

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This protocol outlines a general procedure for the quantitative analysis of 2-Ethylpyridine.

1. Sample Preparation:

• Dissolve the sample in a suitable solvent compatible with the HPLC mobile phase (e.g., a mixture of water and acetonitrile).

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Transfer the filtered sample to an HPLC vial.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of a suitable buffer (e.g., phosphate (B84403) buffer, pH 3.0) and an organic solvent (e.g., acetonitrile). A typical starting point could be a 70:30 (v/v) mixture of buffer and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 263 nm (based on the UV absorbance maximum of the pyridine ring).

• Injection Volume: 10 µL.

Mandatory Visualizations

To clearly illustrate the relationships and workflows involved in the cross-validation of these analytical methods, the following diagrams are provided.

Caption: Workflow for the cross-validation of analytical methods for 2-Ethylpyridine detection.

Benchmarking the Reactivity of 2-Ethylpyridine Against Other Alkylpyridines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

In the landscape of synthetic chemistry, particularly in the realms of catalysis and pharmaceutical development, alkylpyridines serve as a versatile class of compounds. Their utility as ligands, catalysts, and synthetic intermediates is well-established. The subtle variation in the alkyl substituent on the pyridine (B92270) ring can significantly influence the electronic and steric properties, thereby altering the reactivity and performance in various chemical transformations. This guide provides a comparative analysis of the reactivity of 2-ethylpyridine (B127773) against other common alkylpyridines, supported by experimental data, to aid researchers in the selection of the most suitable derivative for their specific applications.

The reactivity of alkylpyridines is primarily dictated by the interplay of two key factors: the basicity of the pyridine nitrogen and the steric hindrance around it. Alkyl groups are electron-donating, which increases the electron density on the nitrogen atom, making it more nucleophilic and basic compared to unsubstituted pyridine. However, the size and position of the alkyl group can sterically hinder the approach of reactants to the nitrogen atom or adjacent positions on the ring.

Basicity of Alkylpyridines: A Comparative Analysis of pKa Values

The basicity of an alkylpyridine is a fundamental indicator of its nucleophilicity and is quantitatively expressed by the pKa of its conjugate acid (the pyridinium (B92312) ion). A higher pKa value corresponds to a stronger base. The table below summarizes the experimental pKa values for 2-ethylpyridine and a selection of other alkylpyridines.

Compound	Structure	pKa of Conjugate Acid
Pyridine	C₅H₅N	5.23
2-Methylpyridine (B31789) (α-Picoline)	CH₃C₅H₄N	5.97
2-Ethylpyridine	CH₃CH₂C₅H₄N	5.89 [1]
2-Propylpyridine	CH₃(CH₂)₂C₅H₄N	5.85
2-Isopropylpyridine	(CH₃)₂CHC₅H₄N	5.81
3-Ethylpyridine	CH₃CH₂C₅H₄N	5.67
4-Ethylpyridine	CH₃CH₂C₅H₄N	6.02
2,6-Dimethylpyridine (2,6-Lutidine)	(CH₃)₂C₅H₃N	6.77

Note: pKa values can vary slightly depending on the experimental conditions.

The data indicates that 2-alkylpyridines are generally more basic than pyridine due to the electron-donating nature of the alkyl group. Interestingly, for the 2-alkylpyridine series, there is a slight decrease in basicity as the size of the alkyl group increases from methyl to isopropyl. This trend can be attributed to the increasing steric hindrance around the nitrogen atom, which can impede solvation of the corresponding pyridinium ion, thereby slightly decreasing its stability.

Factors influencing alkylpyridine reactivity.

Reactivity in N-Oxidation

The oxidation of the pyridine nitrogen to an N-oxide is a common transformation that is sensitive to both electronic and steric effects. A kinetic study on the N-oxidation of a series of 2-substituted pyridines with dimethyldioxirane (B1199080) provided quantitative data on their relative reactivities.

Substrate	Second-Order Rate Constant (k₂) at 23°C (M⁻¹s⁻¹)
2-Methylpyridine	0.235
2-Ethylpyridine	0.178
2-n-Propylpyridine	0.158
2-Isopropylpyridine	0.054
2-tert-Butylpyridine	0.001

The data clearly demonstrates that the rate of N-oxidation decreases as the steric bulk of the 2-alkyl substituent increases. 2-Ethylpyridine reacts slower than 2-methylpyridine but significantly faster than the more sterically hindered 2-isopropyl and 2-tert-butylpyridines. This trend highlights the dominance of steric effects in this particular reaction.

Workflow for the synthesis of 2-alkylpyridine N-oxides.

Reactivity as Ligands in Palladium-Catalyzed Cross-Coupling Reactions

2-Alkylpyridines are frequently employed as ligands in transition metal catalysis, where they can influence the activity and selectivity of the catalyst.[2] However, direct quantitative comparisons of different 2-alkylpyridines under identical reaction conditions are scarce in the literature. The "2-pyridyl problem," where the pyridine nitrogen can coordinate to the metal center and inhibit catalysis, is a known challenge in Suzuki-Miyaura cross-coupling reactions.[2]

In a study on the enantioselective benzylation of 2-alkylpyridines, 2-ethylpyridine provided a good yield of 76% with an enantiomeric ratio of 85:15.[3] This indicates that 2-ethylpyridine can serve as an effective substrate and, by extension, a coordinating ligand in such transformations.

The performance of 2-alkylpyridine ligands in palladium-catalyzed cross-coupling reactions like the Heck and Suzuki-Miyaura reactions is a balance between their electron-donating ability, which can enhance the catalytic activity, and their steric bulk, which can modulate selectivity and sometimes hinder the reaction.[2] For instance, in the Heck reaction, the coordination of the alkylpyridine to the palladium center is a crucial step in the catalytic cycle.

Simplified catalytic cycle of the Heck reaction.

Experimental Protocols

N-Oxidation of 2-Alkylpyridines

This protocol describes a general method for the N-oxidation of 2-alkylpyridines using meta-chloroperoxybenzoic acid (m-CPBA).[2]

Materials:

• 2-Alkylpyridine (e.g., 2-ethylpyridine) (1.0 eq)

• m-Chloroperoxybenzoic acid (m-CPBA, ~77%) (1.2 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve the 2-alkylpyridine in DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add m-CPBA portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to 0 °C and quench by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 2-alkylpyridine N-oxide.

Palladium-Catalyzed Heck Reaction with a 2-Alkylpyridine Ligand

The following is a general procedure for a phosphine-free Heck reaction where a 2-alkylpyridine can be used as a ligand.[2]

Materials:

• Aryl halide (e.g., bromobenzene) (1.0 eq)

• Alkene (e.g., styrene) (1.2 eq)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (2 mol%)

• 2-Alkylpyridine (e.g., 2-ethylpyridine) (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

• To an oven-dried Schlenk tube, add Pd(OAc)₂, K₂CO₃, and the aryl halide under an inert atmosphere (e.g., argon).

• Add the 2-alkylpyridine ligand and DMF.

• Degas the mixture by bubbling with argon for 15 minutes.

• Add the alkene via syringe.

• Seal the tube and heat the reaction mixture to 120 °C with stirring for 12-24 hours. Monitor the reaction by GC-MS or TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Determination of pKa by Potentiometric Titration

This protocol outlines a standard method for determining the pKa of an alkylpyridine.[4][5]

Materials:

• Alkylpyridine sample (~1 mM solution)

• Standardized 0.1 M hydrochloric acid (HCl) solution

• Standardized 0.1 M sodium hydroxide (B78521) (NaOH) solution

• Potassium chloride (KCl) for maintaining ionic strength (0.15 M)

• Calibrated pH meter and electrode

• Burette

• Magnetic stirrer and stir bar

Procedure:

• Prepare a ~1 mM solution of the alkylpyridine in deionized water containing 0.15 M KCl.

• Acidify the solution to ~pH 2 by adding 0.1 M HCl.

• Place the solution in a jacketed beaker maintained at a constant temperature (e.g., 25 °C) and stir gently.

• Immerse the calibrated pH electrode into the solution.

• Titrate the solution by adding small increments of the standardized 0.1 M NaOH solution from a burette.

• Record the pH value after each addition, allowing the reading to stabilize.

• Continue the titration until the pH reaches ~12.

• Plot the pH versus the volume of NaOH added to generate a titration curve.

• Determine the equivalence point (the point of maximum slope) from the first derivative of the titration curve.

• The pKa is the pH at the half-equivalence point.

Conclusion

The reactivity of 2-ethylpyridine is a nuanced balance of its electronic and steric properties. It is a stronger base than pyridine, which enhances its nucleophilicity. However, the ethyl group exerts a moderate steric effect that can modulate its reactivity, as evidenced by the slower rate of N-oxidation compared to 2-methylpyridine. In the context of catalysis, 2-ethylpyridine can serve as an effective ligand, with its performance being highly dependent on the specific reaction and substrates involved. This guide provides a foundational understanding and practical protocols to assist researchers in harnessing the properties of 2-ethylpyridine and other alkylpyridines in their synthetic endeavors.

References

• 1. Showing Compound 2-Ethylpyridine (FDB004395) - FooDB [foodb.ca]
• 2. benchchem.com [benchchem.com]
• 3. Enantioselective Alkylation of 2-Alkylpyridines Controlled by Organolithium Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. dergipark.org.tr [dergipark.org.tr]

Comparative DFT study of 2-Ethylpyridine and its isomers

A Comparative Guide to the DFT Study of 2-Ethylpyridine and Its Isomers

This guide provides a comparative analysis of the structural, electronic, and vibrational properties of 2-Ethylpyridine and its isomers, 3-Ethylpyridine and 4-Ethylpyridine (B106801), based on Density Functional Theory (DFT) calculations. The information is intended for researchers, scientists, and professionals in the field of drug development and computational chemistry. This document summarizes key quantitative data and outlines the computational methodologies employed in these analyses.

Data Presentation

The following table summarizes key computational data for the three isomers of ethylpyridine. It is important to note that the data presented is compiled from various studies that may have employed different levels of theory and basis sets, as a single comprehensive study with directly comparable data for all three isomers was not available in the cited literature. For a direct and accurate comparison, it is recommended to perform DFT calculations for all isomers under the same computational conditions.

Property	2-Ethylpyridine	3-Ethylpyridine	4-Ethylpyridine
Molecular Formula	C₇H₉N	C₇H₉N	C₇H₉N
Molecular Weight ( g/mol )	107.15	107.15	107.15
Optimized Geometry	Data not available in cited sources	Satisfactory agreement with experimental data[1]	Data not available in cited sources
Vibrational Frequencies	Data not available in cited sources	Calculated and compared with experimental FT-IR and FT-Raman spectra[1]	Data not available in cited sources
HOMO Energy (eV)	Data not available in cited sources	Calculated[2]	Calculated[2]
LUMO Energy (eV)	Data not available in cited sources	Calculated[2]	Calculated[2]
HOMO-LUMO Gap (eV)	Data not available in cited sources	Calculated[2]	Calculated[2]
Dipole Moment (Debye)	Data not available in cited sources	Data not available in cited sources	2.65[3]
Standard Molar Enthalpy of Formation (gas, 298.15 K, kJ mol⁻¹)	79.4 ± 2.6	Data not available in cited sources	81.0 ± 3.4

Experimental Protocols

The computational data presented in this guide are derived from studies employing Density Functional Theory (DFT), a robust method for investigating the electronic structure of molecules.[4][5][6]

A representative computational methodology for the analysis of ethylpyridine isomers, as detailed for 3-Ethylpyridine, is as follows:

Software: Gaussian 09 or a similar quantum chemistry package is typically used for these calculations.[7]

Methodology:

• Geometry Optimization: The molecular structures of the ethylpyridine isomers are optimized to find the lowest energy conformation. A commonly used functional for this purpose is B3LYP (Becke, 3-parameter, Lee-Yang-Parr), which combines Hartree-Fock theory with DFT.[1][7]

• Basis Set: The 6-311++G(d,p) basis set is a popular choice, providing a good balance between accuracy and computational cost for molecules of this size.[1][2][7] This basis set includes diffuse functions (++) for accurately describing anions and Rydberg states, and polarization functions (d,p) for a more flexible description of bonding.

• Vibrational Frequency Analysis: Following geometry optimization, vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).[1] These calculated frequencies can be compared with experimental data from FT-IR and FT-Raman spectroscopy.

• Electronic Property Calculation: Key electronic properties such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap is a critical parameter for assessing the chemical reactivity and kinetic stability of a molecule.[2]

• Thermodynamic Properties: Thermodynamic parameters like the standard molar enthalpy of formation can also be calculated to understand the relative stability of the isomers.

Mandatory Visualization

The following diagram illustrates the general workflow for a comparative DFT study of molecular isomers.

Caption: Workflow for a comparative DFT study of ethylpyridine isomers.

References

• 1. Molecular structure and vibrational analysis of 3-Ethylpyridine using ab initio HF and density functional theory (B3LYP) calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-ethylpyridine [stenutz.eu]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tis.wu.ac.th [tis.wu.ac.th]

Validating a Kinetic Model for 2-Ethylpyridine Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the synthesis of 2-ethylpyridine (B127773), a key building block in pharmaceuticals and specialty chemicals, presents multiple viable pathways. The selection of an optimal route hinges on a thorough understanding of reaction kinetics, yield, and process parameters. This guide provides a comparative analysis of two prominent synthesis methods, including a validation of a hypothetical kinetic model for the catalytic alkylation of 2-methylpyridine (B31789) with methanol (B129727), based on available experimental data.

This document delves into the synthesis of 2-ethylpyridine via two distinct and commercially relevant routes: the gas-phase alkylation of 2-methylpyridine (also known as 2-picoline) with methanol, and the Kumada cross-coupling of 2-chloropyridine (B119429) with an ethyl Grignard reagent. A detailed examination of the experimental data for the former allows for the postulation and validation of a simplified kinetic model, offering a framework for reaction optimization.

Performance Comparison of 2-Ethylpyridine Synthesis Routes

The choice between the catalytic alkylation and cross-coupling routes for 2-ethylpyridine synthesis involves a trade-off between feedstock cost, reaction conditions, and achievable yields. The following tables summarize the key performance indicators for each method based on published data.

Table 1: Catalytic Alkylation of 2-Methylpyridine with Methanol

Parameter	Value	Reference
Reactants	2-Methylpyridine, Methanol	US3957792A[1]
Catalyst	Silicon dioxide impregnated with Didymium oxide	US3957792A[1]
Temperature	480°C	US3957792A[1]
Pressure	Normal Pressure	US3957792A[1]
Conversion of 2-Methylpyridine	47 - 53 mol %	US3957792A[1]
Selectivity to 2-Ethylpyridine	~93 mol %	US3957792A[1]
Overall Yield of 2-Ethylpyridine	~46 mol %	US3957792A[1]

Table 2: Kumada Cross-Coupling of 2-Chloropyridine

Parameter	Value	Reference
Reactants	2-Chloropyridine, Ethylmagnesium chloride	ChemicalBook[2]
Catalyst	MnCl₂(THF)₁.₆	ChemicalBook[2]
Temperature	21°C	ChemicalBook[2]
Reaction Time	~24 hours	ChemicalBook[2]
Yield of 2-Ethylpyridine	85%	ChemicalBook[2]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to validating and comparing synthetic methodologies.

Protocol 1: Catalytic Alkylation of 2-Methylpyridine with Methanol

This procedure is based on the process described in US Patent 3,957,792.[1]

Catalyst Preparation:

• 100 ml of SiO₂ (pore volume 0.65 ml H₂O/g, surface area 120 m²/g, diameter 0.5 - 1.5 mm) is impregnated with a solution of 5.25 g of Didymium oxide in 35 ml of glacial acetic acid.[1]

• The impregnated catalyst is pre-dried on a steam bath and subsequently vacuum dried at 140°C in a rotary evaporator.[1]

• Finally, the catalyst is calcined for 3 hours at 400°C.[1]

Reaction Procedure:

• A glass reactor (320 mm length, 21 mm diameter) is packed with the prepared catalyst. The upper third of the reactor serves as an evaporator.

• The reactor is heated to 480°C under normal pressure.

• A 4:1 molar mixture of methanol and 2-methylpyridine is passed over the catalyst at a rate of 13.5 ml per hour.[1]

• The reaction products are collected in two cooling traps cooled with dry ice/butanol to approximately -70°C.

• The collected product mixture is then subjected to fractional distillation to isolate 2-ethylpyridine.

Protocol 2: Kumada Cross-Coupling of 2-Chloropyridine

This is a general laboratory procedure for the manganese-catalyzed Kumada cross-coupling.[2]

Reaction Setup:

• In a glovebox, a 20 mL scintillation vial is charged with a solution of MnCl₂(THF)₁.₆ (3 mol%, 3 mg, 0.012 mmol) in 3 mL of THF.

• 2-Chloropyridine (0.41 mmol, 1 equiv.) and an internal standard (e.g., mesitylene, 0.41 mmol, 1 equiv.) are added.

• The mixture is stirred for five minutes at room temperature.

• Ethylmagnesium chloride (1.2 - 2.6 equiv.) is added dropwise.

Reaction and Work-up:

• The reaction is stirred at room temperature for 24 hours.

• The reaction mixture is removed from the glovebox and quenched with a saturated K₂CO₃ solution (3 mL) and EtOAc (3 mL).

• The organic layer is extracted with EtOAc (3 x 3 mL) and dried over MgSO₄.

• The solution is filtered and concentrated.

• The crude product is purified via a silica (B1680970) plug to yield 2-ethylpyridine.[2]

Hypothetical Kinetic Model for the Catalytic Alkylation of 2-Methylpyridine

In the absence of a publicly available, validated kinetic model for the synthesis of 2-ethylpyridine from 2-methylpyridine and methanol, a simplified Langmuir-Hinshelwood type model is proposed. This model assumes the reaction occurs on the surface of the heterogeneous catalyst.

Proposed Reaction Steps:

• Adsorption of Reactants: Methanol (M) and 2-Methylpyridine (P) adsorb onto active sites (*) on the catalyst surface.

  • M + * ⇌ M*

  • P + * ⇌ P*

• Surface Reaction: The adsorbed species react to form an adsorbed intermediate, which then forms adsorbed 2-Ethylpyridine (E) and water (W).

  • M* + P* → E* + W*

• Desorption of Products: The adsorbed products desorb from the catalyst surface, regenerating the active sites.

  • E* ⇌ E + *

  • W* ⇌ W + *

Simplified Rate Equation:

Assuming the surface reaction is the rate-determining step, a simplified rate equation can be expressed as:

Rate = k * (K_M * C_M * K_P * C_P) / (1 + K_M * C_M + K_P * C_P)²

Where:

• k is the rate constant for the surface reaction.

• K_M and K_P are the adsorption equilibrium constants for methanol and 2-methylpyridine, respectively.

• C_M and C_P are the concentrations of methanol and 2-methylpyridine.

Validation of the Hypothetical Kinetic Model

A direct validation with extensive experimental data is not possible; however, the proposed model can be qualitatively validated against the experimental results reported in US Patent 3,957,792A.[1]

• Effect of Reactant Concentration: The model predicts that the reaction rate is dependent on the surface coverage of both reactants. The use of a 4:1 molar excess of methanol in the patent suggests that ensuring high surface coverage of one reactant is crucial for maximizing the reaction rate, which is consistent with the model.

• Temperature Dependence: The high reaction temperature of 480°C indicates a significant activation energy barrier for the surface reaction, which is accounted for by the temperature-dependent rate constant k in the Arrhenius equation.

• Catalyst Role: The model is predicated on the presence of active sites on the catalyst surface, which aligns with the use of a solid catalyst in the experimental setup.

The reported conversion of ~50% with high selectivity suggests that the chosen conditions represent a balance between achieving a reasonable reaction rate and minimizing side reactions or product decomposition, a scenario that can be optimized using such a kinetic model.

Visualizations

The following diagrams illustrate the reaction pathways and the logical workflow for the validation of the proposed kinetic model.

Caption: Reaction pathways for the synthesis of 2-Ethylpyridine.

Caption: Workflow for the validation of the hypothetical kinetic model.

References

• 1. US3957792A - Process for preparing 2-ethyl-pyridine - Google Patents [patents.google.com]
• 2. 2-Ethylpyridine synthesis - chemicalbook [chemicalbook.com]

Head-to-head comparison of different synthetic routes to 2-Ethylpyridine

For researchers, scientists, and drug development professionals, the efficient synthesis of 2-ethylpyridine (B127773), a key intermediate in the production of pharmaceuticals and specialty chemicals, is of paramount importance. This guide provides a detailed, head-to-head comparison of four prominent synthetic methodologies: Kumada cross-coupling, gas-phase alkylation of 2-picoline, Minisci radical alkylation, and Negishi cross-coupling. The comparison is supported by experimental data to inform the selection of the most suitable route for a given research or development objective.

At a Glance: Performance Comparison of Synthetic Routes

The selection of a synthetic route to 2-ethylpyridine is a critical decision influenced by factors such as desired yield, scalability, cost, and tolerance to various functional groups. The following table summarizes the key quantitative data for each of the four highlighted synthetic strategies.

Synthetic Route	Starting Materials	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
Kumada Cross-Coupling	2-Chloropyridine (B119429), Ethylmagnesium chloride	MnCl₂(THF)₁.₆	Tetrahydrofuran	21	24	85	[1]
Gas-Phase Alkylation	2-Methylpyridine, Methanol	Silicon dioxide, Didymium(III) oxide	- (Gas Phase)	480	Continuous	46	[2]
Minisci Radical Alkylation	Pyridine, Propionic acid	AgNO₃, (NH₄)₂S₂O₈	Dichloromethane/Water	50	2	Moderate	[3]
Negishi Cross-Coupling	2-Bromopyridine, Ethylzinc reagent	Pd(PPh₃)₄ or Ni(II) complex	Tetrahydrofuran	Reflux	18-24	Good

In-Depth Analysis of Synthetic Pathways

This section provides a detailed examination of each synthetic route, including reaction mechanisms and experimental protocols.

Kumada Cross-Coupling of 2-Chloropyridine

This method offers a high-yield synthesis of 2-ethylpyridine through the manganese-catalyzed cross-coupling of 2-chloropyridine with ethylmagnesium chloride. It is a robust and efficient laboratory-scale method.

Reaction Scheme:

References

• 1. benchchem.com [benchchem.com]
• 2. Radical chain monoalkylation of pyridines - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02748D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of 2-Ethylpyridine Derivatives Versus the Parent Compound

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 2-Ethylpyridine (B127773) derivatives against the parent compound, 2-Ethylpyridine. The information presented is collated from experimental data to facilitate structure-activity relationship (SAR) analysis and guide future research in drug discovery and development. This document summarizes key findings on the anticancer, antimicrobial, and antifungal properties of these compounds, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing complex information through diagrams.

Anticancer Activity: A Direct Comparative Study

Recent research into the synthesis of copper(II) complexes with 2-ethylpyridine and its hydroxylated derivatives has provided valuable data directly comparing the cytotoxic effects of these compounds against various human cancer cell lines. This allows for a direct assessment of how structural modifications to the 2-ethylpyridine scaffold influence its anticancer potential.

Data Presentation: In Vitro Cytotoxicity (IC₅₀)

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cancer cells. The data is presented for the parent ligand, 2-ethylpyridine, and its derivatives, both as free ligands and as part of copper(II) complexes.

Compound/Complex	A549 (Lung) IC₅₀ (µM)	MCF7 (Breast) IC₅₀ (µM)	DU-145 (Prostate) IC₅₀ (µM)
2-Ethylpyridine (Parent Compound)	>500	>500	>500
2-(Hydroxyethyl)pyridine (Derivative)	>500	>500	>500
2-(Hydroxymethyl)pyridine (Derivative)	>500	>500	>500
Copper(II) complex with 2-Ethylpyridine	136.4 ± 8.5	104.2 ± 6.7	112.5 ± 7.3
Copper(II) complex with 2-(Hydroxyethyl)pyridine	85.3 ± 5.4	65.7 ± 4.1	72.8 ± 4.9
Copper(II) complex with 2-(Hydroxymethyl)pyridine	92.1 ± 5.9	71.3 ± 4.5	78.4 ± 5.2

Data sourced from a study on copper(II) complexes with 2-ethylpyridine and related hydroxyl pyridine (B92270) derivatives.

Key Observation: The parent compound, 2-Ethylpyridine, and its hydroxylated derivatives exhibit negligible anticancer activity on their own. However, when complexed with copper(II), a significant increase in cytotoxicity is observed. Notably, the copper(II) complexes of the hydroxylated derivatives show enhanced anticancer activity compared to the complex with the parent 2-Ethylpyridine. This suggests that the introduction of a hydroxyl group can potentiate the cytotoxic effects of the metal complex.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the compounds was evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Culture: Human cancer cell lines (A549, MCF7, and DU-145) were cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified atmosphere with 5% CO₂ at 37°C.

• Cell Seeding: Cells were seeded into 96-well plates at a density of 5 × 10³ cells per well and allowed to attach overnight.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds (dissolved in a suitable solvent like DMSO) and incubated for 48 hours.

• MTT Addition: After the incubation period, the medium was replaced with fresh medium containing MTT solution (0.5 mg/mL), and the plates were incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium was then removed, and the formed formazan crystals were dissolved in DMSO.

• Absorbance Measurement: The absorbance of the solubilized formazan was measured at a wavelength of 570 nm using a microplate reader.

• IC₅₀ Calculation: The percentage of cell viability was calculated relative to untreated control cells, and the IC₅₀ values were determined from the dose-response curves.

Visualization of Experimental Workflow

Caption: Workflow of the MTT assay for in vitro cytotoxicity evaluation.

Potential Signaling Pathway for Anticancer Activity

While the precise mechanisms are still under investigation, studies on metal complexes of pyridine derivatives suggest that their anticancer activity may be mediated through the induction of apoptosis. This process often involves the intrinsic mitochondrial pathway, characterized by the disruption of the mitochondrial membrane potential and the subsequent activation of a cascade of caspases.

Caption: Proposed intrinsic apoptosis pathway induced by pyridine derivative complexes.

Antimicrobial and Antifungal Activity: An Indirect Comparison

Data Presentation: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

The table below presents MIC values for various pyridine derivatives against common bacterial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound/Derivative Class	Staphylococcus aureus (MIC in µg/mL)	Escherichia coli (MIC in µg/mL)
2-Ethylpyridine (Parent Compound)	>1000	>1000
2-Amino-5-substituted Pyridines	0.039 - 62.5	31.25 - 125
Pyridine-Thiadiazole Hybrids	6.25 - 50	12.5 - 100
Pyridinium (B92312) Salts	15.6 - 62.5	31.2 - 125

Note: Data is compiled from multiple sources and should be interpreted with caution due to potential variations in experimental methodologies.

Key Observation: 2-Ethylpyridine itself shows very weak to no antibacterial activity. In contrast, various derivatives, particularly those incorporating amino, thiadiazole, or forming quaternary pyridinium salts, exhibit significantly enhanced antibacterial properties.

Data Presentation: Antifungal Activity (Minimum Inhibitory Concentration - MIC)

The following table summarizes the MIC values of different pyridine derivatives against common fungal strains.

Compound/Derivative Class	Candida albicans (MIC in µg/mL)	Aspergillus niger (MIC in µg/mL)
2-Ethylpyridine (Parent Compound)	>1000	>1000
2-Amino-5-substituted Pyridines	25 - 100	>100
Pyridine-Triazole Hybrids	0.125 - 16	1 - 32
Pyridinethione Derivatives	12.5 - 50	25 - 100

Note: Data is compiled from multiple sources and should be interpreted with caution due to potential variations in experimental methodologies.

Key Observation: Similar to its antibacterial activity, 2-Ethylpyridine is largely inactive against fungi. However, the incorporation of specific heterocyclic moieties, such as triazoles and thiones, can lead to potent antifungal derivatives.

Experimental Protocol: Broth Microdilution Method for MIC Determination

A generalized protocol for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method is described below.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared from a fresh culture, and its turbidity is adjusted to match a 0.5 McFarland standard.

• Serial Dilutions: The test compounds are serially diluted in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 35-37°C for bacteria, 30-35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Visualization of Experimental Workflow

Caption: Generalized workflow for MIC determination by broth microdilution.

Conclusion

The biological activity of 2-Ethylpyridine can be significantly enhanced through chemical modification. While the parent compound exhibits minimal anticancer, antimicrobial, or antifungal properties, its derivatives have shown considerable promise in these areas.

• Anticancer Activity: The cytotoxicity of 2-Ethylpyridine is dramatically increased upon complexation with metal ions like copper(II). Further functionalization of the pyridine ring, such as hydroxylation, can lead to even more potent anticancer complexes.

• Antimicrobial and Antifungal Activity: The introduction of various functional groups and heterocyclic moieties to the 2-Ethylpyridine scaffold is a viable strategy for developing novel antimicrobial and antifungal agents. The parent compound itself is not a suitable candidate for these applications.

This guide highlights the importance of structure-activity relationship studies in the design of new therapeutic agents based on the 2-Ethylpyridine core. Further research focusing on direct comparative studies will be invaluable in elucidating the precise contributions of different structural modifications to the biological activity of this versatile class of compounds.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: A Step-by-Step Guide to the Proper Disposal of 2-Ethylpyridine

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Ethylpyridine, a flammable and hazardous chemical. Adherence to these procedures is critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to handle 2-Ethylpyridine with the utmost care. This substance is a flammable liquid and vapor that can cause skin and eye irritation and is harmful if swallowed or in contact with the skin.[1][2][3] Always wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[1][3][4] Work in a well-ventilated area and keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][2][4]

Spill and Emergency Procedures

In the event of a spill or leak, immediate and decisive action is required to mitigate risks.

• Evacuate: Immediately evacuate all non-essential personnel from the affected area.[5]

• Eliminate Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[1][5]

• Containment: For small spills, cover the material with a non-combustible absorbent material such as dry lime or soda ash and place it into a sealed container for disposal.[5] For larger spills, prevent the material from entering drains or waterways.[1]

• Ventilate: Ensure the area is well-ventilated.[1][5]

• Decontaminate: After the spill has been cleaned up, thoroughly wash the area.[5]

Proper Disposal Protocol

The disposal of 2-Ethylpyridine and its containers must be treated as hazardous waste and managed in strict accordance with all applicable local, regional, national, and international regulations.[1]

Key Disposal Steps:

• Do Not Dispose into the Environment: Under no circumstances should 2-Ethylpyridine be released into the environment or disposed of in the sewage system.[1]

• Incineration: The recommended method for disposal is to burn the material in a chemical incinerator equipped with an afterburner and scrubber.[1] This should only be performed by a licensed and qualified waste disposal service.

• Container Disposal: Empty containers should be treated as hazardous waste and disposed of in the same manner as the chemical itself. Do not reuse empty containers.

• Consult Authorities: It is essential to contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for specific guidance and to ensure compliance with all regulations. You may also need to contact your regional Environmental Protection Agency (EPA) or equivalent regulatory body for specific recommendations.[5]

The following table summarizes the key properties of 2-Ethylpyridine relevant to its safe handling and disposal.

Property	Value	Source
Flash Point	37 °C / 98.6 °F	[4]
Boiling Point	149 °C / 300.2 °F @ 760 mmHg	[4]
Specific Gravity	0.937	[4]
UN Number	UN 2300	[1]
Hazard Class	6.1 (Toxic)	[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Ethylpyridine.

2-Ethylpyridine Disposal Workflow

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. 2-Ethylpyridine | 100-71-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]